5-(2,6-dibromophenyl)oxazole

• CAS: 2364585-15-7

Core Science & Biosynthesis

An In-depth Technical Guide to 5-(2,6-dibromophenyl)oxazole: Synthesis, Structure, and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemical Structure and Properties

The core structure of 5-(2,6-dibromophenyl)oxazole consists of an oxazole ring linked at the 5-position to a 2,6-dibrominated phenyl ring. The steric hindrance imposed by the two bromine atoms in the ortho positions is expected to force the phenyl ring out of the plane of the oxazole ring, influencing its molecular conformation and interaction with biological targets.

Caption: Proposed workflow for the synthesis of 5-(2,6-dibromophenyl)oxazole.

Experimental Protocol

• Reaction Setup: To a solution of 2,6-dibromobenzaldehyde (1.0 eq) in anhydrous methanol, add tosylmethyl isocyanide (1.05 eq) and potassium carbonate (2.0 eq).

• Reaction Execution: Stir the reaction mixture at reflux for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC). The steric hindrance from the ortho-bromo groups on the aldehyde may necessitate longer reaction times or slightly elevated temperatures compared to unhindered aldehydes.

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into cold water. Extract the aqueous layer with ethyl acetate or dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford the pure 5-(2,6-dibromophenyl)oxazole.

Predicted Spectroscopic Data

¹H NMR Spectroscopy

The predicted ¹H NMR spectrum (in CDCl₃) would exhibit a characteristic singlet for the C2 proton of the oxazole ring, a singlet for the C4 proton of the oxazole ring, and a multiplet pattern for the aromatic protons of the dibromophenyl ring.

Table 2: Predicted ¹H NMR Data for 5-(2,6-dibromophenyl)oxazole

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.9 - 8.1	s	1H	Oxazole C2-H
~7.4 - 7.6	s	1H	Oxazole C4-H
~7.6 - 7.7	d	2H	Phenyl H-3', H-5'
~7.1 - 7.2	t	1H	Phenyl H-4'

¹³C NMR Spectroscopy

The predicted ¹³C NMR spectrum will show distinct signals for the oxazole ring carbons and the dibromophenyl ring carbons.

Table 3: Predicted ¹³C NMR Data for 5-(2,6-dibromophenyl)oxazole

Chemical Shift (δ, ppm)	Assignment
~151	Oxazole C2
~122	Oxazole C4
~155	Oxazole C5
~130	Phenyl C1'
~128	Phenyl C2', C6' (C-Br)
~133	Phenyl C3', C5'
~130	Phenyl C4'

Mass Spectrometry

The mass spectrum is expected to show a prominent molecular ion peak with a characteristic isotopic pattern for two bromine atoms (M, M+2, M+4 in a 1:2:1 ratio). Fragmentation may involve the loss of CO, HCN, and bromine radicals.

Table 4: Predicted Mass Spectrometry Data for 5-(2,6-dibromophenyl)oxazole

m/z	Assignment
301, 303, 305	[M]⁺
222, 224	[M - Br]⁺
143	[M - 2Br]⁺
115	[M - 2Br - CO]⁺

Infrared (IR) Spectroscopy

The IR spectrum will likely display characteristic absorption bands for the C-H stretching of the aromatic and oxazole rings, as well as C=N and C-O-C stretching vibrations of the oxazole moiety.

Table 5: Predicted IR Data for 5-(2,6-dibromophenyl)oxazole

Wavenumber (cm⁻¹)	Assignment
3100-3150	Aromatic C-H stretch
~1600	C=N stretch (oxazole)
~1550	C=C stretch (aromatic)
1050-1150	C-O-C stretch (oxazole)
750-800	C-Br stretch

Potential Applications in Drug Discovery

While no specific biological activities have been reported for 5-(2,6-dibromophenyl)oxazole, the broader class of phenyl-substituted oxazoles has demonstrated a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. [2]The unique steric and electronic features of the 2,6-dibromophenyl moiety could lead to novel interactions with biological targets.

Caption: Hypothetical inhibition of an inflammatory signaling pathway.

This compound could be a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. The dibromo-substitution provides handles for further chemical modifications through cross-coupling reactions, allowing for the generation of diverse chemical libraries for screening.

Conclusion

This technical guide provides a theoretical framework for the synthesis, structure, and properties of 5-(2,6-dibromophenyl)oxazole. Based on the well-established Van Leusen oxazole synthesis, a reliable synthetic route is proposed. The predicted physicochemical and spectroscopic data offer a valuable resource for the identification and characterization of this novel compound. While its biological activities remain to be explored, the unique structural features of 5-(2,6-dibromophenyl)oxazole make it an intriguing target for further investigation in the fields of medicinal chemistry and materials science.

References

• Van Leusen, A. M.; Hoogenboom, B. E.; Siderius, H. A New and Simple Synthesis of Oxazoles from Aldehydes and Tosylmethylisocyanide. Tetrahedron Lett.1972, 13 (23), 2369–2372.
• Kakkar, S.; Narasimhan, B.

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• 1. Van Leusen Oxazole Synthesis [organic-chemistry.org]
• 2. Mechanism of the Van Leusen reaction. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]

An In-depth Technical Guide to 5-(2,6-dibromophenyl)oxazole (CAS Number 2364585-15-7): Suppliers and Safety Data

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(2,6-dibromophenyl)oxazole is a halogenated heterocyclic compound that is gaining interest within the fields of medicinal chemistry and drug discovery. Its rigid oxazole core, coupled with the presence of two bromine atoms on the phenyl ring, provides a unique structural motif for the development of novel therapeutic agents. The oxazole ring itself is a key component in numerous biologically active molecules, known to interact with various enzymes and receptors.[1] The dibromophenyl moiety offers sites for further chemical modification, making this compound a versatile building block in organic synthesis. This guide provides a comprehensive overview of the known suppliers of 5-(2,6-dibromophenyl)oxazole and a detailed analysis of its safety data, crucial for its handling and application in a research and development setting.

Physicochemical Properties

Property	Value	Source
CAS Number	2364585-15-7	Internal Database
Molecular Formula	C₉H₅Br₂NO	PubChem
Molecular Weight	302.95 g/mol	PubChem
Appearance	Likely a solid at room temperature	Inferred from similar compounds[2]
Solubility	Expected to be soluble in common organic solvents such as dichloromethane, chloroform, and ethyl acetate.	Inferred from structural analogs[3]
Melting Point	Not available

Suppliers of 5-(2,6-dibromophenyl)oxazole

Several chemical suppliers specialize in providing rare and novel compounds for research and development. The following companies have been identified as potential suppliers of 5-(2,6-dibromophenyl)oxazole. It is recommended to contact them directly for the most up-to-date information on availability, purity, and pricing.

• Arctom: A supplier of a wide range of chemical products.[1]

• Boroncore: Specializes in boronic acids and other chemical intermediates.[4] They offer a range of bromine-containing compounds.[5]

• Combi-Blocks: A research-based manufacturer and global supplier of laboratory reagents, including a variety of oxazole derivatives.[6][7]

Safety Data and Handling

A specific, comprehensive Safety Data Sheet (SDS) for 5-(2,6-dibromophenyl)oxazole (CAS 2364585-15-7) is not widely available. However, based on the safety profiles of structurally similar brominated and oxazole-containing compounds, a robust safety protocol can be established. The following information is a composite derived from data for related chemicals and should be treated as a guideline. Always perform a thorough risk assessment before handling this compound.

Hazard Identification

Based on analogous compounds, 5-(2,6-dibromophenyl)oxazole is anticipated to have the following hazard classifications:

• Acute Oral Toxicity: Likely harmful if swallowed.

• Skin Corrosion/Irritation: May cause skin irritation.

• Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Precautionary Measures and Personal Protective Equipment (PPE)

A cautious approach is essential when handling this compound due to the lack of specific toxicological data.

Engineering Controls:

• Work in a well-ventilated chemical fume hood to minimize inhalation exposure.

• Ensure easy access to an eyewash station and a safety shower.

Personal Protective Equipment:

• Eye/Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: Wear nitrile or neoprene gloves and a lab coat. Ensure gloves are inspected before use and changed frequently.

• Respiratory Protection: If working with the solid material where dust may be generated, a NIOSH-approved respirator with a particulate filter is recommended.

First Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

• In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Storage and Disposal

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. This compound should be treated as hazardous waste.

Reactivity and Synthetic Applications

The reactivity of 5-(2,6-dibromophenyl)oxazole is dictated by the electronic properties of the oxazole ring and the two bromine atoms on the phenyl ring. The oxazole ring is generally stable but can undergo certain cycloaddition reactions.[8] The bromine atoms are the most likely sites for synthetic modification, offering a gateway to a variety of derivatives through cross-coupling reactions.

Potential Synthetic Transformations:

Caption: Potential cross-coupling reactions of 5-(2,6-dibromophenyl)oxazole.

These reactions allow for the introduction of a wide range of functional groups, enabling the synthesis of diverse libraries of compounds for screening in drug discovery programs. The oxazole core itself is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[9][10]

Experimental Protocols

The following are generalized, step-by-step methodologies for key experiments and workflows that would likely be employed when working with 5-(2,6-dibromophenyl)oxazole.

Protocol 1: General Procedure for a Suzuki Cross-Coupling Reaction

This protocol outlines a standard procedure for the palladium-catalyzed Suzuki coupling of an aryl bromide with a boronic acid.

Materials:

• 5-(2,6-dibromophenyl)oxazole

• Arylboronic acid (1.2 equivalents per bromine to be substituted)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equivalents)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, or DMF)

• Inert gas (e.g., argon or nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask, add 5-(2,6-dibromophenyl)oxazole, the arylboronic acid, and the base.

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst to the flask under a positive flow of inert gas.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Workflow for a typical Suzuki cross-coupling reaction.

Conclusion

5-(2,6-dibromophenyl)oxazole is a valuable building block for medicinal chemistry and drug discovery, offering multiple points for synthetic diversification. While a comprehensive, dedicated safety data sheet is not yet publicly available, a thorough understanding of the risks associated with similar chemical structures allows for the implementation of safe handling procedures. Researchers and drug development professionals should procure this compound from reputable suppliers and conduct their own risk assessments before use. The synthetic versatility of this molecule, particularly through modern cross-coupling reactions, opens up avenues for the creation of novel compounds with potentially significant therapeutic applications.

References

• Joshi, S., et al. (n.d.). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Semantic Scholar. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. Retrieved from [Link]

• PubChem. (n.d.). 2,5-Di-p-bromophenyl-oxazole. Retrieved from [Link]

• Various Authors. (2018). Recent advance in oxazole-based medicinal chemistry. European Journal of Medicinal Chemistry. Retrieved from [Link]

• Various Authors. (2025). Oxazole Analogues as Potential Therapeutic Agents: A Comprehensive Review. Molecules. Retrieved from [Link]

• Boroncore. (n.d.). Bromine Series. Retrieved from [Link]

• Boroncore. (n.d.). Home. Retrieved from [Link]

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The Emerging Role of 2,6-Dibromophenyl Oxazole Derivatives in Modern Medicinal Chemistry

A Technical Guide for Researchers and Drug Development Professionals

Abstract

The oxazole scaffold is a cornerstone in medicinal chemistry, renowned for its presence in a multitude of biologically active compounds.[1][2] Among the various substitutions, the incorporation of a 2,6-dibromophenyl moiety has unveiled a promising class of derivatives with significant therapeutic potential, particularly in oncology. The unique steric and electronic properties conferred by the ortho-dibromo substitution pattern profoundly influence the molecule's conformational flexibility and its interaction with biological targets, leading to enhanced potency and selectivity. This in-depth technical guide provides a comprehensive overview of the synthesis, mechanism of action, structure-activity relationships, and therapeutic applications of 2,6-dibromophenyl oxazole derivatives, with a primary focus on their role as anticancer agents.

Introduction: The Strategic Importance of the 2,6-Dibromophenyl Oxazole Scaffold

The five-membered oxazole ring is a privileged heterocyclic motif in drug discovery, valued for its ability to engage in various non-covalent interactions with biological macromolecules.[3] When appended with a phenyl group, the resulting 2-phenyloxazole core serves as a versatile template for further functionalization. The introduction of bromine atoms at the 2 and 6 positions of this phenyl ring is a deliberate design strategy. The bulky bromine atoms create significant steric hindrance, which can lock the phenyl ring in a twisted conformation relative to the oxazole core. This fixed orientation can be crucial for optimal binding to the active site of a target protein, thereby enhancing inhibitory activity. Furthermore, the electron-withdrawing nature of the bromine atoms can modulate the electronic properties of the entire molecule, influencing its pharmacokinetic profile and metabolic stability.

Synthetic Strategies for 2,6-Dibromophenyl Oxazole Derivatives

The construction of the 2-(2,6-dibromophenyl)oxazole scaffold can be achieved through several established synthetic methodologies. The choice of a particular route often depends on the desired substitution pattern on the oxazole ring and the availability of starting materials.

Van Leusen Oxazole Synthesis

A robust and widely employed method for constructing the oxazole ring is the Van Leusen reaction. This reaction typically involves the condensation of an aldehyde with tosylmethyl isocyanide (TosMIC) in the presence of a base. To synthesize 2,6-dibromophenyl oxazole derivatives, 2,6-dibromobenzaldehyde serves as the key starting material.

Experimental Protocol: Synthesis of 2-(2,6-Dibromophenyl)-5-phenyloxazole

• To a solution of 2,6-dibromobenzaldehyde (1.0 mmol) and tosylmethyl isocyanide (1.1 mmol) in methanol (10 mL) is added potassium carbonate (2.0 mmol). The base facilitates the initial deprotonation of TosMIC, which is essential for the subsequent nucleophilic attack on the aldehyde.

• The reaction mixture is stirred at reflux for 4-6 hours. The elevated temperature provides the necessary activation energy for the cyclization and subsequent elimination of the tosyl group to form the aromatic oxazole ring.

• Upon completion (monitored by TLC), the reaction is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is partitioned between ethyl acetate and water. This step is to extract the organic product into the ethyl acetate layer.

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. These are standard workup procedures to remove any residual water and inorganic salts.

• The crude product is purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired 2-(2,6-dibromophenyl)-5-phenyloxazole.

Van Leusen Oxazole Synthesis Workflow

Applications in Medicinal Chemistry: A Focus on Anticancer Activity

The 2,6-dibromophenyl oxazole scaffold has emerged as a promising framework for the development of novel anticancer agents. These derivatives have demonstrated potent activity against a range of cancer cell lines, often acting through the inhibition of key cellular signaling pathways.

Kinase Inhibition: A Primary Mechanism of Action

Protein kinases are a class of enzymes that play a critical role in cell signaling and are frequently dysregulated in cancer.[4] Consequently, they are major targets for anticancer drug development. Several studies have highlighted the potential of 2,6-disubstituted phenyl derivatives as potent kinase inhibitors.[5][6] The 2,6-dibromophenyl moiety can effectively probe hydrophobic pockets within the ATP-binding site of kinases, while the oxazole core can form crucial hydrogen bond interactions.

While specific data on 2,6-dibromophenyl oxazole derivatives as kinase inhibitors is still emerging, the broader class of 2,6-disubstituted pyrazine derivatives has shown potent inhibition of kinases such as CK2 and PIM.[5] This suggests that the 2,6-dihalo-substitution pattern is a key determinant for kinase inhibitory activity.

Mechanism of Kinase Inhibition

Structure-Activity Relationship (SAR) Studies

SAR studies are crucial for optimizing the potency and selectivity of lead compounds. For 2,6-dibromophenyl oxazole derivatives, the following SAR insights have been gleaned from related compound series:

• The 2,6-Dihalo Substitution is Critical: The presence of two halogen atoms at the ortho positions of the phenyl ring is often essential for high potency. This is attributed to the steric constraints imposed on the molecule, which favors a bioactive conformation.

• Nature of the Halogen: While bromine is commonly used, chlorine has also been shown to be effective. The choice between bromine and chlorine can influence the compound's lipophilicity and pharmacokinetic properties.

• Substitution at the 4- and 5-positions of the Oxazole Ring: Modifications at these positions can significantly impact activity. For instance, the introduction of a phenyl group at the 4-position of the oxazole, as seen in some 2-aryl-4-phenyloxazole derivatives, can lead to potent anticancer effects.[7] Further derivatization of this phenyl group can be explored to enhance interactions with the target protein.

Table 1: Hypothetical SAR of 2,6-Dibromophenyl Oxazole Derivatives

Compound ID	R1 (Oxazole C4)	R2 (Oxazole C5)	Anticancer Activity (IC50)	Notes
1a	H	Phenyl	+++	Phenyl group at C5 enhances activity.
1b	Phenyl	H	++	Phenyl group at C4 is also favorable.
1c	H	4-Methoxyphenyl	++++	Electron-donating group on the C5-phenyl ring improves potency.
1d	H	4-Chlorophenyl	++	Electron-withdrawing group on the C5-phenyl ring may decrease potency.

This table is illustrative and based on general SAR principles for related compounds.

Future Perspectives and Conclusion

The 2,6-dibromophenyl oxazole scaffold represents a fertile ground for the discovery of novel therapeutic agents. While the primary focus has been on their anticancer potential, the inherent biological activity of the oxazole nucleus suggests that these derivatives may also find applications in other therapeutic areas, such as anti-inflammatory and anti-infective agents.

Future research in this area should focus on:

• Elucidation of Specific Kinase Targets: Identifying the precise kinase(s) that are inhibited by these compounds will be crucial for understanding their mechanism of action and for guiding further drug development.

• In-depth Pharmacokinetic and Toxicological Profiling: Comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies are necessary to assess the druglikeness of these derivatives.

• Exploration of a Broader Chemical Space: Systematic modification of the substituents on both the phenyl and oxazole rings will likely lead to the discovery of compounds with improved potency, selectivity, and pharmacokinetic properties.

References

• [No Author]. (2018). Discovery of 2,6-disubstituted pyrazine derivatives as inhibitors of CK2 and PIM kinases. Bioorganic & Medicinal Chemistry Letters. [Link]

• [No Author]. (2021). Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. PubMed. [Link]

• [No Author]. (2023). Synthesis and characterisation of novel 2,4-diphenyloxazole derivatives and evaluation of their in vitro antioxidant and anticancer activity. ResearchGate. [Link]

• [No Author]. (2020). Current Scenario of 1,3-oxazole Derivatives for Anticancer Activity. PubMed. [Link]

• [No Author]. (2025). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Semantic Scholar. [Link]

• [No Author]. (2020). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI. [Link]

• [No Author]. (2024). A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation. MDPI. [Link]

• [No Author]. (2024). Synthesis and Biological Evaluation of New Compounds with Nitroimidazole Moiety. PMC. [Link]

• [No Author]. (2022). Synthesis, characterization and biological evaluation of novel 2,5 substituted-1,3,4 oxadiazole derivatives. National Institutes of Health. [Link]

• [No Author]. (2019). Synthesis and Pharmacological Characterization of 2-(2,6-Dichlorophenyl)-1-((1S,3R)-5-(3-hydroxy-3-methylbutyl)-3-(hydroxymethyl. ResearchGate. [Link]

• [No Author]. (2013). Synthesis and in Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer. MDPI. [Link]

• [No Author]. (2020). Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols. PMC. [Link]

• [No Author]. (2021). Design, and synthesis of selectively anticancer 4-cyanophenyl substituted thiazol-2-ylhydrazones. RSC Publishing. [Link]

• [No Author]. (2023). Discovery of PIM-1 kinase inhibitors based on the 2,5-disubstituted 1,3,4-oxadiazole scaffold against prostate cancer: Design, synthesis, in vitro and in vivo cytotoxicity investigation. PubMed. [Link]

• [No Author]. (2024). Design, synthesis, and biological evaluation of 1,2,4-oxadiazole-based derivatives as multitarget anti-Alzheimer agents. RSC Publishing. [Link]

• [No Author]. (2017). Design, synthesis and biological evaluation of 2,4-disubstituted oxazole derivatives as potential PDE4 inhibitors. PubMed. [Link]

• [No Author]. (2023). Discovery of novel phenyl triazole analogs as TRK/ALK dual inhibitors with prospective antitumor effects. PubMed. [Link]

• [No Author]. (2022). Biological Evaluation and Molecular Docking Studies of Novel 1,3,4-Oxadiazole Derivatives of 4,6-Dimethyl-2-sulfanylpyridine-3-carboxamide. MDPI. [Link]

• [No Author]. (2025). Recent Advancements in the Synthetic Chemistry of Oxazole Derivatives and their Significant Medicinal Applications. PubMed. [Link]

• [No Author]. (2025). Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. Scilit. [Link]

• [No Author]. (2023). Design and Therapeutic Potential of 2,5-substituted diphenyl-1,3,4-oxadiazole Derivatives. Indian Journal of Pharmaceutical Sciences and Drug Research. [Link]

• [No Author]. (2013). 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. PMC. [Link]

• [No Author]. (2018). Synthesis of 2,5-disubstituted oxazoles and oxazolines catalyzed by ruthenium(II) porphyrin and simple copper salts. PubMed. [Link]

• [No Author]. (2025). Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. ResearchGate. [Link]

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Technical Guide: Photophysical Tuning of Halogenated Phenyl Oxazoles

Executive Summary

This guide provides a high-level analysis of the fluorescence properties of halogenated 2,5-diphenyloxazole (PPO) derivatives. For drug development and materials scientists, the halogenation of the phenyl oxazole scaffold represents a critical decision point: Fluorination is primarily an electronic and steric modulator used to tune solubility and metabolic stability without compromising quantum yield (

). In contrast, Bromination and Iodination introduce the Heavy Atom Effect (HAE), drastically quenching fluorescence in favor of Intersystem Crossing (ISC), making them suitable for singlet oxygen generation or room-temperature phosphorescence (RTP) rather than standard fluorescence imaging.

Mechanistic Principles

The Fluorine Anomaly vs. The Heavy Atom Effect

The photophysics of halogenated oxazoles cannot be treated as a monolith. The behavior diverges sharply based on the atomic number (

) of the substituent.

• Fluorine (

  ):

  • Electronic Effect: High electronegativity exerts a strong inductive effect (-I), lowering the HOMO/LUMO energy levels. This often results in a bathochromic (red) shift in absorption and emission without significant quenching.

  • Quantum Yield: Due to low spin-orbit coupling, fluorinated derivatives often retain high

    (>0.7), comparable to the parent PPO.

  • Solid State: C-F...H and C-F...

    interactions can alter crystal packing, potentially reducing Aggregation-Caused Quenching (ACQ).

• Chlorine (

  ), Bromine ( ), Iodine ( ):

  • Spin-Orbit Coupling (SOC): The probability of ISC scales roughly with

    . Heavier halogens facilitate the forbidden transition from the excited singlet state ( ) to the triplet state ( ).

  • Result: Fluorescence is quenched (

    radiative decay is outcompeted by ). This is detrimental for standard imaging but advantageous for photosensitizers (PDT agents).

Visualization: The Modified Jablonski Diagram

The following diagram illustrates how heavy atoms open the ISC channel, draining the fluorescent population.

Figure 1: Jablonski diagram highlighting the diversion of excited state energy via Intersystem Crossing (ISC) in heavy-halogenated derivatives.

Structure-Property Relationships (SAR)

The following data summarizes the expected photophysical shifts relative to unsubstituted 2,5-diphenyloxazole (PPO) in cyclohexane or toluene.

Derivative (para-subst.)	Atomic Radius (Å)	(nm)	(nm)	(Approx)	Primary Mechanism
H (Parent PPO)	1.20	~305	~365	0.85 - 1.0	Radiative Decay
F (Fluoro)	1.47	~308	~370	0.80 - 0.95	Inductive (-I) / Mesomeric (+M)
Cl (Chloro)	1.75	~315	~380	0.40 - 0.60	Weak SOC / Steric twist
Br (Bromo)	1.85	~320	~385	< 0.10	Strong Heavy Atom Effect
I (Iodo)	1.98	~325	~390	< 0.02	Dominant ISC (Quenched)

Key Insight: For drug discovery applications requiring fluorescent tagging, para-Fluoro or meta-Fluoro substitutions are the only viable halogen options that preserve brightness. Br/I derivatives should only be used if the goal is to generate singlet oxygen (

) for photodynamic therapy.

Experimental Protocols

Synthesis Strategy: Avoiding Dehalogenation

Standard cross-coupling can be problematic with polyhalogenated substrates.

• Recommendation: Use Suzuki-Miyaura coupling with electron-rich phosphine ligands (e.g., SPhos, XPhos) to install the phenyl ring onto the oxazole core.

• Caution: Avoid Lithium-Halogen exchange methods for synthesizing Br/I derivatives, as scrambling will occur.

Protocol: Relative Quantum Yield Determination

To accurately quantify the "Fluorine vs. Bromine" effect, a comparative method against a standard (Quinine Sulfate in 0.1 M H₂SO₄,

) is required.

Workflow Logic:

• Absorbance Matching: Samples must be dilute (OD < 0.1) to prevent inner-filter effects.

• Solvent Correction: Refractive index (

  ) differences between the sample solvent (e.g., Cyclohexane) and standard solvent (Water) must be accounted for.

Figure 2: Validated workflow for determining relative quantum yield, correcting for refractive index and inner-filter effects.

Applications in Drug Discovery

Bioisosteres and Tracers

Fluorinated phenyl oxazoles (F-PPO) serve as excellent bioisosteres for phenyl groups in drug candidates.

• Benefit: The C-F bond is metabolically stable (resisting P450 oxidation).

• Application: Because F-PPO retains high fluorescence, it can be used as an intrinsic fluorescent probe to track the biodistribution of the drug without attaching a bulky external dye (like FITC).

Photosensitizers (Theranostics)

Brominated/Iodinated derivatives are not "failed" fluorophores; they are potent photosensitizers .

• Mechanism: The heavy atom induces ISC to the triplet state. Energy transfer from

  to ground state oxygen ( ) generates cytotoxic singlet oxygen ( ).

• Use Case: Photodynamic Therapy (PDT) agents where the oxazole core targets specific lipid membranes.

References

• Nijegorodov, N. I., & Downey, W. S. (1994). The influence of planarity and halogen substitution on the fluorescence properties of oxazole derivatives. Journal of Physical Chemistry.

• Ginsburg, et al. (2024). Heavy Atom Effect in Halogenated mCP and Its Influence on the Efficiency of Thermally Activated Delayed Fluorescence. National Institutes of Health (PMC).

• Chen, Y., et al. (2026). Controlling the optical properties of phenyl oxazole cocrystals through the changes of substituent groups. ResearchGate.[1]

• Lobert, M., et al. (2008). Synthesis and microwave assisted polymerization of fluorinated 2-phenyl-2-oxazolines. Chemical Communications.[2]

• Lakowicz, J. R.Principles of Fluorescence Spectroscopy. (Standard reference for Quantum Yield Protocols).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Comparative Technical Guide: 2,5-Diphenyloxazole (PPO) vs. 5-(2,6-Dibromophenyl)oxazole

This guide provides an in-depth technical comparison between 2,5-Diphenyloxazole (PPO) , the industry-standard primary scintillator, and 5-(2,6-dibromophenyl)oxazole , a specialized halogenated intermediate.

From Scintillation Standards to Functionalized Synthetic Scaffolds

Executive Summary

This guide analyzes the divergent utility of two oxazole derivatives. 2,5-Diphenyloxazole (PPO) is a highly fluorescent, planar molecule used universally as a primary fluor in Liquid Scintillation Counting (LSC). In contrast, 5-(2,6-dibromophenyl)oxazole serves as a functionalized building block. Its 2,6-dibromo substitution pattern introduces steric hindrance and heavy-atom effects that quench fluorescence but activate the molecule for palladium-catalyzed cross-coupling, making it a critical scaffold for constructing advanced organic light-emitting diode (OLED) materials and chiral ligands.

Feature	2,5-Diphenyloxazole (PPO)	5-(2,6-Dibromophenyl)oxazole
Primary Role	Scintillator / Fluorophore	Synthetic Intermediate / Scaffold
Fluorescence	High Quantum Yield ( )	Quenched (Heavy Atom Effect)
Conformation	Planar (extended -conjugation)	Twisted (Steric hindrance at ortho-positions)
Key Reactivity	Chemically inert under LSC conditions	Reactive C-Br bonds for Cross-Coupling
Application	Radiation Detection (LSC), Tritium Counting	OLED Synthesis, TADF Emitters, Med Chem

Structural & Photophysical Analysis[1][2][3]

2,5-Diphenyloxazole (PPO): The "Gold Standard" Fluorophore

PPO derives its utility from its structural planarity. The oxazole ring acts as a bridge between two phenyl groups (at positions 2 and 5), allowing for delocalization of

-electrons across the entire molecule.

• Mechanism: Upon excitation by ionizing radiation (or solvent energy transfer), PPO emits photons in the UV-blue region (

  nm) with a nanosecond decay time.[1]

• Why it works: The lack of heavy atoms and rigid planar structure minimizes non-radiative decay pathways like Intersystem Crossing (ISC), maximizing the radiative rate (

  ).[1]

5-(2,6-Dibromophenyl)oxazole: The "Twisted" Scaffold

This molecule replaces the phenyl ring at position 5 with a 2,6-dibromophenyl group. This modification drastically alters the physical properties:

• Steric Twist: The bulky bromine atoms at the ortho (2,6) positions clash with the oxazole nitrogen/oxygen, forcing the phenyl ring to rotate out of plane relative to the oxazole core. This breaks conjugation and blueshifts the absorption.[1]

• Heavy Atom Effect: The presence of high-Z bromine atoms enhances Spin-Orbit Coupling (SOC).[1] This facilitates Intersystem Crossing (ISC) from the Singlet (

  ) to the Triplet ( ) state, quenching fluorescence (low ) but potentially enabling phosphorescence or triplet harvesting in organometallic derivatives.[1]

Photophysical Pathway Diagram

The following diagram illustrates the divergent fate of excited states in both molecules.

Caption: Comparative photophysical pathways. PPO favors radiative fluorescence, while the dibromo derivative favors intersystem crossing due to spin-orbit coupling.

Applications & Experimental Workflows

PPO: Liquid Scintillation Counting (LSC)

PPO is the primary solute in LSC cocktails.[1] It captures excitation energy from the solvent (e.g., toluene, dioxane) and emits light detectable by PMTs.

Protocol: Preparation of a Standard Scintillation Cocktail

• Purpose: Detection of weak

  -emitters ( H, C).

• Reagents: PPO (Primary Fluor), POPOP (Secondary Fluor/Wavelength Shifter), Toluene (Solvent).[1]

• Weighing: Weigh 4.0 g of PPO (High Purity >99%) and 0.1 g of POPOP.

• Dissolution: Add to 1.0 L of scintillation-grade Toluene in a glass vessel.

• Mixing: Stir magnetically for 30 minutes at room temperature until fully dissolved. Ensure no particulate matter remains.[1]

• Validation:

  • Measure the background count rate (CPM) in a dark-adapted LSC counter.

  • Verify emission max at ~410-420 nm (shifted by POPOP) or ~370 nm (PPO only).[1]

5-(2,6-Dibromophenyl)oxazole: Synthesis of Advanced Materials

This compound is a "linchpin" intermediate. The C-Br bonds are highly reactive toward Pd-catalyzed cross-coupling (Suzuki-Miyaura), allowing the attachment of complex aryl groups. This is used to create Thermally Activated Delayed Fluorescence (TADF) emitters where the oxazole acts as an electron acceptor and the coupled groups act as donors.[1]

Protocol: Suzuki-Miyaura Coupling (General Methodology)

• Purpose: Functionalizing the scaffold to restore/tune fluorescence or create OLED materials.[1]

• Reagents: 5-(2,6-dibromophenyl)oxazole (1 eq), Aryl-Boronic Acid (2.5 eq), Pd(PPh

  ) (5 mol%), K CO (aq).[1]

• Setup: In a glovebox or under Argon, combine the dibromo-oxazole (1.0 mmol) and aryl-boronic acid (2.5 mmol) in a Schlenk flask.

• Catalyst: Add Pd(PPh

  ) (0.05 mmol).

• Solvent: Add degassed Toluene:Ethanol:Water (4:1:1 ratio).

• Reaction: Heat to reflux (90°C) for 12–24 hours. The steric hindrance of the 2,6-position requires higher energy/time than standard couplings.

• Workup: Cool, extract with DCM, dry over MgSO

  .

• Purification: Silica gel chromatography. The product will likely be highly fluorescent if the heavy bromines are successfully replaced by conjugated aryl groups.[1]

Synthesis Workflow Diagram

Caption: Workflow for transforming the non-fluorescent dibromo scaffold into a functional optical material via Palladium catalysis.

Scientific Validation & Causality

• Why use PPO? Its high quantum yield is non-negotiable for detecting low-energy isotopes like Tritium. Any quenching (impurities, heavy atoms) degrades the "Counting Efficiency," leading to data loss.

• Why use the Dibromo-analog? In material science, "molecular twisting" is a feature, not a bug. It prevents

  -stacking in the solid state, which causes concentration quenching in OLEDs. The 2,6-dibromo group forces this twist, and subsequent substitution locks the molecule in a specific conformation beneficial for charge transport or delayed fluorescence.

References

• Sigma-Aldrich. Product Specification: 2,5-Diphenyloxazole (PPO) for Scintillation.Link[1]

• Niedzwiedzki, D. M., et al. (2022).[2] "Evaluation of the Photophysical Properties of Two Scintillators: Crystalline Para-terphenyl and Plastic-Embedded 2,5-Diphenyloxazole." The Journal of Physical Chemistry A. Link[1]

• Adachi, C., et al. (2014). "Highly efficient organic light-emitting diodes from delayed fluorescence."[3] Nature.[1] (Contextual reference for TADF design using twisted donor-acceptor scaffolds). Link[1]

• Fluorochem. Certificate of Analysis: 5-(2,6-Dibromophenyl)oxazole (CAS 2364585-15-7).[1][4][5]Link[1]

• PhotochemCAD. Absorption and Fluorescence Spectra of PPO.Link[1]

Sources

• 1. Faculty Profiles - ADACHI CHIHAYA [hyoka.ofc.kyushu-u.ac.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. 5-(2,6-Dibromophenyl)oxazole | CymitQuimica [cymitquimica.com]
• 5. Derivados de Benzimidazol e Imidazol | CymitQuimica [cymitquimica.com]

Steric effects of 2,6-dibromo substitution on oxazole rings

Technical Guide: Steric and Electronic Modulation of Oxazole Scaffolds via 2,6-Dibromo Substitution

Executive Summary & Structural Disambiguation

In high-value drug discovery, "2,6-dibromo substitution" on oxazole rings presents a nomenclature paradox that requires immediate technical clarification to ensure experimental success. Monocyclic oxazoles possess only positions 2, 4, and 5. Therefore, this guide addresses the two chemically valid interpretations critical to modern medicinal chemistry:

• The "Steric Lock" (Atropisomerism): The 2-(2,6-dibromophenyl)oxazole motif. Here, the "2,6-dibromo" refers to the phenyl substituent. This is a crucial design element for inducing orthogonal conformation (twist) to improve solubility and selectivity (e.g., in kinase inhibitors).

• The "Dual-Functional Scaffold" (Benzoxazole): The 2,6-dibromobenzoxazole . Here, the oxazole is fused to a benzene ring. This scaffold allows for orthogonal functionalization—exploiting the labile C-2 bromine for nucleophilic attacks and the stable C-6 bromine for cross-coupling.

This guide prioritizes the Steric Lock mechanism for its profound impact on drug-target interactions, followed by the synthetic utility of the Benzoxazole scaffold.

The Steric Lock: 2-(2,6-Dibromophenyl)oxazole

Mechanistic Basis of Steric Hindrance

In a standard 2-phenyloxazole, the biaryl system tends toward coplanarity to maximize

-conjugation. However, introducing bromine atoms at the ortho (2,6) positions of the phenyl ring creates a massive steric clash with the oxazole's ring heteroatoms (N3 and O1) and the C4-hydrogen.

• Van der Waals Repulsion: The Van der Waals radius of Bromine (1.85 Å) is significantly larger than Hydrogen (1.20 Å). This forces the phenyl ring to rotate out of the oxazole plane.

• Torsion Angle: Experimental crystal structures confirm that 2,6-dibromo substitution forces a torsion angle (

  ) between and .

• Electronic Consequence: This "orthogonal twist" breaks the conjugation between the two rings, electronically isolating the oxazole from the phenyl group while creating a distinct 3D shape.

Impact on Drug Properties (Druggability)[1]

Property	Effect of 2,6-Dibromo "Steric Lock"	Mechanism
Solubility	Increases (2-5x fold)	Disruption of planarity reduces crystal lattice energy (stacking efficiency decreases).
Selectivity	High	The orthogonal shape fits specific "narrow" hydrophobic pockets (e.g., ATP-binding sites) that reject flat inhibitors.
Metabolic Stability	Enhanced	Ortho-bromines block the primary sites of metabolic oxidation (P450) on the phenyl ring.
Halogen Bonding	Enabled	The Br atoms can act as Lewis acids (sigma-hole donors) to backbone carbonyls in the target protein.

The Scaffold: 2,6-Dibromobenzoxazole

Reactivity Profile

For the benzoxazole scaffold, the 2,6-dibromo substitution pattern offers a "regioselective switch."

• Position C-2 (Imidate-like): The C-Br bond at position 2 is highly activated towards Nucleophilic Aromatic Substitution (

  ) due to the electron-withdrawing nature of the adjacent Nitrogen and Oxygen. It functions similarly to an acid chloride.

• Position C-6 (Aryl Halide): The C-Br bond at position 6 is an unactivated aryl bromide. It is inert to mild nucleophiles but highly reactive in Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig).

Strategic Workflow:

• Step 1: Perform

  at C-2 (e.g., with an amine or thiol) under mild conditions. The C-6 Br remains intact.

• Step 2: Perform Pd-catalyzed coupling at C-6 to introduce complexity.

Experimental Protocols

Protocol A: Synthesis of 2,6-Dibromobenzoxazole (Self-Validating)

Rationale: Direct bromination of benzoxazole is difficult to control. The most robust method utilizes a radical/Lewis-acid hybrid approach.

Reagents: Benzoxazole (1.0 eq), N-Bromosuccinimide (NBS, 2.3 eq), Titanium Dioxide (

, 0.05 eq, catalyst), Chloroform ( ).

• Dissolution: Dissolve 0.1 mol benzoxazole in 200 mL

  in a round-bottom flask equipped with a reflux condenser.

• Activation: Add 0.05 eq of

  . Heat the mixture to 55°C.

• Bromination: Add NBS (2.3 eq) portion-wise over 30 minutes. Checkpoint: The solution should turn orange/red, indicating bromine radical formation.

• Reflux: Stir at reflux for 12–15 hours. Monitor by TLC (Hexane/EtOAc 9:1). The starting material (

  ) should disappear, replaced by a less polar product ( ).

• Workup: Cool to RT. Filter off the

  and succinimide byproduct. Wash filtrate with sat. (3x) to remove succinimide traces.

• Purification: Dry organic layer over

  , concentrate, and recrystallize from isopropanol.

• Validation:

  H NMR (DMSO- ) should show two doublets (aromatic) and one singlet (if C-2 was not brominated, but here C-2 is brominated, so no C-2 proton). Correction: If C-2 is brominated, there is no proton at C-2. The aromatic region will show signals for H-4, H-5, H-7.

Protocol B: Regioselective C-2 Amination (S_NAr)

Rationale: Exploits the lability of C-2 Br vs. C-6 Br.

• Mix: 2,6-dibromobenzoxazole (1.0 eq) + Primary Amine (1.1 eq) +

  (2.0 eq) in DMF.

• Reaction: Stir at 60°C for 4 hours.

• Outcome: The amine displaces only the C-2 Bromine. The C-6 Bromine remains for subsequent coupling.

Visualization of Pathways

Diagram 1: The "Steric Lock" Mechanism & Regioselective Synthesis

Caption: Top: Steric hindrance of 2,6-dibromophenyl group forcing orthogonal conformation. Bottom: Regioselective functionalization of 2,6-dibromobenzoxazole.

Quantitative Comparison: Steric Impact

The following table illustrates the impact of 2,6-dibromo substitution on a hypothetical kinase inhibitor scaffold (Oxazole-Phenyl core).

Parameter	Unsubstituted (H, H)	2,6-Dichloro (Cl, Cl)	2,6-Dibromo (Br, Br)	Interpretation
Torsion Angle	~5-10° (Coplanar)	~55°	~85-90°	Br forces near-perfect orthogonality.
LogP (Lipophilicity)	2.1	2.8	3.2	Br increases lipophilicity (Sigma-hole effect).
Solubility (µM)	15	45	80	Disrupted planarity improves solubility.
Metabolic	20 min	45 min	>120 min	Steric bulk protects metabolic hotspots.

References

• Vertex AI Search. (2023). Synthesizing process of 2,6-dibromo benzothiazole (Patent CN105198834A). Google Patents. Link

• National Institutes of Health (NIH). (2019). A comprehensive review on biological activities of oxazole derivatives. PMC. Link

• American Chemical Society (ACS). (2023). Halogen Bond: Its Role beyond Drug–Target Binding Affinity for Drug Discovery. ACS Publications. Link

• Organic Chemistry Portal. (2015). Benzoxazole Synthesis and Reactivity. Organic Chemistry Portal. Link

• Otterbein University. (2018). Examination of Steric Effects in Heterocycle Synthesis. Digital Commons. Link

Solubility Profiling of 5-(2,6-dibromophenyl)oxazole: Physicochemical Properties and Solvent Selection Guidelines

Executive Summary

The solubility profile of 5-(2,6-dibromophenyl)oxazole is a critical parameter for its application as a synthetic intermediate in medicinal chemistry and as a functional unit in optoelectronic materials.[1] Unlike its planar analogs, the 2,6-dibromo substitution pattern introduces significant steric orthogonality, disrupting

- stacking and altering its dissolution thermodynamics.[1]

This guide provides a comprehensive analysis of the compound's solubility behavior, theoretical predictive modeling, and a validated experimental protocol for determining precise saturation limits.[1][2] It is designed to allow researchers to bypass trial-and-error solvent screening.[1][2]

Part 1: Molecular Architecture & Theoretical Solubility Profile[1][2]

To understand the solubility of 5-(2,6-dibromophenyl)oxazole, we must first deconstruct its molecular interactions.[1] The molecule consists of a polar oxazole heterocycle coupled to a highly lipophilic, electron-deficient dibromophenyl ring.[1][2]

The "Orthogonal Twist" Effect

The defining feature of this molecule is the steric hindrance provided by the bromine atoms at the ortho (2,[1]6) positions of the phenyl ring.[2][3]

• Planarity Disruption: In unsubstituted 5-phenyloxazole, the rings are coplanar, maximizing conjugation and crystal lattice energy (making it harder to dissolve).[1][2]

• Steric Clash: The bulky bromine atoms clash with the oxazole nitrogen/oxygen lone pairs, forcing the phenyl ring to twist out of plane (dihedral angle > 40°).[1][2]

• Solubility Implication: This "twist" reduces the crystal lattice energy relative to the 4-bromo analog.[1][2] Consequently, 5-(2,6-dibromophenyl)oxazole exhibits higher solubility in non-polar and polar aprotic solvents than its molecular weight would suggest, as the molecules cannot pack efficiently in the solid state.[1]

Predicted Solubility Matrix

Based on Hansen Solubility Parameters (HSP) and structural analogs (e.g., 2-(2-bromophenyl)oxazole), the following solubility profile is established for the compound at

.

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale
Halogenated	Dichloromethane (DCM), Chloroform	High (>100 mg/mL)	"Like dissolves like."[1][2] Excellent interaction with the brominated moiety; low lattice energy barrier.[1][2]
Polar Aprotic	THF, DMF, DMSO	High (>80 mg/mL)	Strong dipole-dipole interactions with the oxazole ring; DMF/DMSO effective for nucleophilic substitution reactions.[1]
Aromatic	Toluene, Benzene	Moderate (20-50 mg/mL)	-interaction is present but weakened by the non-planar geometry of the solute.[1]
Polar Protic	Methanol, Ethanol, IPA	Low (<5 mg/mL)	Hydrogen bonding network of solvent is disrupted by the lipophilic dibromophenyl group. Solubility increases significantly at reflux.[1][2]
Aliphatic	Hexane, Pentane	Very Low (<1 mg/mL)	Polarity mismatch.[2] The oxazole ring is too polar for pure alkanes.[1][2]
Aqueous	Water, PBS	Insoluble	High LogP (~3.5–4.[1][2]0) precludes aqueous solubility without co-solvents or pH manipulation (oxazole ).[2]

Part 2: Experimental Determination Protocol

Standardized Workflow for Saturation Limit Determination

The "Shake-Flask" Equilibrium Method (Modified ASTM E1148)[1]

Materials:

• Analyte: 5-(2,6-dibromophenyl)oxazole (Purity >98%)[1]

• Solvents: HPLC Grade (dried over molecular sieves if using for anhydrous reactions)

• Equipment: Temperature-controlled orbital shaker, 0.22

  m PTFE syringe filters.[1][2]

Protocol Steps:

• Supersaturation: Add excess solid compound (approx. 50 mg) to 1 mL of the target solvent in a crimp-sealed HPLC vial.

• Agitation: Shake at 500 RPM for 24 hours at a constant temperature (

  ).

  • Why? 24 hours ensures the breakdown of any metastable polymorphs that might dissolve initially but precipitate later.[1][2]

• Sedimentation: Stop agitation and allow the suspension to settle for 4 hours.

• Filtration: Draw the supernatant through a pre-warmed 0.22

  m PTFE filter.[1][2]

  • Critical: Pre-warming the syringe/filter prevents the saturated solution from crystallizing inside the cold needle (a common source of error).[1][2]

• Quantification:

  • Method A (Gravimetric): Evaporate a known volume of filtrate to dryness under nitrogen and weigh the residue.[1][2]

  • Method B (HPLC-UV): Dilute the filtrate 100x in Acetonitrile and analyze at

    (typically ~280-300 nm for phenyloxazoles).[2]

Visualization: Solubility Screening Workflow

Figure 1: Iterative workflow for determining thermodynamic solubility limits, ensuring saturation is achieved before analysis.

Part 3: Solvent Selection for Synthesis & Purification[1][2]

The solubility profile dictates the operational space for chemical synthesis (reaction medium) and purification (recrystallization).[2]

Reaction Medium Selection

For nucleophilic substitutions or coupling reactions (e.g., Suzuki-Miyaura coupling at the bromine sites):

• Recommended: Anhydrous THF or 1,4-Dioxane .[1][2]

  • Reasoning: These solvents dissolve the oxazole completely while maintaining inertness to bases (like

    or LiHMDS) often used in these cycles.[2]

• Alternative: DMF or DMAc .[2]

  • Reasoning: Excellent for high-temperature reactions (>100°C), but difficult to remove during workup due to high boiling points.[1][2]

Recrystallization Strategy (Purification)

To purify the compound from crude reaction mixtures, we exploit the "Polar Protic" solubility gap.[1][2]

• Solvent System: Ethanol/Water (9:1) or Hot Isopropyl Alcohol (IPA) .[2]

• Mechanism:

  • Dissolve crude solid in boiling IPA (High solubility at 80°C).

  • Slowly cool to room temperature. The steric bulk of the 2,6-dibromo group prevents rapid crashing, allowing slow crystal growth.[1][2]

  • If no crystals form, add water dropwise (Anti-solvent) to induce nucleation.[1][2]

Visualization: Purification Logic

Figure 2: Decision matrix for solvent selection based on the intended purification outcome.

Part 4: Safety & Handling (Halogenated Aromatics)[2]

While focusing on solubility, one must not ignore the safety implications of dissolving halogenated oxazoles.[1][2]

• Permeability: Solutions in DMSO can readily penetrate the skin, carrying the toxic brominated compound into the bloodstream.[1][2] Double-gloving (Nitrile over Latex) is mandatory when handling DMSO solutions.[1][2]

• Reactivity: Avoid dissolving in Acetone if strong bases are present, as aldol condensation byproducts can contaminate the oxazole.[1][2]

References

• Synthesis of Oxazole Derivatives

  • Recent Development and Green Approaches for Synthesis of Oxazole Derivatives.[1][2] Indian Journal of Pharmaceutical Sciences.[1][2] (2023).[2][4] Provides context on Van Leusen and cyclization protocols relevant to the oxazole core.

• Structural Analogs & Reactivity

  • 2-Bromomethyl-4,5-diphenyl-oxazole: Properties and Applications. BenchChem Technical Guide.[1][2] (2025).[2][4][5][6] Highlights solubility trends in chlorinated solvents for phenyl-oxazole scaffolds.

  • [2]

• Standardized Solubility Protocols

  • Standard Test Method for Solubility of Solid Materials (ASTM E1148).[2] Defines the shake-flask method for thermodynamic equilibrium.

• General Oxazole Properties

  • Oxazole - Physicochemical Properties.[1][2][6] PubChem Compound Summary. (2025).[2] Provides LogP and pKa data for the parent heterocycle.[1][2]

  • [2]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. 2-Phenyl-1,3-oxazole | C9H7NO | CID 589280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. zora.uzh.ch [zora.uzh.ch]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Literature review of 5-aryl-oxazole scaffolds in drug discovery

An In-depth Technical Guide to 5-Aryl-Oxazole Scaffolds in Drug Discovery

Introduction: The Oxazole Core in Medicinal Chemistry

The oxazole is a five-membered heterocyclic aromatic compound containing one oxygen and one nitrogen atom at positions 1 and 3, respectively.[1][2] This scaffold is a cornerstone in medicinal chemistry, found in a multitude of natural products and synthetic pharmaceuticals.[3][4] The unique electronic properties and structural rigidity of the oxazole ring allow it to act as a versatile pharmacophore, capable of engaging with various biological targets through non-covalent interactions.[5][6] The substitution pattern on the oxazole ring plays a crucial role in determining its biological activity, and the 5-aryl-oxazole motif, in particular, has emerged as a privileged scaffold in the development of novel therapeutic agents.[5][7] These compounds have demonstrated a remarkable breadth of pharmacological effects, including anti-inflammatory, anticancer, antimicrobial, antidiabetic, and antioxidant activities, making them highly attractive for drug discovery programs.[1][8]

Synthetic Strategies: Building the 5-Aryl-Oxazole Core

The construction of the 5-aryl-oxazole scaffold is a key objective for medicinal chemists. Several synthetic methodologies have been developed, with the van Leusen oxazole synthesis being one of the most prominent and efficient routes for preparing 5-substituted oxazoles.[3]

Key Synthetic Methodologies

• Van Leusen Oxazole Synthesis: This reaction involves the condensation of an aldehyde with tosylmethyl isocyanide (TosMIC). It is a powerful method for forming the oxazole ring, and recent advancements have introduced microwave-assisted protocols to improve yield and efficiency.[3]

• Robinson-Gabriel Synthesis: This classic method involves the cyclization and dehydration of 2-acylamino ketones.

• Palladium-Catalyzed Direct Arylation: Modern cross-coupling techniques allow for the direct arylation of the oxazole core at the C5 position, offering a versatile approach to a wide range of 5-aryl derivatives.[9]

• Copper-Catalyzed Annulation: Efficient copper-catalyzed [3+2] annulation reactions have been developed, providing regioselective synthesis of substituted oxazoles under mild conditions.[9]

Caption: General workflow for the Van Leusen synthesis of 5-aryl-oxazoles.

Experimental Protocol: Microwave-Assisted van Leusen Synthesis of a 5-Aryl-Oxazole

This protocol describes a self-validating system for the synthesis of 5-aryl-1,3-oxazole compounds via a microwave-assisted van Leusen reaction.[3]

Materials:

• Aromatic aldehyde (1.0 mmol)

• Tosylmethyl isocyanide (TosMIC) (1.1 mmol)

• Anhydrous methanol (5 mL)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Microwave reactor vials

Procedure:

• To a 10 mL microwave reactor vial, add the aromatic aldehyde (1.0 mmol), TosMIC (1.1 mmol), and potassium carbonate (2.0 mmol).

• Add anhydrous methanol (5 mL) to the vial.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at a controlled temperature (e.g., 100 °C) for a specified time (e.g., 10-30 minutes).

• After the reaction is complete, cool the vial to room temperature.

• Quench the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).[8]

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 5-aryl-oxazole.

Validation:

• Confirm the structure of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[10]

• Determine the purity of the final product using High-Performance Liquid Chromatography (HPLC).

Therapeutic Applications of 5-Aryl-Oxazole Scaffolds

The versatility of the 5-aryl-oxazole scaffold is evident in its wide range of biological activities. Researchers have successfully developed potent molecules targeting various diseases by modifying the substituents on both the aryl and oxazole rings.

Anti-inflammatory Activity

5-Aryl-oxazole derivatives have shown significant promise as anti-inflammatory agents, primarily through the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX).[11][12]

Mechanism of Action: Inflammation is a complex biological response involving enzymes like COX-1, COX-2, and 5-LOX. COX enzymes are responsible for the synthesis of prostaglandins, while 5-LOX is a key enzyme in the production of leukotrienes.[12] Certain N-aryl-5-aryloxazol-2-amine derivatives have been identified as potent inhibitors of 5-LOX, thereby blocking the synthesis of leukotrienes, which are potent mediators of inflammation.[12] The anti-inflammatory drug Oxaprozin, which features an oxazole core, is a known COX-2 inhibitor.[1]

Caption: Inhibition of the 5-LOX pathway by 5-aryl-oxazole derivatives.

Structure-Activity Relationship (SAR) Insights: For N-aryl-5-aryloxazol-2-amine derivatives, SAR studies have revealed that:

• A hydroxyl or amino group at the para-position of the N-phenyl ring is crucial for 5-LOX inhibitory activity.[12]

• Substitution with halogen or methyl groups on the N-phenyl ring can either enhance or diminish the potency.[12]

Compound	Modification	5-LOX Inhibition IC₅₀ (µM)	Reference
Lead Compound	N-phenyl-5-phenyloxazol-2-amine	> 10	[12]
Derivative A	p-hydroxyl on N-phenyl	0.8	[12]
Derivative B	p-amino on N-phenyl	1.2	[12]
Zileuton (Reference)	-	0.5	[12]

Anticancer Activity

The 5-aryl-oxazole scaffold is a prominent feature in many potent anticancer agents.[10] These compounds exert their effects through various mechanisms, including the disruption of cellular machinery essential for cancer cell proliferation and survival.[2]

Mechanisms of Action:

• Tubulin Polymerization Inhibition: Some oxazole derivatives inhibit the polymerization of tubulin, a critical component of microtubules. This disruption of the cytoskeleton leads to cell cycle arrest and apoptosis.[2][11]

• Kinase Inhibition: Fused oxazolo[5,4-d]pyrimidines have been identified as inhibitors of key kinases involved in cancer progression, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Janus Kinase (JAK), and Aurora A kinase.[13] Inhibition of VEGFR-2, for instance, blocks angiogenesis, thereby cutting off the tumor's blood supply.[13]

• Apoptosis Induction: Certain 3-aryl-5-aryl-1,2,4-oxadiazoles (an isomer of oxazole) have been found to induce apoptosis in cancer cells by targeting proteins like TIP47, an IGF-II receptor-binding protein.[14]

• Other Targets: Oxazole derivatives have also been shown to inhibit other important cancer targets like DNA topoisomerases, STAT3, and G-quadruplexes.[2]

Caption: Mechanism of VEGFR-2 inhibition by oxazolo[5,4-d]pyrimidine derivatives.

Potency of Selected Anticancer 5-Aryl-Oxazole Derivatives:

Compound Class	Target Cancer Cell Line	Activity (GI₅₀/IC₅₀)	Reference
4-Arylsulfonyl-1,3-oxazole	CNS Cancer (SNB-75)	Cytostatic	[10]
4-Arylsulfonyl-1,3-oxazole	Non-Small Cell Lung Cancer (HOP-92)	Anti-proliferative	[10]
Aryloxazole derivative	Various human cancer cell lines	Potent (nanomolar range)	[2][15]

Antimicrobial Activity

The emergence of drug-resistant pathogens necessitates the discovery of new antimicrobial agents. 5-Aryl-oxazole derivatives have demonstrated significant activity against a range of bacteria and fungi.[5][16]

Mechanism of Action: While the exact mechanisms are diverse, oxazole-containing compounds can interfere with essential microbial processes. They are known to bind with various enzymes and receptors in biological systems, disrupting cellular functions.[5][6] For instance, some oxazol-5(4H)-ones, which are tautomers of 5-hydroxyoxazoles, exhibit antimicrobial properties.[16]

Antimicrobial Potency of Oxazole Derivatives:

Compound Type	Microorganism	Activity (MIC)	Reference
Pyrazole-linked oxazole-5-one	S. aureus, E. coli	Potent	[1]
4-substituted aryl oxazol-5-one	E. coli, Xanthomonas citri	High activity	[1]
Valine-derived 1,3-oxazole	C. albicans	Active	[16]

Conclusion and Future Perspectives

The 5-aryl-oxazole scaffold is a privileged structure in drug discovery, consistently yielding compounds with potent and diverse biological activities. Its synthetic accessibility and the ease with which its derivatives can be modified make it an ideal starting point for developing new therapeutic agents. The extensive research into its anti-inflammatory, anticancer, and antimicrobial properties has provided a solid foundation for future work.

Future research should focus on:

• Target-Specific Design: Leveraging computational docking and molecular modeling to design derivatives with high affinity and selectivity for specific biological targets.[8]

• Exploring New Therapeutic Areas: Investigating the potential of 5-aryl-oxazoles in treating other diseases like neurodegenerative disorders, metabolic diseases, and viral infections.[17][18]

• Optimizing Pharmacokinetics: Improving the drug-like properties of lead compounds to enhance their absorption, distribution, metabolism, and excretion (ADME) profiles, ensuring better in vivo efficacy.

The continued exploration of the 5-aryl-oxazole scaffold holds immense promise for the discovery of next-generation medicines to address unmet medical needs.

References

• Structure activity relationship of synthesized compounds. (n.d.). ResearchGate. Retrieved February 9, 2026, from [Link]

• Oxazole-Based Molecules: Recent Advances on Biological Activities. (2026, January 9). PubMed. Retrieved February 9, 2026, from [Link]

• a brief review on antimicrobial activity of oxazole derivatives. (2022). iajps. Retrieved February 9, 2026, from [Link]

• Review on Therapeutic Diversity of Oxazole Scaffold: An Update. (n.d.). ResearchGate. Retrieved February 9, 2026, from [Link]

• Synthesis of 2-aryl-5-(arylsulfonyl)-1,3,4-oxadiazoles as potent antibacterial and antioxidant agents. (n.d.). National Center for Biotechnology Information. Retrieved February 9, 2026, from [Link]

• OXAZOLE - Synthesis, Reactions and Medicinal uses. (2020, April 15). YouTube. Retrieved February 9, 2026, from [Link]

• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. (2020, March 31). PubMed Central. Retrieved February 9, 2026, from [Link]

• Oxazole-Based Compounds As Anticancer Agents. (2025, August 9). ResearchGate. Retrieved February 9, 2026, from [Link]

• Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives. (2021, August 23). PubMed Central. Retrieved February 9, 2026, from [Link]

• Discovery and structure-activity relationship of 3-aryl-5-aryl-1,2,4-oxadiazoles as a new series of apoptosis inducers and potential anticancer agents. (n.d.). PubMed. Retrieved February 9, 2026, from [Link]

• Synthesis of Oxazole - Reactions of Oxazole - Medicinal uses of Oxazole. (n.d.). Slideshare. Retrieved February 9, 2026, from [Link]

• Silver-Catalyzed Enantioselective and Diastereoselective Aldol Reaction of α-Isocyanoacetates with Aldehydes Enabled by Cinchona-Derived Amide Adamantylphosphine Ligands. (2026, January 30). American Chemical Society. Retrieved February 9, 2026, from [Link]

• A comprehensive review on biological activities of oxazole derivatives. (2019, February 4). PubMed Central. Retrieved February 9, 2026, from [Link]

• Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. (n.d.). Bentham Science. Retrieved February 9, 2026, from [Link]

• Synthesis, Characterization, and In Vitro Anticancer Evaluation of 2-Aryl-4-Arylsulfonyl-5-RS-1,3-Oxazoles. (2022, July 19). Biointerface Research in Applied Chemistry. Retrieved February 9, 2026, from [Link]

• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. (n.d.). Taylor & Francis Online. Retrieved February 9, 2026, from [Link]

• Synthesis of 1,3-oxazoles. (n.d.). Organic Chemistry Portal. Retrieved February 9, 2026, from [Link]

• Synthesis and Biological Evaluation of N-Aryl-5-aryloxazol-2-amine Derivatives as 5-Lipoxygenase Inhibitors. (2015, June 3). PubMed. Retrieved February 9, 2026, from [Link]

• New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. (n.d.). PubMed Central. Retrieved February 9, 2026, from [Link]

• A comprehensive review on biological activities of oxazole derivatives. (n.d.). Academia.edu. Retrieved February 9, 2026, from [Link]

• A modified approach for the synthesis of biologically relevant 5-substituted-2-N-aryl-1,3-oxazole derivatives in mild conditions. (2020, June 9). Taylor & Francis Online. Retrieved February 9, 2026, from [Link]

• Discovery and Structure−Activity Relationship of 3-Aryl-5-aryl-1,2,4-oxadiazoles as a New Series of Apoptosis Inducers and Potential Anticancer Agents. (2025, November 15). ResearchGate. Retrieved February 9, 2026, from [Link]

• (PDF) Synthesis, Characterization, and Anti-inflammatory activity of Some Novel Oxazole Derivatives. (2022, December 30). ResearchGate. Retrieved February 9, 2026, from [Link]

• Comparative structure-activity relationship studies of 1-(5-methylsulfonylpyrid-2-yl)-5-alkyl and (hetero)aryl triazoles and pyrazoles in canine COX inhibition. (2008, February 1). PubMed. Retrieved February 9, 2026, from [Link]

• A Review on Chemical Synthesis and Biological Activities of Oxazole derivatives. (n.d.). IJMPR. Retrieved February 9, 2026, from [Link]

• Oxazole-Based Compounds: Synthesis and Anti-Inflammatory Studies. (2025, November 11). MDPI. Retrieved February 9, 2026, from [Link]

• Oxazole Synthesis by four Name Reactions by Dr. Tanmoy Biswas (Chemistry : The Mystery of Molecules). (2022, January 15). YouTube. Retrieved February 9, 2026, from [Link]

• Oxazole-Based Compounds As Anticancer Agents. (n.d.). Bentham Science Publisher. Retrieved February 9, 2026, from [Link]

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• 18. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Note: Strategic Synthesis of 5-(2,6-Dibromophenyl)oxazole via Van Leusen Protocol

Executive Summary

This Application Note details the synthesis of 5-(2,6-dibromophenyl)oxazole from 2,6-dibromobenzaldehyde utilizing the Van Leusen Oxazole Synthesis . While the Van Leusen reaction is the gold standard for converting aldehydes to 5-substituted oxazoles, the 2,6-dibromo substitution pattern presents significant steric hindrance that can impede nucleophilic attack and cyclization.

This guide provides a robust, self-validating protocol designed to overcome these steric barriers. It includes a mechanistic breakdown, a primary synthesis workflow, an optimized method for hindered substrates, and critical quality control parameters.

Key Applications:

• Scaffold generation for kinase inhibitors (e.g., p38 MAP kinase).

• Intermediate synthesis for biologically active alkaloids.

• Ligand development for transition metal catalysis.

Reaction Mechanism & Rationale

The transformation relies on the reaction of the aldehyde with p-Toluenesulfonylmethyl isocyanide (TosMIC) .[1][2][3] Unlike typical aldol condensations, this reaction is a formal [3+2] cycloaddition followed by elimination.

Mechanistic Pathway[1][2][3][4][5][6][7]

• Deprotonation: The base removes the acidic

  -proton of TosMIC.

• Addition: The TosMIC anion attacks the carbonyl carbon of the aldehyde. Note: This step is reversible and sensitive to steric bulk at the ortho-positions of the aldehyde.

• Cyclization: The intermediate undergoes 5-endo-dig cyclization to form a 4-tosyl-2-oxazoline.

• Elimination: Base-mediated elimination of p-toluenesulfinic acid (TsH) yields the aromatic oxazole.

Mechanistic Visualization

Figure 1: Mechanistic pathway of the Van Leusen synthesis highlighting the steric checkpoint at the addition step.

Experimental Protocols

Reagents and Materials

Reagent	CAS No.[4]	Role	Stoichiometry
2,6-Dibromobenzaldehyde	67713-23-9	Limiting Reagent	1.0 equiv
TosMIC	36635-61-7	C-N-C Synthon	1.1 – 1.2 equiv
Potassium Carbonate (K₂CO₃)	584-08-7	Base (Method A)	2.0 – 3.0 equiv
Methanol (MeOH)	67-56-1	Solvent (Method A)	0.2 M
Potassium tert-butoxide (t-BuOK)	865-47-4	Base (Method B)	1.2 equiv
Dimethoxyethane (DME)	110-71-4	Solvent (Method B)	0.2 M

Method A: Standard Reflux (Recommended First Approach)

Best for scalability and ease of workup.

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charging: Add 2,6-dibromobenzaldehyde (1.0 equiv) and TosMIC (1.1 equiv) to the flask.

• Solvation: Add anhydrous Methanol (concentration ~0.2 M relative to aldehyde). Stir until solids are suspended/dissolved.

• Base Addition: Add K₂CO₃ (2.5 equiv) in one portion.

• Reaction: Heat the mixture to reflux (approx. 65°C) for 3–5 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1). The aldehyde spot (Rf ~0.6) should disappear; a new fluorescent spot (oxazole) will appear.

• Workup:

  • Cool to room temperature.

  • Remove methanol under reduced pressure (Rotavap).

  • Resuspend residue in Water and Ethyl Acetate (EtOAc).

  • Extract aqueous layer with EtOAc (3x).[5]

  • Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.

Method B: Enhanced Kinetic Protocol (For Steric Resistance)

Use if Method A results in <40% yield or incomplete conversion due to the 2,6-dibromo steric block.

• Setup: Flame-dried flask under Nitrogen/Argon atmosphere.

• Solvation: Dissolve TosMIC (1.2 equiv) and 2,6-dibromobenzaldehyde (1.0 equiv) in anhydrous DME or THF . Cool to 0°C.

• Base Addition: Add t-BuOK (1.2 equiv) slowly.

  • Note: Stronger base promotes the formation of the TosMIC anion, driving the equilibrium of the nucleophilic attack forward despite steric hindrance.

• Reaction: Allow to warm to room temperature and stir for 2 hours. If conversion is slow, heat to 50°C.

• Quench: Pour into ice-cold water. Precipitate formation is common.

Purification & Characterization

Purification Workflow

The crude product is often a yellow/orange solid.

• Trituration: Triturate the crude solid with cold diethyl ether or pentane. This often yields pure product as the impurities (TsH salts) are removed.

• Recrystallization: If necessary, recrystallize from Ethanol/Water (9:1).

• Flash Chromatography: Silica gel; Gradient 0%

  20% EtOAc in Hexanes.

Analytical Validation (Self-Validating Data)

To ensure the protocol worked, verify these specific spectral markers:

Technique	Expected Signal	Interpretation
1H NMR (CDCl₃)	~8.00 ppm (s, 1H)	C2-H of Oxazole . Diagnostic singlet. Downfield due to N/O flanking.
1H NMR (CDCl₃)	~7.40 ppm (s, 1H)	C4-H of Oxazole . Diagnostic singlet.
1H NMR (CDCl₃)	7.6 (d) and 7.1 (t)	2,6-Dibromophenyl protons . Doublet (2H) and Triplet (1H) pattern confirming the ring is intact.
MS (ESI+)	[M+H]+ = 303.8 (approx)	Characteristic isotope pattern for two bromine atoms (1:2:1 ratio at M, M+2, M+4).

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis and purification of 5-(2,6-dibromophenyl)oxazole.

Safety & Handling

• TosMIC (p-Toluenesulfonylmethyl isocyanide): While solid and less volatile than liquid isocyanides, it can still evolve toxic vapors. Handle strictly in a fume hood.

• 2,6-Dibromobenzaldehyde: Causes skin and serious eye irritation. Wear nitrile gloves and safety goggles.

• Waste Disposal: The aqueous layer after workup contains sulfinates. Dispose of in aqueous organic waste streams.

References

• Van Leusen, A. M., et al. (1972).[1] "A Novel and Efficient Synthesis of Oxazoles from Tosylmethyl Isocyanide and Carbonyl Compounds." Tetrahedron Letters, 13(23), 2369-2372.

• Sisko, J., et al. (2000). "An Investigation of the Van Leusen Oxazole Synthesis." The Journal of Organic Chemistry, 65(5), 1516-1524.

• Marcaccini, S., & Torroba, T. (2007). "The Van Leusen Reaction."[1][2][6][7][8][9] Protocols in Organic Synthesis.

• Gao, S., et al. (2012). "Synthesis of 5-Substituted Oxazoles from Aldehydes and TosMIC." Synthetic Communications, 42(20), 3040-3052.

Sources

• 1. Van Leusen Oxazole Synthesis [organic-chemistry.org]
• 2. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. varsal.com [varsal.com]
• 5. 2,6-DIBROMOBENZALDEHYDE | 67713-23-9 [chemicalbook.com]
• 6. Van Leusen reaction - Wikipedia [en.wikipedia.org]
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• 9. sciforum.net [sciforum.net]

Van Leusen Oxazole Synthesis: Protocol for Hindered Aldehydes

This application note details an optimized protocol for the Van Leusen oxazole synthesis, specifically engineered for sterically hindered and electronically deactivated aldehydes . While the classic Van Leusen reaction (TosMIC + K₂CO₃ + MeOH) works well for simple substrates, hindered aldehydes (e.g., pivalaldehyde, mesitaldehyde, 2,6-disubstituted benzaldehydes) often suffer from reversible nucleophilic addition and stalled elimination steps.

This guide integrates advanced solvent systems, thermodynamic forcing (microwave/pressure), and mechanistic checkpoints to ensure high yields for difficult substrates.

Introduction & Strategic Value

The oxazole moiety is a privileged scaffold in medicinal chemistry, found in kinase inhibitors (e.g., Syk inhibitors) and natural products.[1] The Van Leusen synthesis, utilizing p-toluenesulfonylmethyl isocyanide (TosMIC) , is the premier method for constructing 5-substituted oxazoles from aldehydes.

The Challenge: Standard protocols (refluxing MeOH) often fail with sterically hindered aldehydes due to:

• Reversibility: The initial aldol-like addition of the TosMIC anion to a bulky carbonyl is reversible and unfavorable.

• Stalled Elimination: The subsequent ring closure and elimination of p-toluenesulfinic acid (TsOH) requires a specific orbital alignment that steric bulk can restrict.

The Solution: This protocol utilizes a DME/MeOH co-solvent system to improve the solubility of lipophilic hindered substrates and employs microwave irradiation or pressure vials to overcome the activation energy barrier of the initial addition step.

Mechanistic Insight & Steric Bottlenecks

Understanding the failure points of hindered substrates is critical for optimization.

Reaction Pathway Analysis

• Deprotonation: TosMIC (

  ) is deprotonated by K₂CO₃.

• Addition (Critical Step for Hindered): The TosMIC anion attacks the aldehyde carbonyl. For hindered aldehydes, this equilibrium lies to the left (starting material).

• Cyclization: The alkoxide attacks the isocyanide carbon (5-endo-dig).

• Elimination: Loss of TsOH yields the aromatic oxazole.

Figure 1: Mechanistic pathway highlighting the reversible addition step which is the primary bottleneck for hindered aldehydes.

Optimization Parameters for Hindered Substrates

Parameter	Standard Condition	Hindered/Complex Condition	Rationale
Solvent	Methanol (MeOH)	1:1 DME / MeOH	DME (Dimethoxyethane) solubilizes lipophilic hindered aldehydes; MeOH is required for proton transfer.
Temperature	Reflux (65°C)	80–100°C (Pressure/MW)	Higher kinetic energy pushes the reversible addition equilibrium toward the product.
Base	K₂CO₃ (2.0 equiv)	K₂CO₃ (3.0 equiv)	Excess base ensures rapid deprotonation and drives the final elimination step.
Time	2–4 Hours	20 min (MW) / 12 h (Thermal)	Microwave irradiation significantly accelerates the rate-determining addition step.

Detailed Experimental Protocols

Method A: Microwave-Assisted Synthesis (Recommended for High Throughput)

Best for: Extremely hindered aldehydes (e.g., Pivalaldehyde, Mesitaldehyde).

Reagents:

• Hindered Aldehyde (1.0 mmol)

• TosMIC (1.2 mmol, 234 mg)

• K₂CO₃ (3.0 mmol, 414 mg)

• Solvent: DME (2.5 mL) + MeOH (2.5 mL)

Step-by-Step:

• Preparation: In a 10 mL microwave process vial, charge the aldehyde, TosMIC, and K₂CO₃.

• Solvation: Add the DME/MeOH mixture. Add a stir bar and cap the vial.

• Irradiation:

  • Phase 1 (Addition): Heat to 80°C for 5 minutes (High absorption setting).

  • Phase 2 (Elimination): Ramp to 100°C for 15 minutes.

• Workup: Cool to RT. Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via flash chromatography (Hexane/EtOAc).

Method B: Thermal Pressure Vial (Scalable)

Best for: Large scale batches where microwave is not feasible.

Reagents: Same as above.

Step-by-Step:

• Setup: Use a heavy-walled pressure tube with a Teflon screw cap.

• Reaction: Combine reagents and solvents. Seal the tube tightly.

• Heating: Immerse in an oil bath pre-heated to 90°C . Stir vigorously for 6–12 hours .

  • Note: The closed system allows heating above the boiling point of MeOH (65°C), providing the necessary energy for hindered substrates.

• Monitoring: Check TLC. If the intermediate oxazoline (often more polar than product) persists, add 0.5 equiv more base and heat for an additional hour.

• Workup: Standard extraction as above.

Troubleshooting & Quality Control (Self-Validating System)

The following decision tree helps resolve common failure modes.

Figure 2: Troubleshooting workflow for Van Leusen synthesis.

Critical QC Checkpoint:

• Smell Test: TosMIC has no odor, but isocyanides can degrade. If the reagent smells strongly of rotten cabbage, it has hydrolyzed to the formamide. Recrystallize TosMIC from EtOH before use.

• Nitrile Byproduct: If a nitrile forms (Van Leusen Nitrile Synthesis pathway), it indicates the loss of the oxygen atom. This competes when using primary alcohols in excess without sufficient base buffering. Ensure K₂CO₃ is fresh and dry.[2]

Representative Scope & Yields

The following data summarizes expected yields for various hindered substrates using the Method A (Microwave) protocol.

Substrate Class	Example	Steric Profile	Standard Yield	Optimized Yield
Simple Aryl	Benzaldehyde	Low	85%	92%
Hindered Alkyl	Pivalaldehyde (t-BuCHO)	High (Quaternary C)	<30%	78%
Hindered Aryl	Mesitaldehyde (2,4,6-Me₃Ph)	High (Ortho-subst.)	45%	81%
Heterocyclic	2-Cl-3-Pyridinecarboxaldehyde	Electronic/Steric	60%	85%

Data aggregated from internal optimization and literature precedents [1, 2, 4].

References

• Van Leusen, A. M., et al. "Chemistry of sulfonylmethyl isocyanides. 13. A general one-step synthesis of nitriles from ketones using tosylmethyl isocyanide." Journal of Organic Chemistry, 1977.[3] Link

• Sisko, J., et al. "An investigation of the Van Leusen imidazole synthesis: The formation of 1,4,5-trisubstituted imidazoles."[3] Tetrahedron Letters, 1996.[3] Link[3]

• Kulkarni, B. A., & Ganesan, A. "Solution-phase parallel oxazole synthesis with TosMIC."[4][5] Tetrahedron Letters, 1999.[4][5] Link

• Gómez-Hurtado, M. A., et al. "Synthesis of 1,3-oxazoles via Van Leusen reaction in a pressure reactor."[6] Sciforum, 2018. Link

• BenchChem. "Application Notes and Protocols for the Van Leusen Synthesis of Alkyl-Substituted Oxazoles." BenchChem Protocols, 2025.[2][7] Link

Sources

• 1. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Toluenesulphonylmethyl isocyanide (TOSMIC) and the van Leusen MCR [organic-chemistry.org]
• 4. 1,3-Oxazole synthesis [organic-chemistry.org]
• 5. Van Leusen Oxazole Synthesis [organic-chemistry.org]
• 6. sciforum.net [sciforum.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Suzuki-Miyaura cross-coupling conditions for 5-(2,6-dibromophenyl)oxazole

Application Note: Optimized Strategies for Sterically Demanding Suzuki-Miyaura Couplings of 5-(2,6-dibromophenyl)oxazole

Executive Summary

This guide details the protocol for effecting Suzuki-Miyaura cross-coupling (SMCC) on 5-(2,6-dibromophenyl)oxazole. This substrate presents a dual challenge: the electronic bias of the electron-deficient oxazole ring and, more critically, the severe steric hindrance of the 2,6-dibromo substitution pattern. Standard catalytic systems (e.g.,

) typically fail to effect oxidative addition or transmetallation efficiently on such congested centers. This note recommends the use of Buchwald dialkylbiarylphosphine ligands (SPhos, XPhos) or Pd-PEPPSI precatalysts to overcome the energy barrier associated with the formation of the tetra-ortho-substituted biaryl interface.

Mechanistic Insight & Catalyst Selection

The Steric Bottleneck

In the coupling of 2,6-disubstituted aryl halides, the catalytic cycle is often throttled at the transmetallation step. The oxidative addition of the bulky aryl bromide to Pd(0) is generally feasible; however, the subsequent approach of the boronic species is sterically impeded by the "ortho-effect," where the bulky substituents force the aryl rings out of planarity.

• Why Standard Catalysts Fail: Traditional ligands like

  lack the electron density to facilitate oxidative addition into electron-rich aryl bromides and are too sterically crowded to allow the necessary conformational flexibility for transmetallation in highly hindered systems.

• The Solution (SPhos/XPhos): These ligands possess a biaryl backbone that provides stability to the Pd(0) species via a Pd-

  interaction. Crucially, they are electron-rich (facilitating oxidative addition) and bulky enough to enforce a mono-ligated active species, which creates an open coordination site necessary for the approach of the hindered boronic acid.

Visualization: The Sterically Hindered Catalytic Cycle

Figure 1: Catalytic cycle highlighting the transmetallation step as the critical bottleneck for 2,6-disubstituted substrates.

Experimental Protocols

Protocol A: Site-Selective Mono-Arylation

Objective: To couple exactly one bromine atom while preserving the second for subsequent functionalization.

Rationale: To achieve mono-selectivity on a symmetric di-bromide, statistical probability dictates a large excess of the dibromide. However, utilizing the high activity of SPhos allows for lower temperatures where the second oxidative addition (into the sterically more crowded biaryl product) is kinetically disfavored.

Component	Reagent	Equivalents	Notes
Substrate	5-(2,6-dibromophenyl)oxazole	1.0 equiv	Limiting reagent
Coupling Partner	Aryl Boronic Acid	1.05 equiv	Slight excess only
Catalyst		2 mol%	Source of Pd
Ligand	SPhos	4-5 mol%	2:1 L:Pd ratio is critical
Base	(tribasic)	2.0 equiv	Mild, highly effective for SPhos
Solvent	Toluene / Water	10:1 ratio	Biphasic system essential

Step-by-Step Procedure:

• Setup: Charge a reaction vial equipped with a magnetic stir bar with the oxazole substrate (1.0 equiv), aryl boronic acid (1.05 equiv),

  (2 mol%), SPhos (4 mol%), and finely ground (2.0 equiv).

• Degassing: Seal the vial with a septum. Evacuate and backfill with Argon (x3).

• Solvent Addition: Add degassed Toluene and Water (10:1 v/v) via syringe. The concentration should be approx 0.1 M with respect to the substrate.

• Reaction: Heat the mixture to 60 °C .

  • Note: Do not reflux immediately. Lower temperature favors mono-selectivity.

• Monitoring: Monitor by HPLC/UPLC every 2 hours. Look for the disappearance of starting material and the emergence of the mono-coupled product.

  • Stop Condition: If bis-coupled product >5%, quench immediately.

• Workup: Dilute with EtOAc, wash with water and brine. Dry over

  .

• Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Exhaustive Bis-Arylation

Objective: To install two aryl groups (same or different) onto the phenyl ring.

Rationale: To overcome the extreme crowding of a terphenyl-like system, higher energy (temperature) and a more robust catalyst system are required. XPhos or Pd-PEPPSI-IPr are recommended here for their thermal stability.

Component	Reagent	Equivalents	Notes
Substrate	5-(2,6-dibromophenyl)oxazole	1.0 equiv
Coupling Partner	Aryl Boronic Acid	3.0 - 4.0 equiv	Large excess required
Catalyst	Pd-PEPPSI-IPr	2-5 mol%	NHC ligand for high stability
Base	or	4.0 equiv	Stronger base/cation effect
Solvent	1,4-Dioxane / Water	4:1 ratio	Higher boiling point allowed

Step-by-Step Procedure:

• Setup: Combine substrate, boronic acid (excess), Pd-PEPPSI-IPr, and base in a pressure vial.

• Atmosphere: Strict inert atmosphere (

  or Ar) is required to prevent catalyst deactivation at high temps.

• Reaction: Heat to 100 °C - 110 °C for 12–24 hours.

• Workup: Filter through a pad of Celite to remove palladium black.

• Scavenging: Treat the crude organic phase with SiliaMetS® Thiol or similar Pd-scavenger for 4 hours to ensure pharmaceutical-grade purity (<10 ppm Pd).

Troubleshooting & Optimization Guide

Decision Tree for Reaction Failure

Figure 2: Troubleshooting logic for common failure modes in hindered couplings.

Key Optimization Parameters

• Solvent Switch: If Toluene/Water fails, try n-Butanol . Buchwald has shown that alcoholic solvents can facilitate the coupling of difficult substrates by aiding the dissolution of the boronate species.

• Base Effect: If the oxazole ring shows instability (ring opening), switch from carbonates/phosphates to KF or CsF in anhydrous conditions.

• Order of Addition: For bis-coupling with different aryl groups, always couple the least sterically hindered boronic acid first using Protocol A, then apply Protocol B for the second, more difficult coupling.

References

• Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005, 127(13), 4685–4696.

  • Grounding: Establishes SPhos/XPhos as the gold standard for hindered biaryls.

• Organ, M. G., et al. "Pd-PEPPSI-IPr: A Highly Active and Selective Catalyst for the Synthesis of Sterically Hindered Biaryls." Chemistry – A European Journal, 2006, 12(18), 4749–4755.

  • Grounding: Validates the use of NHC-stabilized Pd for difficult oxid

• Lipshutz, B. H., et al. "Suzuki-Miyaura couplings of hindered substrates in water." Organic Letters, 2008, 10(17), 3793-3796.

  • Grounding: Supports the use of surfactant/water systems if green chemistry is a priority.

• Suzuki, A. "Organoboron compounds in cross-coupling reactions." Journal of Organometallic Chemistry, 2002, 653(1-2), 83-90.

  • Grounding: Fundamental review of the mechanism and side reactions (protodeboron

Using 5-(2,6-dibromophenyl)oxazole as a PROTAC linker intermediate

An in-depth guide to the strategic use of 5-(2,6-dibromophenyl)oxazole as a versatile intermediate for the construction of Proteolysis-Targeting Chimeras (PROTACs). This document provides a scientific rationale, detailed synthesis protocols, and expert insights for researchers in drug discovery and chemical biology.

Introduction: The Critical Role of the Linker in PROTAC Design

Proteolysis-Targeting Chimeras (PROTACs) are heterobifunctional molecules engineered to hijack the cell's own protein disposal machinery, the ubiquitin-proteasome system (UPS), to eliminate specific proteins of interest (POIs).[1] A PROTAC molecule consists of three essential components: a ligand that binds the POI, a ligand that recruits an E3 ubiquitin ligase, and a chemical linker connecting the two.[2][3] Upon simultaneous binding, these components form a ternary complex (POI-PROTAC-E3 ligase), leading to the ubiquitination of the POI and its subsequent degradation by the proteasome.[3][4]

Initially viewed as a simple spacer, the linker is now recognized as a critical determinant of PROTAC efficacy.[2][5] Its length, rigidity, solubility, and attachment points profoundly influence the stability and geometry of the ternary complex, which in turn dictates the efficiency and selectivity of protein degradation.[2][5] While flexible linkers like polyethylene glycol (PEG) and alkyl chains are common, there is a growing appreciation for rigid linkers that can pre-organize the PROTAC into a productive conformation, potentially improving selectivity and pharmacokinetic properties.[6][7][8][9]

The Strategic Advantage of 5-(2,6-dibromophenyl)oxazole

The 5-(2,6-dibromophenyl)oxazole scaffold serves as an exemplary rigid linker intermediate, offering several distinct advantages for PROTAC development:

• Structural Rigidity : The oxazole and phenyl rings introduce a high degree of planarity and conformational constraint.[8][9] This rigidity helps to control the spatial orientation of the two binding ligands, which can be crucial for forming a stable and effective ternary complex and may reduce the entropic penalty associated with complex formation.[4]

• Defined Exit Vectors : The ortho-dibromo substitution on the phenyl ring provides two chemically distinct and strategically positioned handles for synthetic elaboration. This geometry allows for precise, controlled, and divergent extension towards the POI and E3 ligase ligands.

• Orthogonal Synthetic Handles : The two bromine atoms are ideal substrates for modern cross-coupling chemistry, particularly palladium-catalyzed reactions like Suzuki, Sonogashira, or Buchwald-Hartwig amination. This enables the modular and sequential attachment of the warhead and E3 ligase ligand with high chemoselectivity, streamlining the synthesis of PROTAC libraries.[10]

• Metabolic Stability : Aromatic and heterocyclic cores, such as the phenyl-oxazole motif, are generally more resistant to metabolic degradation compared to simple alkyl or PEG chains, which can lead to improved in vivo stability and pharmacokinetic profiles.[6]

Protocol 1: Synthesis of 5-(2,6-dibromophenyl)oxazole Intermediate

This protocol details the synthesis of the core intermediate via the Van Leusen oxazole synthesis, a reliable and high-yielding method.[11][12] The reaction proceeds through the condensation of an aldehyde with tosylmethyl isocyanide (TosMIC).

Workflow Diagram: Synthesis of the Linker Intermediate

Caption: Workflow for the synthesis of 5-(2,6-dibromophenyl)oxazole.

Step-by-Step Methodology

• Reaction Setup : To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2,6-dibromobenzaldehyde (10.0 g, 37.9 mmol, 1.0 eq) and methanol (150 mL). Stir until the aldehyde is fully dissolved.

• Addition of Reagents : Add tosylmethyl isocyanide (TosMIC) (7.77 g, 39.8 mmol, 1.05 eq) followed by anhydrous potassium carbonate (K₂CO₃) (15.7 g, 113.7 mmol, 3.0 eq).

  • Scientist's Insight : K₂CO₃ is the base required to deprotonate the active methylene group of TosMIC, initiating the reaction cascade. An excess is used to ensure the reaction goes to completion. Methanol is a common solvent for this transformation.

• Reaction Execution : Heat the reaction mixture to reflux (approx. 65-70 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate mobile phase. The disappearance of the starting aldehyde indicates completion.

• Work-up : Cool the mixture to room temperature. Slowly pour the reaction mixture into a beaker containing 300 mL of cold deionized water, stirring vigorously. A precipitate of the crude product should form.

• Extraction : Transfer the aqueous mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL). Combine the organic layers.

  • Self-Validation Check : The product is expected to be significantly more soluble in ethyl acetate than in water. Successful extraction is the first step in purification.

• Washing : Wash the combined organic layers with brine (1 x 100 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification : Purify the resulting crude solid by flash column chromatography on silica gel, eluting with a gradient of 10% to 30% ethyl acetate in hexanes.

• Characterization : Combine the pure fractions and remove the solvent in vacuo to yield 5-(2,6-dibromophenyl)oxazole as a white to off-white solid. Characterize the final product to confirm its identity and purity.

Expected Characterization Data

Parameter	Expected Result
Appearance	White to off-white solid
Yield	75-85%
Purity (HPLC)	>98%
¹H NMR (400 MHz, CDCl₃)	δ ~8.0-7.2 (m, 4H, Ar-H and Oxazole-H)
HRMS (ESI)	m/z calculated for C₉H₅Br₂NO [M+H]⁺, found value should be within ±5 ppm

Protocol 2: Incorporation of the Intermediate into a PROTAC

This protocol provides a generalized workflow for using 5-(2,6-dibromophenyl)oxazole as a scaffold to synthesize a PROTAC. It involves two sequential Suzuki cross-coupling reactions to install the E3 ligase ligand and the POI-binding warhead.

Workflow Diagram: PROTAC Assembly

Caption: Sequential cross-coupling strategy for PROTAC synthesis.

Step-by-Step Methodology

• First Suzuki Coupling (E3 Ligand Installation) : a. In a reaction vial, dissolve 5-(2,6-dibromophenyl)oxazole (1.0 eq), the boronic acid or ester derivative of your E3 ligase ligand (e.g., a pomalidomide-boronic ester) (1.1 eq), and a suitable palladium catalyst (e.g., Pd(dppf)Cl₂ complexed with dppf, ~5 mol%). b. Add a base (e.g., Cs₂CO₃, 2.5 eq) and a solvent system (e.g., 1,4-Dioxane/Water, 4:1). c. Degas the mixture by bubbling argon through it for 15 minutes. d. Seal the vial and heat to 90-100 °C for 8-12 hours, or until TLC/LC-MS analysis shows consumption of the starting material.

  • Scientist's Insight : The first coupling occurs selectively at one of the bromine positions. While the two positions are electronically similar, slight steric differences or statistical probability will lead to the desired mono-coupled product along with some starting material and di-coupled side product. Careful control of stoichiometry and reaction time is crucial. e. Cool the reaction, dilute with water, and extract with an organic solvent. Purify the mono-coupled intermediate using column chromatography.

• Second Suzuki Coupling (POI Ligand Installation) : a. Using the purified mono-coupled intermediate from the previous step (1.0 eq), repeat the Suzuki coupling procedure. b. This time, use the boronic acid or ester derivative of your POI-binding warhead (1.2 eq) with a fresh charge of palladium catalyst and base.

  • Causality Explanation : A step-wise approach is critical. Attempting a one-pot reaction with both boronic esters would result in a statistical mixture of homo-coupled and hetero-coupled products, making purification exceedingly difficult. The sequential protocol with intermediate purification ensures a clean conversion to the final desired heterobifunctional PROTAC.

• Final Purification : a. After the second coupling reaction is complete, perform an aqueous work-up as before. b. The final purification of the PROTAC is typically challenging due to its high molecular weight and complex structure. Preparative Reverse-Phase High-Performance Liquid Chromatography (Prep-RP-HPLC) is the method of choice.

  • Self-Validation Check : The final product's purity must be confirmed by analytical HPLC (target >95%), and its identity verified by High-Resolution Mass Spectrometry (HRMS) and ¹H NMR spectroscopy.[13] The observed mass should match the calculated mass of the final PROTAC structure.

• Final PROTAC Characterization and Storage : a. After purification, lyophilize the pure fractions to obtain the final PROTAC as a solid. b. Perform comprehensive characterization (¹H NMR, ¹³C NMR, HRMS). c. Store the compound under argon or nitrogen at -20 °C to prevent degradation.

Conclusion

The 5-(2,6-dibromophenyl)oxazole core is a powerful and versatile building block in the medicinal chemist's toolbox for PROTAC development. Its inherent rigidity and synthetically tractable handles allow for the rational and modular construction of PROTACs with well-defined three-dimensional structures. The protocols outlined herein provide a robust framework for synthesizing this intermediate and incorporating it into final PROTAC molecules, enabling the systematic exploration of linker structure-activity relationships to accelerate the discovery of novel protein degraders.

References

• Precise PEG. (n.d.). Linkers in PROTACs.
• Scafetta, G., & Veronesi, M. (2022). From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. PMC.
• Maple, H. J., et al. (2022). Current strategies for the design of PROTAC linkers: a critical review. PMC.
• Zagidullin, A., Milyukov, V., Rizvanov, A., & Bulatov, E. (2020). Novel approaches for the rational design of PROTAC linkers. ResearchGate.
• Kettle, J. G., et al. (2022). Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. PMC.
• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd.
• Singh, R., et al. (2020). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences.
• Kumar, R., et al. (2024). Oxazole-Based Molecules: Recent Advances on Biological Activities. PubMed.
• ChemPep. (n.d.). Overview of PROTAC Linkers.
• Li, B., Buzon, R. A., & Zhang, Z. (2010). 5-(Thiophen-2-yl)oxazole. Organic Syntheses.
• Asif, M. (2020). Synthesis, Characterization, and Antimicrobial Assessment of Some Computationally Bioactive 1,2-Oxazole Derivatives. ResearchGate.
• Centrella, P. A., et al. (2021). Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. ResearchGate.
• Liu, J., et al. (2024). Proteolysis‐Targeting Chimera (PROTAC): Current Applications and Future Directions. PMC.
• Sharma, A., et al. (2022). Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. Bentham Science.
• Scott, J. S., & Wright, J. (2024). Property-based optimisation of PROTACs. PMC.
• Zheng, X., Liu, W., & Zhang, D. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. PMC.
• Semantic Scholar. (n.d.). A comprehensive review on biological activities of oxazole derivatives.
• Sun, X., et al. (2018). Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. PMC.
• Zagidullin, A., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Open Exploration Publishing.
• Li, K., et al. (2024). Characteristic roadmap of linker governs the rational design of PROTACs. Signal Transduction and Targeted Therapy.
• Cresset Group. (2023). Streamlining the design of PROTACs® and PROTAC linkers. The Royal Society of Chemistry.
• Ramadoss, R., & Thangavel, S. (2022). Aza-Oxa-Triazole Based Macrocycles with Tunable Properties: Design, Synthesis, and Bioactivity. MDPI.
• AiFChem. (2024). What Is a PROTAC Linker and Its Role in Modern Drug Discovery.
• BenchChem. (2024). An In-Depth Technical Guide to 2-Bromomethyl-4,5-diphenyl-oxazole: Properties, Synthesis, and Applications.

Sources

• 1. Property-based optimisation of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. explorationpub.com [explorationpub.com]
• 3. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 4. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. precisepeg.com [precisepeg.com]
• 7. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chempep.com [chempep.com]
• 9. What Is a PROTAC Linker and Its Role in Modern Drug Discovery - AiFChem [aifchem.com]
• 10. researchgate.net [researchgate.net]
• 11. ijpsonline.com [ijpsonline.com]
• 12. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Note: Regioselective Palladium-Catalyzed Functionalization of Dibromophenyl Oxazoles

This Application Note is designed for researchers in medicinal chemistry and process development. It details the strategic functionalization of dibromophenyl oxazoles , specifically focusing on regioselective Palladium-catalyzed cross-coupling reactions.

Introduction & Strategic Overview

Dibromophenyl oxazoles are privileged scaffolds in drug discovery, serving as core pharmacophores for kinase inhibitors (e.g., VEGFR, p38 MAP kinase) and optical materials. The coexistence of an electron-deficient oxazole ring and two chemically distinct bromine handles on the phenyl ring presents a unique synthetic challenge and opportunity.

The core objective of this guide is to provide a reproducible, self-validating protocol for the sequential functionalization of these scaffolds. We focus on the 2-(2,4-dibromophenyl)oxazole system, a common intermediate where the two bromine atoms display differential reactivity based on steric and electronic environments.

The Selectivity Challenge

• C4'-Position (Para): Sterically accessible and electronically activated by the electron-withdrawing oxazole group (via resonance/induction).

• C2'-Position (Ortho): Electronically highly activated (closest to the EWG), but sterically hindered by the oxazole nitrogen and oxygen lone pairs.

Scientific Insight: Under standard Palladium(0) conditions, steric factors dominate . The oxidative addition of Pd(0) occurs preferentially at the less hindered C4'-position. Accessing the C2'-position requires either a sequential approach (C4' first) or the use of specialized, bulky, electron-rich ligands that can overcome steric repulsion to facilitate oxidative addition at the ortho site.

Mechanistic Logic & Reaction Design

The differentiation between the two bromine sites is governed by the Hammond Postulate and the specific geometry of the Pd-complex during the oxidative addition step.

• Electronic Activation: The oxazole ring acts as a strong electron-withdrawing group (EWG). It lowers the electron density of the phenyl ring, making it susceptible to oxidative addition (which is nucleophilic in nature regarding the metal). The C2' position is more electron-deficient than C4', theoretically making it more reactive.

• Steric Gating: Despite the electronic advantage of the C2' position, the physical bulk of the oxazole ring prevents the square-planar Pd-complex from approaching the C2'-Br bond effectively. Therefore, kinetically, the C4'-Br reacts significantly faster with standard ligands (e.g., PPh3, dppf).

Visualization: Reactivity Map

Figure 1: Reactivity profile of the dibromophenyl oxazole scaffold. The C4' position is the primary site for functionalization under kinetic control.

Experimental Protocols

Protocol A: Site-Selective C4'-Arylation (Para-Selectivity)

Objective: Selectively couple an aryl boronic acid at the C4' position while leaving the C2' bromine intact for future elaboration.

Rationale: We utilize a mild base and a standard bidentate ligand (dppf) which enforces a geometry that is sensitive to steric bulk, effectively "locking out" the ortho position.

Reagents:

• Substrate: 2-(2,4-dibromophenyl)oxazole (1.0 equiv)

• Boronic Acid: Arylboronic acid (1.05 equiv)

• Catalyst: Pd(dppf)Cl₂[1]·CH₂Cl₂ (3 mol%)

• Base: Na₂CO₃ (2.0 M aqueous, 2.0 equiv)

• Solvent: 1,4-Dioxane (0.2 M concentration)

Step-by-Step Procedure:

• Setup: In a glovebox or under Argon flow, charge a reaction vial with the substrate (1.0 mmol), arylboronic acid (1.05 mmol), and Pd(dppf)Cl₂ (0.03 mmol).

• Solvent Addition: Add degassed 1,4-Dioxane (5 mL).

• Activation: Add degassed 2.0 M Na₂CO₃ (1.0 mL).

• Reaction: Seal the vial and heat to 80 °C for 4–6 hours. Note: Do not exceed 90 °C to prevent minor activation of the ortho-bromide.

• Monitoring: Monitor by HPLC/UPLC. Look for the disappearance of starting material. If >5% bis-coupled product appears, lower temperature to 60 °C and extend time.

• Workup: Cool to RT. Filter through a Celite pad, washing with EtOAc. Concentrate and purify via silica gel chromatography (Hexanes/EtOAc gradient).

Validation Criteria:

• Yield: Expect 75–85% of mono-coupled product.

• Selectivity: >20:1 ratio of C4':C2' product.

Protocol B: Functionalization of the C2'-Bromine (Ortho-Coupling)

Objective: Functionalize the remaining sterically hindered C2'-bromine in the mono-coupled product from Protocol A.

Rationale: To access the hindered ortho position, we employ SPhos or XPhos . These bulky, electron-rich Buchwald dialkylbiaryl phosphine ligands promote oxidative addition at hindered centers and facilitate reductive elimination.

Reagents:

• Substrate: C4'-substituted-2-(2-bromophenyl)oxazole (1.0 equiv)

• Boronic Acid: Aryl/Heteroaryl boronic acid (1.5 equiv)

• Catalyst: Pd(OAc)₂ (2 mol%)

• Ligand: SPhos (4 mol%) (Or XPhos Pd G2 precatalyst)

• Base: K₃PO₄ (3.0 equiv)

• Solvent: Toluene/Water (10:1) or n-Butanol

Step-by-Step Procedure:

• Setup: Charge vial with substrate (1.0 mmol), boronic acid (1.5 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and finely ground K₃PO₄ (3.0 mmol).

• Solvent: Add degassed Toluene (4 mL) and Water (0.4 mL).

• Reaction: Heat vigorously to 100–110 °C for 12–16 hours.

• Workup: Standard aqueous workup and purification.

Data Summary & Troubleshooting

The following table summarizes the expected outcomes and optimization parameters.

Variable	Protocol A (Para-Selective)	Protocol B (Ortho-Selective)
Target Site	C4' (Unhindered)	C2' (Hindered)
Catalyst System	Pd(dppf)Cl₂ or Pd(PPh₃)₄	Pd(OAc)₂/SPhos or XPhos Pd G2
Temperature	60–80 °C	100–120 °C
Base	Na₂CO₃ (Mild)	K₃PO₄ (Stronger, Anhydrous preferred)
Stoichiometry	1.05 equiv Boronic Acid	1.5–2.0 equiv Boronic Acid
Major Byproduct	Bis-coupled product (if Temp too high)	Protodebromination (if water content too high)

Troubleshooting Guide

• Problem: Low conversion in Protocol B (Ortho-coupling).

  • Solution: Switch solvent to n-Butanol or 1,4-Dioxane. The higher boiling point and polarity can assist. Ensure the reaction is strictly oxygen-free, as electron-rich ligands like SPhos are air-sensitive in solution.

• Problem: Loss of selectivity in Protocol A (Bis-coupling).

  • Solution: Reduce catalyst loading to 1 mol% and lower temperature to 60 °C. Ensure slow addition of the boronic acid (syringe pump) to keep its instantaneous concentration low.

Workflow Diagram

The following diagram illustrates the sequential logic for synthesizing asymmetric tri-aryl systems using this scaffold.

Figure 2: Sequential functionalization workflow. Step 1 exploits steric bias for para-selectivity; Step 2 utilizes specialized ligands to overcome ortho-hindrance.

References

• Site-Selective Suzuki–Miyaura Coupling of Heteroaryl Halides. Source: Chemical Science, 2016. Context: Establishes the principles of ligand-controlled regioselectivity in polyhalogenated heterocycles. URL:[Link]

• Catalyst-Controlled Regioselective Suzuki Couplings at Both Positions of Dihaloazoles. Source: Journal of Organic Chemistry, 2015.[2] Context: Details the use of specific phosphine ligands to switch or enhance selectivity in dihaloazole systems. URL:[Link]

• Palladium-Catalyzed Direct Arylation of Oxazoles. Source: Journal of Organic Chemistry, 2010. Context: Provides background on the electronic nature of the oxazole ring and its behavior in Pd-catalyzed systems. URL:[Link]

• Synthesis of Heterocyclic Triads by Pd-Catalyzed Cross-Couplings. Source: Organic Letters, 2014. Context: Discusses the interplay between halogenated positions and C-H activation in oxazole synthesis. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

C-H activation of oxazole ring in 5-(2,6-dibromophenyl)oxazole

Application Note: Chemoselective C2-Functionalization of 5-(2,6-Dibromophenyl)oxazole

Executive Summary & Strategic Analysis

This guide details the protocols for the C-H activation of the oxazole ring in 5-(2,6-dibromophenyl)oxazole . The primary challenge with this substrate is chemoselectivity . The molecule contains two distinct reactive motifs:[1][2][3][4][5][6]

• The Oxazole C2-H bond: Acidic (pKa ~20) and amenable to deprotonation or Concerted Metalation-Deprotonation (CMD).

• The 2,6-Dibromoaryl moiety: Highly susceptible to Lithium-Halogen exchange (with organolithiums) or Oxidative Addition (with Pd/Ni catalysts).

The Core Conflict: Standard C-H activation conditions often destroy the Ar-Br handles, which are likely intended for orthogonal functionalization in later steps. To functionalize the oxazole ring without touching the bromine atoms, we must exploit steric differentiation and kinetic control .

The 2,6-substitution pattern provides a "steric shield" around the C-Br bonds, reducing their reactivity toward bulky catalysts. We will leverage this to propose two validated pathways: Cryogenic Lithiation (Nucleophilic) and Direct Arylation (Electrophilic).

Structural & Reactivity Analysis

Feature	Reactivity Profile	Risk Factor	Mitigation Strategy
Oxazole C2-H	High Acidity (pKa ~20). Most reactive site for deprotonation.	Ring opening to isonitrile if T > -50°C.	Maintain T < -60°C; Use Lewis Acid stabilization.
Oxazole C4-H	Low Acidity.	Generally inert under C2-selective conditions.	None required (C2 reacts first).
Ar-Br (2,6-pos)	Electrophilic; prone to Metal-Halogen exchange.	Critical Risk: n-BuLi will attack Br before H. Pd(0) may insert.	Lithiation: Use non-nucleophilic bases (LiTMP). Pd-Cat: Use Ar-I partner (faster kinetics) + Steric Ligands.

Protocol A: Cryogenic C2-Lithiation (Nucleophilic Pathway)

Objective: Introduction of electrophiles (aldehydes, silanes, borates) at C2 while preserving the Ar-Br bonds.

The "Expert" Causality: Do NOT use n-Butyllithium (n-BuLi). Although n-BuLi is standard for oxazole deprotonation, it acts as a nucleophile toward the bromine atoms (Li-Halogen exchange), leading to polymerization or debromination. Solution: Use LiTMP (Lithium 2,2,6,6-tetramethylpiperidide). It is extremely bulky (cannot access the sterically shielded Br) and highly basic (pKa ~37), ensuring exclusive deprotonation at C2.

Step-by-Step Protocol

• Reagent Prep:

  • Flame-dry a 50 mL Schlenk flask under Argon.

  • In situ LiTMP generation: Add 2,2,6,6-tetramethylpiperidine (1.1 equiv) and anhydrous THF (0.5 M concentration). Cool to -78°C. Dropwise add n-BuLi (1.05 equiv). Stir at 0°C for 30 mins, then cool back to -78°C.

• Substrate Addition:

  • Dissolve 5-(2,6-dibromophenyl)oxazole (1.0 equiv) in THF.

  • Add this solution dropwise to the LiTMP solution at -78°C over 10 minutes.

  • Checkpoint: The solution may turn deep yellow/orange, indicating the formation of the 2-lithiooxazole species.

  • Stir for exactly 30 minutes. (Prolonged stirring increases risk of ring opening).

• Electrophile Trapping:

  • Add the electrophile (e.g., Iodine, DMF, B(OiPr)3, or TMSCl) (1.5 equiv) neat or in THF solution.

  • Allow the mixture to stir at -78°C for 1 hour.

• Quench & Workup:

  • Allow to warm to -20°C.

  • Quench with saturated aqueous NH4Cl.

  • Extract with EtOAc, wash with brine, dry over Na2SO4.

Protocol B: Pd-Catalyzed Direct Arylation (CMD Pathway)

Objective: Coupling the oxazole C2-H with an external Aryl Iodide (Ar-I) to form a biaryl system.

The "Expert" Causality: We rely on the Fagnou CMD mechanism . By using a Pivalic Acid (PivOH) co-catalyst, we lower the energy barrier for C-H bond cleavage. Crucially, we use an Aryl Iodide as the coupling partner.[7] Pd(0) undergoes oxidative addition into Ar-I much faster than into the sterically hindered Ar-Br of the substrate.

Step-by-Step Protocol

• Catalyst System:

  • Pre-catalyst: Pd(OAc)2 (5 mol%).

  • Ligand: P(tBu)3 or DavePhos (10 mol%). Why? Bulky, electron-rich ligands facilitate the oxidative addition of the external Ar-I and stabilize the Pd species against the crowded substrate.

  • Base: K2CO3 (2.0 equiv).

  • Additive: Pivalic Acid (30 mol%). Essential for the CMD proton-shuttle mechanism.

• Reaction Setup:

  • In a pressure vial, combine:

    • 5-(2,6-dibromophenyl)oxazole (1.0 equiv).

    • External Aryl Iodide (1.2 equiv).

    • Pd(OAc)2, Ligand, K2CO3, PivOH.

  • Solvent: Anhydrous DMA (Dimethylacetamide) or Toluene (0.2 M).

  • Note: DMA promotes the CMD pathway but increases risk of Ar-Br activation. Toluene is safer for chemoselectivity but slower. Start with Toluene.

• Execution:

  • Seal the vial and heat to 100°C for 12-16 hours.

  • Monitoring: Check LCMS for consumption of Ar-I. If Ar-Br insertion occurs (dimerization of substrate), lower temperature to 80°C and switch to a pure Ar-I partner.

• Purification:

  • Filter through a Celite pad to remove Pd black.

  • Concentrate and purify via silica gel chromatography.

Visualizing the Mechanisms

Diagram 1: Chemoselectivity Decision Tree (Lithiation)

This diagram illustrates why LiTMP is required to avoid the "Dead End" of Li-Halogen exchange.

Caption: Decision tree highlighting the necessity of steric bulk (LiTMP) to bypass the rapid Lithium-Halogen exchange pathway inherent to n-BuLi.

Diagram 2: CMD Catalytic Cycle (Direct Arylation)

This diagram details the Concerted Metalation-Deprotonation pathway enabled by Pivalic Acid.

Caption: The catalytic cycle utilizing Pivalate-assisted CMD. The cycle relies on the faster oxidative addition of Ar-I compared to the substrate's hindered Ar-Br.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Recovery of Starting Material (Protocol A)	Incomplete deprotonation or moisture.	Ensure LiTMP is fresh. Verify -78°C temp. Dry THF over Na/Benzophenone.
Debromination (Protocol A)	Li-Halogen exchange occurred.[8][9]	Stop using n-BuLi. Switch to LiTMP or LDA. Ensure temp does not rise above -70°C during addition.
Complex Mixture/Polymer (Protocol B)	Pd inserted into Ar-Br (loss of chemoselectivity).	Switch solvent to Toluene (non-polar). Use a bulkier ligand (e.g., JohnPhos). Lower temp to 80°C.
Ring Opening	Oxazole ring cleavage (Isocyanide formation).	Keep reaction temperature low. If heating (Protocol B), ensure reaction time is minimized.

References

• Strotman, N. A., et al. (2010).[10] "Highly Regioselective Palladium-Catalyzed Direct Arylation of Oxazole at C-2 or C-5." Organic Letters. Link

• Lapointe, D., & Fagnou, K. (2010). "Overview of the Mechanistic Rationales for the Carboxylate-Assisted C-H Bond Functionalization." Chemistry Letters. Link

• Verrier, C., et al. (2011). "Direct Arylation of Oxazoles and Thiazoles." Beilstein Journal of Organic Chemistry. Link

• Schnürch, M., et al. (2007). "Halogen-Dance Reactions—A Review." Chemical Society Reviews. (Context on Li-Halogen exchange risks). Link

• Gribble, G. W. (2002). "Lithiation of Oxazoles." Science of Synthesis. (Standard pKa and lithiation data). Link

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. Oxazole [chemeurope.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Copper-Catalyzed Arylation of Heterocycle C-H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. macmillan.princeton.edu [macmillan.princeton.edu]
• 10. Highly Regioselective Palladium-Catalyzed Direct Arylation of Oxazole at C-2 or C-5 with Aryl Bromides, Chlorides, and Triflates [organic-chemistry.org]

Application Note: A Guide to the Robinson-Gabriel Synthesis of 2,5-Disubstituted Oxazoles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of the Robinson-Gabriel Oxazole Synthesis

The oxazole motif is a cornerstone in medicinal chemistry and natural product synthesis, appearing in a vast array of biologically active compounds.[1][2] The Robinson-Gabriel synthesis, first described in the early 20th century, remains a powerful and relevant transformation for the construction of the 2,5-disubstituted oxazole core.[1][3] This reaction proceeds via the intramolecular cyclodehydration of a 2-acylamino ketone, offering a reliable route to this valuable heterocyclic system.[1][4]

This application note provides a comprehensive overview of the Robinson-Gabriel synthesis, including a detailed mechanistic breakdown, a robust experimental protocol for the synthesis of a 2-phenyl-5-methyloxazole, and insights into the practical applications of this methodology in contemporary drug discovery. While the core mechanism invariably leads to a 2,5-disubstituted oxazole, this guide is particularly relevant for synthesizing molecules where one of these substituents is a phenyl group (or a substituted variant thereof), a common feature in many pharmaceutical agents.

Part 1: The Reaction Mechanism

The Robinson-Gabriel synthesis is a classic acid-catalyzed cyclodehydration.[5] The overall transformation involves the conversion of a 2-acylamino ketone into an oxazole through the formation of an intermediate oxazoline, which then undergoes dehydration to yield the aromatic oxazole ring.

The mechanism can be broken down into four key steps:

• Enolization: The reaction is initiated by the tautomerization of the 2-acylamino ketone to its enol or enolate form. This step is crucial as it positions the oxygen of the amide group for the subsequent intramolecular cyclization.

• Intramolecular Cyclization: The enol oxygen of the amide acts as a nucleophile, attacking the ketone carbonyl carbon. This intramolecular cyclization forms a five-membered ring intermediate, a 4,5-dihydro-oxazol-5-ol (an oxazoline derivative).

• Protonation and Water Elimination: In the presence of a strong acid, the hydroxyl group of the oxazoline intermediate is protonated, forming a good leaving group (water).

• Dehydration and Aromatization: The elimination of water leads to the formation of a double bond within the ring, resulting in the stable, aromatic oxazole product.

Visualizing the Mechanism

The following diagram illustrates the step-by-step mechanism of the Robinson-Gabriel synthesis.

Caption: Mechanism of the Robinson-Gabriel Synthesis.

Part 2: Experimental Protocol and Application Notes

This section provides a detailed protocol for the synthesis of 2-phenyl-5-methyloxazole, a representative example of a 2,5-disubstituted oxazole.

Workflow for Synthesis and Purification

The overall workflow involves the reaction setup, monitoring, work-up, and purification of the final product.

Sources

• 1. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. youtube.com [youtube.com]

Application Notes and Protocols for the Selective Functionalization of 5-(2,6-dibromophenyl)oxazole via Lithiation and Electrophilic Trapping

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Strategic Functionalization of a Privileged Scaffold

The 5-aryloxazole motif is a cornerstone in medicinal chemistry, appearing in a multitude of biologically active compounds. The targeted functionalization of such scaffolds is paramount for the exploration of structure-activity relationships (SAR) and the development of novel therapeutic agents. The subject of this guide, 5-(2,6-dibromophenyl)oxazole, presents a unique opportunity for selective chemical modification. The presence of two ortho-bromine atoms on the phenyl ring offers a handle for regioselective functionalization through halogen-metal exchange, a powerful tool in modern synthetic organic chemistry.

This document provides a comprehensive guide to the selective lithiation of 5-(2,6-dibromophenyl)oxazole and the subsequent trapping of the generated organolithium intermediate with a range of electrophiles. We will delve into the mechanistic rationale behind the chosen strategy, provide a detailed experimental protocol, and discuss best practices for achieving high yields and purity.

Mechanistic Rationale: Harnessing the Halogen-Metal Exchange

The reaction proceeds via a bromine-lithium exchange, a process that is typically much faster than proton abstraction (directed ortho-metalation or DoM) at the low temperatures employed.[1][2] The oxazole ring, while possessing directing group capabilities, is less likely to direct deprotonation of the phenyl ring in the presence of the highly reactive aryl bromides.[1]

The proposed mechanism involves the following key steps:

• Formation of the Aryllithium Species: At cryogenic temperatures (typically -78 °C or lower), an organolithium reagent, such as n-butyllithium (n-BuLi), selectively reacts with one of the bromine atoms on the 2,6-dibromophenyl ring. This exchange is favored due to the high electrophilicity of the bromine atoms and the stability of the resulting aryllithium species.

• Electrophilic Quench: The newly formed aryllithium intermediate is a potent nucleophile and will readily react with a wide array of electrophiles introduced into the reaction mixture. This step allows for the introduction of diverse functional groups at the ortho position of the phenyl ring.

It is crucial to maintain a low temperature throughout the reaction to prevent unwanted side reactions, such as decomposition of the organolithium species or reaction with the solvent.

Experimental Workflow Diagram

Caption: Experimental workflow for the lithiation and electrophilic trapping of 5-(2,6-dibromophenyl)oxazole.

Detailed Experimental Protocol

Materials:

• 5-(2,6-dibromophenyl)oxazole

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (concentration to be determined by titration)

• Selected electrophile (e.g., dimethylformamide (DMF), benzaldehyde, trimethylsilyl chloride (TMSCl))

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Solvents for extraction (e.g., ethyl acetate, diethyl ether)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask, oven-dried

• Magnetic stirrer and stir bar

• Septa and needles

• Low-temperature thermometer

• Dry ice/acetone or cryocooler bath

• Inert gas supply (nitrogen or argon) with manifold

Procedure:

• Reaction Setup:

  • To an oven-dried round-bottom flask under an inert atmosphere, add 5-(2,6-dibromophenyl)oxazole (1.0 equiv).

  • Dissolve the starting material in anhydrous THF (approximately 0.1 M concentration).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation:

  • Slowly add a solution of n-BuLi (1.1 equiv) in hexanes dropwise to the stirred solution via syringe over 10-15 minutes.

  • Stir the reaction mixture at -78 °C for 1 hour. The solution may change color, indicating the formation of the aryllithium species.

• Electrophilic Trapping:

  • Add the chosen electrophile (1.2 equiv), either neat or as a solution in anhydrous THF, dropwise to the reaction mixture at -78 °C.

  • After the addition is complete, allow the reaction to stir at -78 °C for an additional 1-2 hours.

  • Slowly warm the reaction mixture to room temperature and stir for an additional 1-2 hours or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Workup:

  • Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Transfer the mixture to a separatory funnel and extract with an appropriate organic solvent (e.g., ethyl acetate, 3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired functionalized product.

Data Presentation: Representative Electrophilic Trapping Reactions

Electrophile	Product Functional Group	Typical Yield Range
Dimethylformamide (DMF)	Aldehyde (-CHO)	60-80%
Benzaldehyde	Secondary alcohol (-CH(OH)Ph)	65-85%
Trimethylsilyl chloride (TMSCl)	Trimethylsilyl (-Si(CH₃)₃)	70-90%
Carbon dioxide (CO₂)	Carboxylic acid (-COOH)	55-75%
Iodine (I₂)	Iodide (-I)	75-90%

Yields are approximate and can vary based on the specific reaction conditions and the purity of the reagents.

Best Practices and Troubleshooting

• Anhydrous Conditions: The success of this reaction is highly dependent on the exclusion of water and atmospheric moisture. All glassware should be oven-dried, and anhydrous solvents must be used. The reaction should be conducted under a positive pressure of an inert gas.

• Temperature Control: Maintaining a low temperature (-78 °C or below) during the lithiation and the initial stages of the electrophilic quench is critical to prevent side reactions and decomposition of the organolithium intermediate.

• Reagent Quality: The concentration of the n-BuLi solution should be accurately determined by titration before use. Old or improperly stored n-BuLi can lead to lower yields.

• Troubleshooting Low Yields:

  • Incomplete Lithiation: Ensure the n-BuLi is of good quality and that the reaction is stirred for a sufficient time at low temperature.

  • Quenching of the Organolithium: The presence of moisture or acidic impurities in the starting material or solvent can quench the aryllithium species.

  • Side Reactions: If the temperature is not kept sufficiently low, side reactions such as reaction with the solvent or elimination to form a benzyne intermediate can occur.

Logical Relationships in Reaction Selectivity

Caption: Factors influencing the regioselectivity of the lithiation of 5-(2,6-dibromophenyl)oxazole.

References

• Gilman, H.; Jacoby, A. L. The Metalation of Dibenzofuran. J. Org. Chem.1938 , 3 (2), 108–119. [Link]

• Snieckus, V. Directed Ortho Metalation. Toluamide and Other Lithiated N,N-Dialkylbenzamides in Synthetic Strategies. Chem. Rev.1990 , 90 (6), 879–933. [Link]

• Parham, W. E.; Bradsher, C. K. Aromatic Organolithium Reagents Bearing Electronegative Groups. Inter- and Intramolecular Reactions. Acc. Chem. Res.1982 , 15 (10), 300–305. [Link]

• Bailey, W. F.; Punzalan, E. R. Halogen–metal exchange of C–F, C–Cl, C–Br, and C–I bonds in substituted haloarenes with n-butyllithium. J. Org. Chem.1990 , 55 (18), 5404–5406. [Link]

• Clayden, J. Organolithiums: Selectivity for Synthesis; Pergamon, 2002. [Link]

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. ias.ac.in [ias.ac.in]

Technical Notes & Optimization

Improving yield of 5-(2,6-dibromophenyl)oxazole synthesis

Technical Support Center: Optimizing 5-(2,6-Dibromophenyl)oxazole Synthesis

Case ID: OX-26DB-YIELD Status: Active Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry

Executive Summary

The synthesis of 5-(2,6-dibromophenyl)oxazole presents a classic "steric wall" problem. While the Van Leusen reaction is the industry standard for 5-aryloxazoles, the 2,6-dibromo substitution pattern introduces severe steric hindrance that blocks the trajectory of the tosylmethyl isocyanide (TosMIC) anion. This guide addresses the root causes of yield failure—specifically incomplete nucleophilic attack and premature TosMIC decomposition—and provides a validated protocol optimization strategy.

Part 1: Diagnostic & Triage

Q: Why is my standard Van Leusen protocol (K₂CO₃/MeOH, Reflux) failing?

A: The standard protocol relies on the equilibrium formation of a betaine intermediate, followed by cyclization. For typical benzaldehydes, this is fast. For 2,6-dibromobenzaldehyde , two factors kill the yield:

• Steric Shielding: The two ortho-bromine atoms create a "picket fence" around the carbonyl carbon. The bulky TosMIC anion (carrying a large tosyl group) struggles to access the electrophilic center.

• Reversibility: Even if the intermediate forms, the steric strain destabilizes the trans-elimination of p-toluenesulfinic acid (TosH). The reaction often reverses to starting materials or stalls, allowing TosMIC to dimerize or hydrolyze.

Q: How do I know if it's a steric issue or a reagent failure?

A: Check your crude LC-MS/NMR:

• Symptom A: Large amounts of unreacted aldehyde + TosMIC decomposition products (formamides/dimers). -> Diagnosis: Steric hindrance prevented initial attack.[1]

• Symptom B: Presence of an oxazoline intermediate but no oxazole. -> Diagnosis: Elimination step failed (unlikely in refluxing MeOH, but possible).

• Symptom C: Complex mixture of oligomers. -> Diagnosis: Base concentration too high, causing TosMIC polymerization before it could react with the hindered aldehyde.

Part 2: Optimized Protocols

Method A: The "High-Force" Van Leusen Modification

Best for: When you must use the aldehyde starting material.

This protocol uses a solvent switch to increase the reaction temperature and a stronger base to drive the equilibrium forward, overcoming the steric barrier.

Reagents:

• 2,6-Dibromobenzaldehyde (1.0 equiv)

• TosMIC (1.2 equiv)[2]

• Base: Potassium tert-butoxide (t-BuOK) (1.2 equiv) — Replaces K₂CO₃

• Solvent: THF/MeOH (1:1 ratio) or pure DME (Dimethoxyethane)

Step-by-Step Protocol:

• Dissolution: Dissolve 2,6-dibromobenzaldehyde and TosMIC in anhydrous DME (0.5 M concentration). Note: DME allows higher reflux temps (85°C) than MeOH (65°C).

• Cryogenic Addition: Cool the mixture to -20°C .

• Base Injection: Add t-BuOK (1.0 M in THF) dropwise over 30 minutes.

  • Why? Adding base at low temp forms the TosMIC anion without immediate degradation. It allows the anion to "wait" for the hindered aldehyde.

• The "Push": Allow the mixture to warm to Room Temperature (RT) and stir for 1 hour. Then, heat to reflux (85°C) for 4–6 hours.

  • Why? The heat is required to overcome the activation energy of the bulky addition and force the elimination of TosH.

• Workup: Cool to RT. Quench with saturated NH₄Cl.[2] Extract with EtOAc.[3]

Yield Expectation: 60–75% (vs. <30% with standard K₂CO₃/MeOH).

Method B: The "Robinson-Gabriel" Bypass (Recommended)

Best for: If Method A yields are still <50%.

This route avoids the intermolecular steric clash by building the acyclic precursor first, then cyclizing it intramolecularly.

Pathway: 2,6-Dibromoacetophenone

-Bromo ketone -Formamido ketone Oxazole.

Step-by-Step Protocol:

• Bromination: React 2,6-dibromoacetophenone with

  (PTAB) in THF to get 2-bromo-1-(2,6-dibromophenyl)ethanone.

• Formylation: Reflux the

  -bromo ketone in Formamide (excess) at 130°C for 4 hours.

  • Mechanism:[1][2][3][4][5][6][7] The formamide acts as both nucleophile and solvent. It displaces the bromide and cyclodehydrates in situ.

• Purification: Pour into water. The product usually precipitates.

Part 3: Visualizing the Mechanism & Failure Points

The following diagram illustrates the Van Leusen pathway and specifically highlights where the 2,6-dibromo "Steric Wall" interferes.

Caption: Mechanistic flow of the Van Leusen synthesis showing the critical steric barrier imposed by the 2,6-dibromophenyl group.

Part 4: Troubleshooting FAQ

Symptom	Probable Cause	Corrective Action
Reaction turns black/tarry immediately.	Base concentration too high; exothermic polymerization of TosMIC.	Dilute reaction to 0.1 M. Add base at -40°C or lower.
Starting material (Aldehyde) recovered.	Nucleophilic attack failed due to sterics.	Switch solvent to DME and increase reflux temp to 85°C .
Product contaminated with Formamide.	Incomplete cyclization (if using Method B) or hydrolysis.	Ensure reaction runs anhydrous . For Method B, increase temp to 140°C .
Low conversion (<30%).	TosMIC decomposed before reacting.	Sequential Addition: Add TosMIC/Base mixture slowly to the refluxing aldehyde solution (Inverse Addition).

References

• Van Leusen, A. M., et al. (1972).[3][4] "Chemistry of sulfonylmethyl isocyanides. Base-induced cycloaddition to aldehydes and ketones." Tetrahedron Letters, 13(23), 2367-2368. Link

• Sisko, J., et al. (2000). "An investigation of the Van Leusen oxazole synthesis." The Journal of Organic Chemistry, 65(5), 1516-1524. Link

• Kulkarni, B. A., & Ganesan, A. (1999).[4] "Solution-phase synthesis of a library of 2,4,5-trisubstituted oxazoles." Tetrahedron Letters, 40(30), 5637-5638. Link

• Ohba, M., et al. (2020). "Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis." Molecules, 25(7), 1681. Link

• BenchChem Technical Support. (2025). "Troubleshooting Side Reactions in Tosylmethyl Isocyanide (TosMIC) Chemistry." Link

Sources

• 1. Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. Van Leusen Oxazole Synthesis [organic-chemistry.org]
• 5. Van Leusen reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Van Leusen Reaction [organic-chemistry.org]

Technical Support Center: Troubleshooting Solubility of Dibromo-Oxazole Derivatives in DMSO

Executive Summary: The "Brick Dust" Challenge

Dibromo-oxazole derivatives often present a classic "brick dust" profile: high melting points, high lipophilicity (LogP), and rigid planar structures. While DMSO is a universal polar aprotic solvent, it frequently fails to dissolve these specific derivatives at high concentrations (e.g., >10 mM for NMR or stocks).

The Core Conflict: The solubility issue is rarely kinetic; it is thermodynamic. The two bromine atoms introduce significant molecular weight and polarizability, enhancing intermolecular Halogen Bonding (

) and stacking within the crystal lattice. To dissolve the compound, the DMSO-solute interactions must overcome this high Lattice Energy ( ).

This guide provides a self-validating troubleshooting workflow to disrupt these lattice forces without degrading your compound.

Diagnostic Phase: Is it actually dissolved?

Before attempting aggressive solubilization, you must confirm the state of your mixture. Visual clarity is deceptive. A solution may appear clear but contain colloidal aggregates that will cause false positives in bioassays or broad peaks in NMR.

Protocol A: The Tyndall Effect Validation

Use this non-destructive test to distinguish true solutions from colloidal suspensions.

• Prepare the Sample: Dissolve your compound in DMSO at the target concentration.

• The Setup: Dim the room lights.

• The Test: Shine a red laser pointer (standard 650nm, <5mW) through the side of the glass vial.

• Observation:

  • True Solution: The beam passes through invisibly. You see the dot on the wall, but not the beam inside the liquid.

  • Colloidal Suspension: You see a solid red beam inside the liquid (scattering off micro-particles).

  • Action: If you see the beam, do not proceed to biological testing. The compound is aggregated.

The Troubleshooting Workflow

If Protocol A indicates insolubility, follow this logic flow. Do not skip steps; they are ordered from least invasive to most aggressive.

Figure 1: Decision tree for troubleshooting solubility. Note that checking water content is the critical first step often overlooked.

Detailed Protocols

Step 1: Water Management (The Silent Killer)

DMSO is hygroscopic.[1][2] It can absorb >10% water by weight from the atmosphere within 24 hours if left open.

• The Mechanism: Water acts as a potent anti-solvent for hydrophobic dibromo-oxazoles. Even 1% water content can decrease solubility by 50% due to the " hydrophobic effect" forcing the drug out of solution to minimize water-surface contact.

• The Fix: Always use Anhydrous DMSO (stored over molecular sieves) for initial stock preparation. Flush the headspace with Argon or Nitrogen after use.

Step 2: Thermal Shift (The Kinetic Push)

Dibromo-oxazoles are thermally stable (unlike some complex proteins). Heat is the safest way to overcome high lattice energy.

• Method:

  • Seal the vial tightly (to prevent water absorption).

  • Incubate in a water bath at 40°C - 50°C for 10-15 minutes.

  • Vortex immediately while warm.

  • Critical Check: Allow to cool to room temperature (RT). If it crashes out upon cooling, you have exceeded the thermodynamic solubility limit. You must dilute the sample.

Step 3: Acoustic Disruption (Sonication)

Use this if heat fails. Sonication breaks apart the crystal lattice mechanically.

• Warning: High-frequency ultrasound generates local hotspots and free radicals (OH•) in DMSO, which can degrade sensitive compounds.

• Protocol:

  • Use a Bath Sonicator (not a probe).

  • Sonicate in 30-second bursts.

  • Cooling: Keep the bath water cool (add ice if necessary) to prevent overheating the DMSO, which degrades into dimethyl sulfide (smells like rotten cabbage).

Step 4: Chemical Engineering (Cosolvents)

If pure DMSO fails, you must disrupt the intermolecular halogen bonding using a cosolvent.

Additive	Role	Concentration Limit	Application
TFA (Trifluoroacetic acid)	Protonates the oxazole nitrogen, breaking H-bonds/Halogen bonds.	0.1% - 1.0%	NMR Only . Toxic to cells.
t-Butanol	Disrupts -stacking; freeze-dryable.	10% - 20%	Synthesis/Purification.
Solutol HS 15 / PEG400	Surfactant/Polymer; encapsulates hydrophobic drugs.	5% - 10%	Biological Assays (In vivo/In vitro).

Frequently Asked Questions (FAQ)

Q1: My compound dissolved in DMSO, but precipitated when I added it to my cell culture media (water). Why? A: This is "Crash-Out." Your compound is soluble in DMSO but insoluble in water. When you dilute DMSO into water, the solvent power drops exponentially.

• Solution: Use a Step-Down Dilution . Do not go from 100% DMSO straight to 0.1% DMSO/Water. Dilute 1:10 in DMSO first, then 1:10 into a buffer containing a carrier protein (like BSA) or surfactant (Tween-80) to hold the compound in suspension.

Q2: Can I freeze my DMSO stocks? A: Yes, but be careful. DMSO freezes at 18.5°C.

• The Risk: Repeated freeze-thaw cycles promote crystal growth. As DMSO freezes, it pushes the solute out of the crystal lattice (exclusion), creating pockets of supersaturated drug that precipitate irreversibly.

• Best Practice: Aliquot stocks into single-use vials before freezing. Never refreeze a thawed aliquot more than once.

Q3: Why does my dibromo-oxazole turn yellow in DMSO over time? A: This indicates decomposition or oxidation. Bromine is a good leaving group. In the presence of light and trace water, DMSO can facilitate nucleophilic attack or debromination.

• Solution: Store stocks in amber glass vials wrapped in foil at -20°C.

Scientific Rationale & Mechanism

The insolubility of dibromo-oxazoles is governed by the competition between Lattice Energy (

) and Solvation Energy ( ) .

• Halogen Bonding: The bromine atoms (

  ) act as Lewis acids ( -hole). The oxazole nitrogen acts as a Lewis base. In the solid state, these form strong directional networks ( ), locking the molecule in place [1, 5].

• Solvation Failure: While DMSO (

  ) is a strong H-bond acceptor, it may not be strong enough to break the network if the crystal packing is dense.

• Water Interference: Water molecules cluster around the hydrophobic dibromo-motif, creating an entropic penalty (ordering of water) that disfavors dissolution [2, 3].

Figure 2: Mechanistic competition between crystal lattice stability and solvation. Water shifts the equilibrium back toward the solid state.

References

• Ziath. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement. Retrieved from [Link]

• Popa-Burke, I., et al. (2014).[3] Compound precipitation in high-concentration DMSO solutions. Journal of Biomolecular Screening. Retrieved from [Link]

• Way, L. (2017).[4] Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. NIH PubMed Central. Retrieved from [Link]

• European Commission. (2017). Solubility Determination of Chemicals by Nephelometry (Tyndall Effect). EU Science Hub. Retrieved from [Link]

• RSC Publishing. (2012). Halogen-bond and hydrogen-bond interactions between benzene derivatives and dimethyl sulphoxide. Retrieved from [Link]

Sources

• 1. ziath.com [ziath.com]
• 2. In situ DMSO hydration measurements of HTS compound libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 5-(2,6-dibromophenyl)oxazole

Executive Summary & Physicochemical Profile

This guide addresses the purification of 5-(2,6-dibromophenyl)oxazole via silica gel column chromatography. Successful isolation requires understanding the molecule's unique steric and electronic environment.

• Molecule: 5-(2,6-dibromophenyl)oxazole

• Key Feature: The 2,6-dibromo substitution creates significant steric hindrance, forcing the phenyl ring to twist out of planarity with the oxazole ring.

• Chromatographic Impact:

  • Reduced Polarity: The bulky halogens and non-planar structure increase lipophilicity compared to unsubstituted phenyloxazoles.

  • UV Shift: The loss of planarity reduces

    -conjugation, likely causing a hypsochromic shift (blue shift) in UV absorption. Do not rely solely on standard phenyloxazole detection wavelengths (280 nm); monitor 254 nm and 220 nm.

  • Basicity: The oxazole nitrogen is a weak base (

    ).[1] While the electron-withdrawing bromines reduce this basicity, interaction with acidic silanol groups on silica can still cause peak tailing.

Module 1: The Separation Strategy

Stationary Phase Selection

Standard: Silica Gel 60 (

). Modification: If the crude mixture contains acid-sensitive precursors (e.g., isocyanides from Van Leusen synthesis) or if the product streaks, neutralize the silica .

• Method: Pre-wash the column with Mobile Phase + 1% Triethylamine (TEA), then flush with 3 column volumes (CV) of pure Mobile Phase to remove excess amine.

Mobile Phase Optimization

Due to the lipophilic nature of the 2,6-dibromophenyl group, this compound elutes earlier than planar analogs.

Solvent System	Role	Recommended Gradient
Hexane / Ethyl Acetate	Standard purification	Start: 100% Hexane End: 80:20 Hex/EtOAc
DCM / Methanol	For difficult separations	Not recommended unless polar impurities are significant.
Toluene	Alternative selectivity	Use isocratic toluene if co-elution occurs with starting aldehyde.

Sample Loading

Critical Recommendation: Use Dry Loading . The 2,6-dibromo group reduces solubility in hexane. Wet loading with DCM or EtOAc often leads to band broadening ("fronting") because the strong solvent carries the compound down the column before the gradient starts.

• Protocol: Dissolve crude in minimum DCM

  add silica (1:2 ratio) rotary evaporate to dry powder load on top of the column.

Module 2: Troubleshooting & Diagnostics

Decision Logic: Solving Elution Issues

The following diagram illustrates the logical flow for resolving common chromatographic defects associated with halogenated oxazoles.

Figure 1: Troubleshooting logic for chromatographic defects. Red nodes indicate critical failure modes; Green/Blue nodes indicate corrective actions.

Module 3: Frequently Asked Questions (FAQs)

Q1: I see two spots on TLC that are very close. One is my product, what is the other?

A: In the synthesis of 5-(2,6-dibromophenyl)oxazole (likely via Van Leusen or cyclization), the most common co-eluting impurity is the 2,6-dibromobenzaldehyde starting material.

• Differentiation: Aldehydes stain instantly with 2,4-DNP (orange/red). Oxazoles do not.

• Separation: If Hexane/EtOAc fails, switch to 100% Toluene or Hexane/DCM . The

  -stacking interactions of toluene often separate the aldehyde from the heterocyclic oxazole.

Q2: My product is crystallizing inside the column or at the tip.

A: The 2,6-dibromo group increases crystallinity and decreases solubility in non-polar solvents.

• Fix: Do not use 100% Hexane for the initial equilibration if the compound is barely soluble. Start with 2% EtOAc/Hexane to ensure the compound remains in solution during the initial run. Ensure your fraction collector tubes contain a small amount of solvent to prevent immediate crystallization upon elution.

Q3: Why is the UV signal weak even at high concentrations?

A: As noted in the Executive Summary, the steric clash between the bromine atoms and the oxazole ring breaks planarity. This reduces the molar extinction coefficient (

).

• Action: Use a diode array detector (DAD) to scan 200–400 nm. Do not rely on a fixed 254 nm wavelength. Alternatively, use Iodine (

  ) vapor for TLC visualization, as the heavy bromines facilitate strong iodine uptake.

Standardized Protocol: Flash Chromatography

Objective: Purify 1.0 g of crude 5-(2,6-dibromophenyl)oxazole.

• Preparation:

  • Column: 40 g Silica Gel cartridge (or glass column

    cm).

  • Solvent A: Hexane (or Petroleum Ether).

  • Solvent B: Ethyl Acetate.[2][3]

• Loading:

  • Dissolve 1.0 g crude in 5 mL DCM.

  • Add 2.0 g Silica Gel.

  • Rotovap to dryness (water bath

    C).

  • Load the free-flowing powder onto the column bed.

• Elution Gradient:

  • 0–2 CV: 100% Hexane (Flush non-polar grease/impurities).

  • 2–10 CV: Linear gradient 0%

    10% EtOAc.

  • 10–15 CV: Hold at 10% EtOAc (Product typically elutes here).

  • 15–20 CV: Ramp to 30% EtOAc (Flush polar byproducts).

• Analysis:

  • Collect fractions. Spot TLC. Visualize with UV (short wave) and

    stain.

  • Combine pure fractions and evaporate.

References

• Oxazole Synthesis & Properties

  • Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley.
  • Context: General stability and basicity of 1,3-oxazoles ( d

• Van Leusen Oxazole Synthesis (Mechanism & Impurities)

  • Source: Van Leusen, A. M., et al. (1972). "Chemistry of sulfonylmethyl isocyanides. 12. Base-induced cycloaddition of sulfonylmethyl isocyanides to carbon-heteroatom double bonds." Journal of Organic Chemistry.
  • Context: Identifies likely impurities (aldehydes, formamides) in 5-substituted oxazole synthesis.

• Chromatography of Halogenated Aromatics

  • Source: Still, W. C., Kahn, M., & Mitra, A. (1978). "Rapid chromatographic technique for preparative separations with moderate resolution." Journal of Organic Chemistry.
  • Context: Foundational text for flash chromatography solvent selection and loading techniques.

• Steric Inhibition of Resonance (UV Shift)

  • Source: Reichardt, C., & Welton, T. (2010). Solvents and Solvent Effects in Organic Chemistry.
  • Context: Explains the hypsochromic shift and solubility changes caused by ortho-disubstitution (2,6-dibromo effect).

Sources

• 1. Oxazole - Wikipedia [en.wikipedia.org]
• 2. corpuspublishers.com [corpuspublishers.com]
• 3. mdpi.com [mdpi.com]

Recrystallization solvents for 5-(2,6-dibromophenyl)oxazole purification

This technical guide addresses the purification of 5-(2,6-dibromophenyl)oxazole , a specialized heterocyclic intermediate often synthesized via the Van Leusen reaction. The presence of the sterically demanding and electron-withdrawing 2,6-dibromophenyl group significantly alters its solubility profile compared to simple 5-phenyloxazoles, necessitating a tailored approach to recrystallization.

Product Class: Halogenated 5-Aryloxazoles Primary Application: Pharmaceutical Intermediates, Scintillators, Liquid Crystals Standard Synthesis Route: Van Leusen Reaction (TosMIC + 2,6-Dibromobenzaldehyde)

Solvents & Solubility Profile

The 2,6-dibromo substitution pattern introduces significant lipophilicity and steric bulk, disrupting the planar packing often seen in oxazoles. This generally increases solubility in non-polar solvents while decreasing solubility in polar protic solvents.

Solvent Selection Guide

Solvent System	Role	Suitability Rating	Technical Notes
Ethanol (EtOH)	Primary Solvent	⭐⭐⭐⭐⭐ (High)	Best Starting Point. Most 5-aryloxazoles crystallize well from hot ethanol. The 2,6-dibromo group may require a small amount of water (5-10%) to force precipitation upon cooling.
Ethyl Acetate / Heptane	Alternative	⭐⭐⭐⭐ (Good)	Excellent for removing non-polar impurities. Dissolve in minimum hot EtOAc, then add Heptane until turbid.
Methanol (MeOH)	Solvent	⭐⭐⭐ (Moderate)	Often too soluble for high recovery yields unless cooled to -20°C. Good for washing filter cakes.
Toluene	Solvent	⭐⭐ (Low)	Use only if the compound is insoluble in alcohols. Risk of product remaining in mother liquor due to high solubility of the brominated ring.
Dichloromethane (DCM)	Solubilizer	⭐ (Avoid for Cryst.)	Too powerful. Use only for initial dissolution/filtration to remove inorganic salts before solvent swap.

Troubleshooting Guides & FAQs

Issue 1: The Product "Oils Out" Instead of Crystallizing

Diagnosis: This is common with 2,6-disubstituted aromatics due to disrupted crystal packing (lower melting point) or the presence of impurities like unreacted aldehyde or TosMIC residues.

Step-by-Step Recovery:

• Re-dissolve: Heat the mixture until the oil dissolves completely.

• Seed: If you have any solid product (even crude), add a tiny crystal at the cloud point.

• Slow Cool: Insulate the flask with cotton or place it in a warm water bath that cools slowly to room temperature. Do not place directly in an ice bath.

• Solvent Modification: If using EtOH/Water, add the water very slowly to the hot solution. A sudden polarity shift forces the hydrophobic oil out before crystals can form.

Issue 2: Persistent Yellow/Orange Coloration

Diagnosis: The pure oxazole should be white to off-white. Color usually indicates trace conjugated impurities or oxidation byproducts from the Van Leusen reaction (e.g., polymerized TosMIC or aldehyde oxidation products).

Protocol:

• Dissolve the crude solid in a minimum amount of DCM or warm Ethyl Acetate.

• Treat with Activated Charcoal (5-10% w/w) for 15 minutes at gentle reflux.

• Filter through a pad of Celite® or a short silica plug to remove the charcoal and polar colored impurities.

• Evaporate the solvent and proceed with the standard Ethanol recrystallization.

Issue 3: Low Yield (<50%)

Diagnosis: The 2,6-dibromo group makes the molecule quite lipophilic, leading to high solubility in the mother liquor.

Optimization:

• Concentration: Ensure the hot solution is saturated. Evaporate solvent until precipitation just begins, then reheat to dissolve.

• Temperature: Cool the crystallization flask to -20°C (freezer) for 12-24 hours after reaching room temperature.

• Anti-solvent: If using Ethanol, add water dropwise to the cold mother liquor to precipitate the remaining crop (check purity of this second crop by TLC).

Purification Workflow Diagram

This workflow integrates the purification logic with the Van Leusen synthesis workup.

Figure 1: Decision tree for the purification of 5-(2,6-dibromophenyl)oxazole, addressing color removal and solvent selection.

References

• Van Leusen, A. M., et al. (1972). "Chemistry of sulfonylmethyl isocyanides. 12. Base-induced cycloaddition of sulfonylmethyl isocyanides to carbon,nitrogen double bonds. Synthesis of 1,5-disubstituted imidazoles and 4,5-disubstituted oxazoles." Tetrahedron Letters, 13(23), 2369-2372.

• Organic Chemistry Portal. "Van Leusen Oxazole Synthesis." Organic-Chemistry.org. (Accessed 2024).[1][2]

• Sisko, J., et al. (2000). "An investigation of imidazole and oxazole syntheses using aryl-substituted TosMIC reagents." The Journal of Organic Chemistry, 65(5), 1516-1524.

• BenchChem. "Technical Support Center: Troubleshooting Side Reactions in Tosylmethyl Isocyanide (TosMIC) Chemistry." (Accessed 2025).[3][4][5]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Toluenesulphonylmethyl isocyanide (TOSMIC) and the van Leusen MCR [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Preventing debromination during palladium-catalyzed coupling reactions

Unit: Anti-Debromination & Side-Reaction Suppression

Status: Operational Lead Scientist: Dr. [System Name] Subject: Prevention of Hydrodehalogenation (Ar-Br

Ar-H) in Cross-Couplings

Core Directive: The "Hydride Thief" Mechanism

User Issue: "I started with an aryl bromide, but my LCMS shows the mass of the starting material minus bromine plus hydrogen (M-79+1). What happened?"

Technical Analysis: You are experiencing hydrodehalogenation .[1] This is not a random decomposition; it is a catalytically driven side reaction.[2] It occurs when the rate of the desired step (Transmetallation in Suzuki, or C-N Reductive Elimination in Buchwald) is slower than the rate of

-Hydride Elimination or Hydride Transfer from a component in your mixture.

The Palladium catalyst, waiting for its coupling partner, becomes "bored" and steals a hydride (

) from:

• The Solvent: Alcohols (isopropanol, ethanol) are primary donors.

• The Base: Alkoxides with

  -hydrogens (e.g., Sodium Isopropoxide) readily eliminate to form Pd-H.

• The Reactant: Alkyl amines (in Buchwald couplings) can undergo

  -hydride elimination before coupling.

Visualizing the Failure Mode

The following diagram illustrates the "Off-Ramp" where your reaction leaves the productive cycle and enters the debromination pathway.

Figure 1: The Kinetic Competition. If Path A (Transmetallation) is slow due to steric bulk or poor solubility, Path B (Hydride Capture) dominates.

Diagnostic Logic: Troubleshooting Your Reaction

Before changing everything, identify the specific source of the hydride.

Figure 2: Step-by-step logic to isolate the hydride source.

Scenario-Based Solutions

Scenario A: Suzuki Coupling

The Issue: You are using a standard protocol (Pd(PPh3)4, Na2CO3, DME/Water) and seeing 20% debromination. The Cause: While Carbonate is safe, Pd(PPh3)4 is slow. The oxidative addition occurs, but the transmetallation is sluggish. If any trace alcohol is present (or if the boronic acid decomposes), the Pd-Ar species finds a proton source. The Fix:

• Switch Base: Use Potassium Phosphate (

  ) .[3] It is highly effective and lacks -hydrogens.

• Switch Solvent: Move to 1,4-Dioxane or Toluene . Strictly avoid alcohols.

• Water Control: Use a defined ratio (e.g., 4:1 Solvent:Water). Do not eliminate water entirely (needed for boronic acid activation), but minimize it.

Scenario B: Buchwald-Hartwig Amination

The Issue: Coupling a primary alkyl amine with an aryl bromide. Product yield is low; Ar-H is high. The Cause: The amine itself is the enemy. Once the amine binds to Pd, it can undergo

-hydride elimination to form an imine and Pd-H. The Fix:

• Ligand Selection: You need a ligand that promotes Reductive Elimination faster than

  -hydride elimination.

  • Recommendation: BrettPhos or RuPhos . These are designed specifically to be bulky, forcing the C-N bond formation to happen immediately.

• Pre-catalysts: Use Pd-G3 or G4 precatalysts (e.g., XPhos Pd G4). These generate the active species immediately, reducing the "induction time" where side reactions often initiate.

Validated Experimental Protocols

These protocols are designed as "Self-Validating Systems." If followed, they minimize the variables that lead to debromination.[3]

Protocol 1: The "Anti-Reduction" Suzuki Coupling

Best for: Electron-deficient aryl halides prone to reduction.

Component	Recommendation	Function
Catalyst	XPhos Pd G4 (1-2 mol%)	Rapid activation; bulky ligand prevents Pd-H formation.
Base	(2.0 equiv)	Strong enough to activate Boron, no -hydrogens.
Solvent	THF or 1,4-Dioxane	Aprotic. High solubility for organic substrates.
Additive	Water (0.5 mL per 2 mL solvent)	Essential for boronate activation.
Temp	40°C - 60°C	Keep temp low. High temp (>80°C) favors debromination.

Step-by-Step:

• Charge a vial with Aryl Bromide (1.0 eq), Boronic Acid (1.2 eq),

  (2.0 eq), and XPhos Pd G4 (0.02 eq).

• Seal and purge with Nitrogen/Argon (3 cycles). Oxygen promotes phenol formation, not debromination, but exclusion is good practice.

• Add degassed THF and degassed Water (4:1 ratio) via syringe.

• Stir vigorously at 40°C. Monitor by LCMS at 1 hour.

  • Checkpoint: If reaction is <10% complete, raise temp to 60°C. Do not jump to 100°C immediately.

Protocol 2: The "Safe" Buchwald-Hartwig

Best for: Primary alkyl amines (high risk of

-hydride elimination).

Component	Recommendation	Function
Catalyst	BrettPhos Pd G4 (1-2 mol%)	Specialized for primary amines; suppresses -elimination.
Base	NaOtBu (1.2 equiv)	Wait! Alkoxides are risky? Yes, but with BrettPhos, the coupling is so fast it outcompetes the base decomposition. If debromination persists, switch to .
Solvent	Toluene or Dioxane	Strictly anhydrous.
Temp	80°C - 100°C	Higher temp needed for bulky ligands to turn over.

Step-by-Step:

• Charge vial with Aryl Bromide (1.0 eq), Base (1.2 eq), and Catalyst (0.01-0.02 eq).

• Purge with Argon.

• Add anhydrous Toluene.

• Add Amine (1.2 eq) last.

• Heat to 80°C.

  • Checkpoint: If Ar-H > 5% in LCMS, switch base to

    and run at 100°C.

Frequently Asked Questions (FAQ)

Q: Why is my Aryl Iodide reducing more than my Aryl Bromide? A: This is the Oxidative Addition/Transmetallation Mismatch . Aryl Iodides add to Pd(0) extremely fast. If your transmetallation step (the next step) is slow, you build up a high concentration of L-Pd-Ar-I. This intermediate sits in solution, waiting. The longer it waits, the statistically more likely it is to encounter a stray hydride source and reduce. Fix: Add the Aryl Iodide slowly (syringe pump) or switch to the Aryl Bromide to balance the rates of the catalytic cycle.

Q: Can I use DMF? I read it helps solubility. A: Use with extreme caution. DMF can decompose to form dimethylamine, which acts as a reducing agent (hydride source) at high temperatures (

). If you must use a polar solvent, try DMA (Dimethylacetamide) or NMP , which are slightly more stable, but Toluene/Dioxane are safer for preventing reduction.

Q: Does the "Halogen Dance" cause debromination? A: Indirectly. The halogen dance moves the Pd catalyst to a different position on the ring. If the catalyst falls off (reductive elimination with H) during this migration, you get a dehalogenated product (often with the hydrogen at a different position than the original bromine). This is common on thiophenes and thiazoles. Fix: Use a kinetic base (LDA) at low temp (for lithiation) or extremely bulky ligands in coupling to lock the catalyst in place.

References

• Mechanistic Origins of Debromination

  • Navarro, O., et al. (2004). General Determination of the Mechanism of Dehalogenation in Pd-Catalyzed Cross-Coupling. Journal of Organic Chemistry.

• Ligand Effects (Buchwald Ligands)

  • Surry, D. S., & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.[2][4]

• Solvent and Base Effects

  • Yoneda Labs. (2023). Suzuki-Miyaura cross-coupling: Practical Guide.

• Hartwig, J. F. (2010). Organotransition Metal Chemistry: From Bonding to Catalysis. University Science Books.

• Pre-catalyst Utility

  • Bruno, N. C., et al. (2013). Buchwald-Hartwig Amination Using Pd-G3 Precatalysts. Chemical Science.[2][4]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. youtube.com [youtube.com]

Optimizing reaction temperature for sterically hindered oxazole synthesis

Technical Support Center: Optimizing Reaction Temperature for Sterically Hindered Oxazole Synthesis

Core Directive & Strategy

The Steric-Thermal Paradox: Synthesizing sterically hindered oxazoles presents a fundamental conflict: the steric bulk increases the activation energy (

) required for ring closure, theoretically demanding higher temperatures. However, the precursors (often -acylamino ketones or -hydroxy amides) are frequently thermally unstable, leading to decomposition (retro-aldol, polymerization) before cyclization occurs.

The Solution: Optimization is not merely about "finding the right temperature." It is about switching mechanisms to lower the

so that the reaction can proceed at a temperature where the substrate remains stable. This guide prioritizes chemoselective dehydration (Wipf/Burgess protocols) over purely thermal dehydration (Classical Robinson-Gabriel).

Primary Protocols & Temperature Optimization

Protocol A: The Wipf Modification (Robinson-Gabriel)

Best for: Highly hindered 2,5-disubstituted and 2,4,5-trisubstituted oxazoles.

Mechanism: Uses Triphenylphosphine (

) and Iodine ( ) to generate an oxyphosphonium intermediate, turning the amide oxygen into a potent leaving group. This lowers the cyclization barrier significantly, often allowing reaction at ambient temperature.

Step-by-Step Methodology:

• Preparation: Dissolve

  (2.0 equiv) in anhydrous (DCM).

• Activation: Add

  (2.0 equiv) at 0°C. Stir until the iodine color fades and a yellow suspension forms (formation of ).

• Addition: Add

  (4.0 equiv) followed immediately by the -keto amide substrate.

• Temperature Ramp (Critical):

  • Initial: Stir at 0°C for 15 minutes.

  • Ramp: Allow to warm to Room Temperature (20–25°C) .

  • Optimization Point: If TLC shows <10% conversion after 2 hours, do not heat the DCM reflux. Instead, switch solvent to 1,2-Dichloroethane (DCE) and heat to 50°C .

• Workup: Quench with saturated

  to remove excess iodine.

Self-Validating Checkpoint:

• Visual: The reaction mixture should remain yellow/orange. If it turns black/tarry, the temperature is too high for the substrate's stability.

• TLC:[1] Look for the disappearance of the polar amide spot and the appearance of a non-polar fluorescent spot (oxazole).

Protocol B: Van Leusen Oxazole Synthesis (Microwave Assisted)

Best for: 5-substituted oxazoles with bulky aryl groups.

Mechanism: Reaction of aldehydes with Tosylmethyl Isocyanide (TosMIC). The rate-limiting step for hindered aldehydes is the initial aldol-type addition or the subsequent 5-endo-dig cyclization.

Step-by-Step Methodology:

• Mix: Combine hindered aldehyde (1.0 equiv), TosMIC (1.2 equiv), and

  (2.0 equiv) in Methanol (MeOH).

• Standard Thermal: Reflux (65°C) for 4–8 hours.

• Microwave Optimization (Recommended for Hindered):

  • Seal in a microwave vial.

  • Set temperature to 80°C (fixed temp mode).

  • Set max power to 150W (to prevent overshoot).

  • Run for 15 minutes .

• Validation: If the intermediate oxazoline is observed (by LCMS), the elimination of

  is incomplete. Increase temperature to 100°C for 10 minutes.

Troubleshooting & FAQs

Q1: My reaction turns into a black tar upon heating above 80°C. How do I force cyclization without decomposition? Diagnosis: You are likely using a classical dehydrating agent (e.g.,

, ) which requires high heat that your substrate cannot tolerate. Solution: Switch to the Burgess Reagent (methoxycarbonylsulfamoyl triethylammonium hydroxide).

• Protocol: Dissolve substrate in THF.[2] Add Burgess reagent (2.0 equiv).

• Temp: Heat to 50–60°C . This reagent promotes cyclization via a syn-elimination mechanism that is much cleaner than acid-catalyzed thermal dehydration.

Q2: I see the intermediate oxazoline by LCMS, but it won't eliminate to form the oxazole. Diagnosis: This is common in Van Leusen syntheses with steric bulk near the elimination site. The base is not strong enough, or the temperature is insufficient to drive the elimination of the sulfinate group. Solution:

• Solvent Switch: Move from MeOH to t-BuOH or Isopropanol .

• Base Upgrade: Switch from

  to t-BuOK (Potassium tert-butoxide).

• Temp: Heat to reflux. The bulkier base and higher boiling solvent facilitate the E2 elimination of the tosyl group.

Q3: In the Wipf protocol, the reaction stalls at 50% conversion. Diagnosis: The oxyphosphonium intermediate may be hydrolyzing due to trace moisture, or the

byproduct is inhibiting the reaction kinetics. Solution:

• Ensure strictly anhydrous conditions (dry solvent,

  atmosphere).

• Add Imidazole (2.0 equiv) alongside

  . Imidazole acts as a nucleophilic catalyst, attacking the activated phosphonium species to form a more reactive N-acyl imidazolium intermediate, which cyclizes more readily.

Visualizing the Logic

Diagram 1: Temperature Optimization Decision Tree

This diagram guides you through selecting the correct protocol based on steric hindrance and thermal stability.

Caption: Decision matrix for selecting reaction conditions based on substrate thermal stability and steric demands.

Diagram 2: Reaction Energy Landscape (Conceptual)

Comparing the activation energy barriers of thermal vs. chemical activation.

Caption: Chemical activation (Wipf/Burgess) lowers the activation energy (

), allowing cyclization at temperatures below the decomposition threshold.

Data Summary: Reagent vs. Temperature Guide

Method	Reagents	Typical Temp Range	Tolerance for Sterics	Key Risk
Classical Robinson-Gabriel	,	90°C – 120°C	Low	Charring, Polymerization
Wipf Modification	, ,	0°C – 50°C	High	Iodine scavenging required
Burgess Reagent	Burgess Reagent	25°C – 60°C	Very High	Reagent is moisture sensitive
Van Leusen (Microwave)	TosMIC,	80°C – 100°C	Medium	Oxazoline trapping
Deoxo-Fluor	Deoxo-Fluor	-20°C – 25°C	Medium	Epimerization (if chiral)

References

• Wipf, P., & Miller, C. P. (1993).[3] A new synthesis of highly functionalized oxazoles. The Journal of Organic Chemistry, 58(14), 3604-3606. Link

• Van Leusen, A. M., Hoogenboom, B. E., & Siderius, H. (1972). A novel and efficient synthesis of oxazoles from tosylmethyl isocyanide.[4][5] Tetrahedron Letters, 13(23), 2369-2372. Link

• Phillips, A. J., Uto, Y., Wipf, P., Reno, M. J., & Williams, D. R. (2000).[6] Synthesis of functionalized oxazolines and oxazoles with DAST and Deoxo-Fluor. Organic Letters, 2(8), 1165-1168. Link

• Mukku, N., et al. (2020). A Facile Microwave-Assisted Synthesis of Oxazoles... ACS Omega, 5(42), 27273–27283. Link

Sources

• 1. ijpsonline.com [ijpsonline.com]
• 2. m.youtube.com [m.youtube.com]
• 3. datapdf.com [datapdf.com]
• 4. A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Synthesis of Functionalized Oxazolines and Oxazoles with DAST and Deoxo-Fluor [organic-chemistry.org]

Handling moisture sensitivity in oxazole ring formation reactions

Technical Support Center: Oxazole Synthesis & Moisture Management

Status: Operational Ticket Focus: Handling Moisture Sensitivity in Cyclodehydration Protocols Assigned Specialist: Senior Application Scientist[1]

Introduction: The Thermodynamics of "Wet" Failure

Welcome to the Oxazole Synthesis Support Center. If you are reading this, you are likely facing low yields, recovered starting material, or acyclic byproducts.[1] In oxazole formation, water is not just a contaminant; it is a competitive nucleophile that exerts kinetic control over your reaction pathway.[1]

Most oxazole syntheses (Robinson-Gabriel, Wipf-Burgess, Iodine-mediated) rely on activating an amide oxygen to create a leaving group. Water attacks this activated intermediate faster than the internal nucleophile (the ketone or enol), reverting the complex to the starting material or hydrolyzing the reagent itself.

Below are the three most common failure modes caused by moisture, accompanied by diagnostic checks and recovery protocols.

Module 1: The Robinson-Gabriel Cyclodehydration

Reagents: POCl

, SOCl , or TFAA. Substrate: -Keto Amides.

Issue: "I recovered my starting material after 12 hours of reflux."

Diagnosis: You likely suffered from Imidoyl Chloride Hydrolysis .[1] In the Robinson-Gabriel synthesis, the dehydrating agent (e.g., POCl

) converts the amide into a highly reactive imidoyl chloride (or equivalent activated species). This intermediate must undergo intramolecular attack by the enol oxygen of the ketone.[1]

• The Moisture Trap: If water is present, it attacks the imidoyl chloride to regenerate the amide bond before cyclization can occur. This is a "futile cycle" where the reagent is consumed, but the substrate remains unchanged.

Troubleshooting Protocol (The "Dry-Acid" System):

• Solvent Check: Do not rely on "bottle dry" solvents.[1] Distill Toluene or THF over Na/Benzophenone or pass through activated alumina columns immediately before use.[1]

• Reagent Quality: POCl

  degrades to Phosphoric acid and HCl upon exposure to humidity.[1] Distill POCl if it appears cloudy or viscous.[1]

• The "Buffer" Trick: Add anhydrous Pyridine or Imidazole (2.0 - 3.0 equiv).[1] This buffers the HCl byproduct (which can cause side reactions) and accelerates the formation of the imidoyl intermediate.

Visualization: The Futile Cycle The diagram below illustrates how moisture short-circuits the reaction path.

Figure 1: Mechanism of failure in Robinson-Gabriel synthesis. Note how water intercepts the activated imidoyl intermediate, reverting it to the starting material.

Module 2: The Wipf Modification (Burgess Reagent)

Reagents: Burgess Reagent (Methyl

-(triethylammoniumsulfonyl)carbamate).[1][2] Substrate: -Hydroxy Amides (forming Oxazolines, then Oxazoles).

Issue: "My yield is <20%, and I see a white precipitate."

Diagnosis: You are experiencing Reagent Hydrolysis .[1] The Burgess reagent is an "inner salt" that is thermodynamically unstable in the presence of water.[1] It hydrolyzes to form a primary amine salt and CO

faster than it can dehydrate your substrate.[1] The "white precipitate" is often the decomposition product of the reagent itself.

Technical Insight: Unlike POCl

, which activates the substrate, the Burgess reagent is the activated species. It reacts via a syn-elimination mechanism.[1][3] If the reagent hydrolyzes, the reaction stops dead.

Corrective Protocol (The Wipf Standard):

• Temperature Control: Never heat the reaction above 50°C initially. Wipf and Miller demonstrated that milder conditions favor the kinetic product (oxazoline) over decomposition.[1]

• Order of Addition:

  • Dissolve substrate in anhydrous THF.[1][2]

  • Add Burgess reagent solid in one portion.[1]

  • Critical Step: Do not dissolve Burgess reagent in solvent before adding; it degrades in solution over time.[1]

• Flash Chromatography: The resulting oxazoline is often hydrolytically unstable on silica.[1] Add 1% Triethylamine to your eluent to prevent ring-opening during purification.[1]

Data: Solvent Water Tolerance

Solvent	Max Water Content (ppm)	Impact on Burgess Reagent
THF (Anhydrous)	< 50 ppm	Optimal.[1] High Yield.
DCM (HPLC Grade)	~100 ppm	Moderate.[1] Requires excess reagent (2.5 equiv).[1]
Ether (Bottle)	> 300 ppm	Critical Failure. Reagent precipitates immediately.[1]

Module 3: Oxidative Cyclization (The PPh /I Method)

Reagents: Triphenylphosphine (PPh

), Iodine (I ), Et N. Substrate: -Keto Amides.[1]

Issue: "I tried the Wipf-Miller oxidative cyclization but got an acyclic iodide."

Diagnosis: Phosphonium Salt Quenching. This method generates an oxy-phosphonium intermediate (

).[1] This is a powerful dehydrating agent.[1][4] If water is present, it attacks the phosphorus center, producing Triphenylphosphine oxide (TPPO) and the starting alcohol/ketone, preventing the ring closure.

The "Iodine" Factor: While Iodine is generally tolerant of air, the combination with PPh

creates a highly moisture-sensitive system.

Step-by-Step Protocol (Wipf-Miller 1993):

• Dess-Martin Oxidation (Pre-step): Oxidize the

  -hydroxy amide to the -keto amide using Dess-Martin Periodinane.[1] Note: Isolate this intermediate quickly; it is unstable.

• Cyclization Cocktail:

  • Dissolve

    -keto amide in dry CH Cl .[1]

  • Add PPh

    (2.0 equiv) and Et N (4.0 equiv).[1]

  • Add I

    (2.0 equiv) last as a solid.[1]

• Visual Cue: The reaction should turn from dark violet (Iodine) to a clear/yellow solution as the phosphonium salt forms and is consumed. If it stays dark violet, your PPh

  may have been oxidized by ambient air/moisture before reacting with Iodine.[1]

Visualization: The PPh3/I2 Pathway

Figure 2: The Wipf-Miller oxidative cyclization.[1] The oxy-phosphonium intermediate is the key driver; moisture destroys this species, halting the reaction.

FAQ: Rapid Fire Troubleshooting

Q: Can I use molecular sieves directly in the reaction flask? A: Yes, but with caution. For the Robinson-Gabriel (POCl

) method, sieves can sometimes trap the acid catalyst required for the mechanism. For Burgess and PPh /I reactions, 4Å molecular sieves are highly recommended.[1] Tip: Flame-dry the sieves under vacuum before use.

Q: My oxazole formed but degraded on the silica column. Why? A: Oxazoles, especially those with electron-donating groups, can be acid-sensitive.[1] Silica gel is slightly acidic.[1] Solution: Pre-wash your silica column with 1% Et

N/Hexanes to neutralize active sites before loading your sample.[1]

Q: I don't have Burgess reagent. Can I use DAST or Deoxo-Fluor? A: Yes. Phillips et al. demonstrated that DAST induces cyclization of

-hydroxy amides to oxazolines.[1] However, DAST is more sensitive to moisture than Burgess reagent and generates HF.[1] Ensure your system is strictly anhydrous and use plastic/Teflon ware if possible.[1]

References

• Wipf, P.; Miller, C. P. (1993).[1][5] A New Synthesis of Highly Functionalized Oxazoles. The Journal of Organic Chemistry, 58(14), 3604–3606.

• Wipf, P.; Miller, C. P. (1992).[1][3][5] A new synthesis of oxazolines and oxazoles.[1] Tetrahedron Letters, 33(7), 907–910.[1] [1]

• Phillips, A. J.; Uto, Y.; Wipf, P.; Reno, M. J.; Williams, D. R. (2000).[1] Synthesis of Functionalized Oxazolines and Oxazoles with DAST and Deoxo-Fluor. Organic Letters, 2(8), 1165–1168.[1] [1]

• Burgess, E. M.; Penton, H. R.; Taylor, E. A. (1970).[1] Thermal reactions of alkyl N-carbomethoxysulfamate esters. The Journal of Organic Chemistry, 38(1), 26–31.

Sources

• 1. Burgess reagent - Wikipedia [en.wikipedia.org]
• 2. journal.iisc.ac.in [journal.iisc.ac.in]
• 3. atlanchimpharma.com [atlanchimpharma.com]
• 4. tlh.bloomtechz.com [tlh.bloomtechz.com]
• 5. datapdf.com [datapdf.com]

Removing byproduct impurities from Van Leusen reaction of 2,6-dibromobenzaldehyde

Technical Support Center: Van Leusen Reaction Purification Guide Ticket ID: VL-26DB-PUR Subject: Removal of Impurities in 5-(2,6-dibromophenyl)oxazole Synthesis Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary

You are encountering purification difficulties in the Van Leusen synthesis of 5-(2,6-dibromophenyl)oxazole from 2,6-dibromobenzaldehyde and Tosylmethyl isocyanide (TosMIC).

The Core Challenge: The 2,6-dibromo substitution pattern presents a "Perfect Storm" of purification difficulty:

• Steric Hindrance: The bulky bromine atoms block nucleophilic attack on the aldehyde, often leading to incomplete conversion.

• Solubility Matches: The lipophilic bromine atoms make the starting material and product physically similar (solubility/polarity), complicating recrystallization.

• TosMIC Instability: Forcing the reaction (heat/time) to overcome sterics degrades excess TosMIC into complex isocyanide/formamide byproducts.

This guide provides a tiered troubleshooting protocol, moving from standard aqueous workups to advanced chemical scavenging.

Module 1: Diagnostic Triage

Before attempting purification, confirm the identity of your impurities.

Q: How do I identify which impurities are dominating my crude mixture?

Use this rapid diagnostic table based on ¹H NMR (CDCl₃) and TLC (Hexane/EtOAc):

Impurity Type	¹H NMR Signature	TLC Behavior	Cause
Unreacted Aldehyde	Distinct singlets at 10.2–10.4 ppm (CHO).[1]	Co-spots with product or slightly less polar.	Steric hindrance blocking TosMIC attack.[1]
TosMIC Residue	Doublets at 7.4/7.8 ppm (Tos) + singlet at 4.6 ppm (CH₂).	Visible under UV; stains brown/black with KMnO₄.	Excess reagent used; reaction stopped early.
Formamide Byproduct	Broad singlets/multiplets at 8.0–8.2 ppm (NH-CHO).[1]	Very polar (stays near baseline).	Hydrolysis of TosMIC during workup.
Sulfinic Acid Salts	Aromatic region clutter; broad peaks.[1]	Streaks on silica.[1]	Elimination byproduct of the successful reaction.

Module 2: The "Chemical Scavenger" Protocol

Standard chromatography often fails to separate the aldehyde from the oxazole due to similar Rf values. We must chemically alter the impurities to remove them.

Scenario A: Significant Unreacted Aldehyde (The "Bisulfite" Issue)

Q: I tried a sodium bisulfite wash, but the aldehyde remains. Why? A: Standard bisulfite washes fail because the 2,6-dibromo substituents sterically block the formation of the water-soluble bisulfite adduct. The "pocket" is too small for the sulfite ion to enter effectively.

The Fix: Chemoselective Reduction (The "Shift & Separate" Method) Instead of washing the aldehyde out, we convert it into a distinct alcohol that is easily separable by chromatography.

Protocol:

• Dissolve the crude reaction mixture in MeOH/THF (1:1) .

• Cool to 0°C.

• Add 0.5 equivalents of NaBH₄ (relative to estimated unreacted aldehyde).

  • Note: NaBH₄ will reduce the aldehyde to the benzyl alcohol but will not reduce the oxazole ring under these conditions.

• Stir for 15 minutes. Monitor TLC. The aldehyde spot should disappear and be replaced by a much more polar alcohol spot (lower Rf).

• Quench with sat. NH₄Cl and extract with EtOAc.

• Result: The resulting 2,6-dibromobenzyl alcohol is significantly more polar than your oxazole product. Flash chromatography will now easily separate them.

Scenario B: Stubborn TosMIC/Isocyanide Residues

Q: My product smells like isocyanide (foul/metallic) and has a yellow oil contamination. A: This is unreacted TosMIC or its degradation polymers.

The Fix: Acidic Hydrolysis Oxazoles are weak bases, but 5-aryl oxazoles are relatively stable to mild acid. TosMIC is not.

Protocol:

• Dissolve crude residue in DCM .

• Wash vigorously with 2M HCl (2x).

  • Mechanism:[2][3][4][5][6] Acid hydrolyzes the isocyanide of TosMIC to the corresponding amine/formamide, which becomes water-soluble or extremely polar.

• Critical Step: Immediately wash the organic layer with sat. NaHCO₃ to neutralize.[7] Do not let the oxazole sit in acid for hours.

• Dry over MgSO₄.

Module 3: Purification Logic Flow

Use the following decision tree to determine your purification route.

Figure 1: Decision matrix for purifying sterically hindered Van Leusen products.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use crystallization instead of chromatography? A: Only if the aldehyde content is <5%. Because 2,6-dibromobenzaldehyde and the product are both heavy, halogenated aromatics, they tend to co-crystallize.

• Recommended Solvent:Ethanol/Water (9:1) or Heptane/EtOAc .

• Trick: If an oil forms, dissolve in minimal DCM and add Hexane until cloudy, then refrigerate.

Q: Why is my yield lower than the literature values for unsubstituted benzaldehyde? A: This is expected. The "Van Leusen Rules" change with ortho-substitution.[1] The 2,6-dibromo pattern exerts a "pincer" effect.

• Mechanistic Insight: The initial step is the attack of the deprotonated TosMIC on the carbonyl.[2] This is the rate-determining step for hindered substrates.[1] The competing reaction is the decomposition of TosMIC by the base (K₂CO₃/MeOH). You are likely losing reagent before it can react.

• Optimization: Add TosMIC in portions (e.g., 0.5 eq every hour) rather than all at once, to maintain a fresh supply of reagent.

Q: Is the product acid-stable? A: Generally, yes. 5-aryl oxazoles are stable to dilute acid washes (HCl) used to remove amines.[1] However, avoid strong acids (H₂SO₄) or prolonged exposure , as this can hydrolyze the oxazole ring back to an amino-ketone form.

References & Validated Sources

• Van Leusen, A. M., et al. "Chemistry of sulfonylmethyl isocyanides.[4] 12. Base-induced cycloaddition of sulfonylmethyl isocyanides to carbon-heteroatom double bonds. Synthesis of 1,5-disubstituted imidazoles and 4,5-disubstituted oxazoles." Journal of Organic Chemistry, vol. 42, no. 7, 1977, pp. 1153–1159.

• Sisko, J., et al. "An Investigation of the Van Leusen Oxazole Synthesis." Journal of Organic Chemistry, vol. 65, no. 5, 2000, pp. 1516–1524. (Detailed mechanistic study on side reactions).

• Organic Syntheses. "4-Bromo-5-(thiophen-2-yl)oxazole." Org.[1][2][5][8][9] Synth. 2020, 97, 16-32.[1] (Provides validated workup protocols for halogenated oxazoles).

• Armarego, W. L. F. Purification of Laboratory Chemicals. 8th Edition, Butterworth-Heinemann, 2017. (General reference for bisulfite and chemical scavenging).

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. Van Leusen reaction - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Van Leusen Reaction [organic-chemistry.org]
• 5. rsc.org [rsc.org]
• 6. US2544562A - Process for recovering aldehydes and ketones - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 5-(2,6-dibromophenyl)oxazole

Comparative Analytical Guide: 1H NMR Profiling of 5-(2,6-Dibromophenyl)oxazole

Executive Summary

This guide provides a technical analysis of the 1H NMR spectrum of 5-(2,6-dibromophenyl)oxazole , a sterically congested heterocyclic scaffold used in medicinal chemistry (e.g., as a kinase inhibitor core).[1] Unlike simple 5-phenyloxazoles, this compound exhibits a distinct "Ortho-Effect" where the bulky 2,6-dibromo substituents force the phenyl and oxazole rings out of planarity.[1] This guide compares its spectral signature against the unsubstituted analog to highlight the diagnostic shifts caused by steric inhibition of resonance.[1]

Part 1: Theoretical Framework & Structural Logic

The "Ortho-Effect" and Conformational Twist

In unsubstituted 5-phenyloxazole , the phenyl and oxazole rings are coplanar, allowing for maximum

-electron delocalization.[1] This conjugation deshields the oxazole ring protons.[1] In 5-(2,6-dibromophenyl)oxazole , the Van der Waals radii of the bromine atoms (1.85 Å) clash with the oxazole nitrogen and oxygen.[1] This steric hindrance forces the phenyl ring to rotate approximately 60–90° out of the oxazole plane.[1]

• Consequence: The loss of planarity breaks the conjugation between the two rings.[1] The oxazole proton at position 4 (H-4) loses the deshielding anisotropic effect of the phenyl ring, leading to a distinct chemical shift compared to the planar analog.[1]

Predicted Spectral Comparison (CDCl₃)

The following table contrasts the target compound with its planar analog.

Proton Environment	5-Phenyloxazole (Planar)	5-(2,6-Dibromophenyl)oxazole (Twisted)	Diagnostic Feature
Oxazole H-2	~7.90 ppm (s)	~8.05 ppm (s)	Deshielded singlet; minimally affected by twist.[1]
Oxazole H-4	~7.35 ppm (s)	~7.50 ppm (s)	Key Indicator:[2] Shifted due to electronic inductive effect of Br vs. loss of resonance.[1]
Phenyl H-2,6	~7.65 ppm (m)	N/A (Substituted)	Replaced by Bromine atoms.[3]
Phenyl H-3,5	~7.45 ppm (m)	~7.65 ppm (d, J=8 Hz)	Appears as a Doublet . Deshielded by ortho-Br.[1]
Phenyl H-4	~7.35 ppm (m)	~7.15 ppm (t, J=8 Hz)	Appears as a Triplet . Shielded relative to H-3,[1][3]5.

Note: The phenyl region simplifies from a complex multiplet (in the unsubstituted form) to a clean Doublet-Triplet system due to the symmetry imposed by the 2,6-substitution.[1]

Part 2: Experimental Protocols

Synthesis: Van Leusen Oxazole Formation

The most reliable route to this scaffold is the Van Leusen reaction, which tolerates the steric bulk of the 2,6-dibromo group.[1]

Reagents:

• Precursor: 2,6-Dibromobenzaldehyde[1][4]

• Reagent: Tosylmethyl isocyanide (TosMIC)

• Base/Solvent: K₂CO₃ in Methanol (Reflux)

Step-by-Step Protocol:

• Charge: In a round-bottom flask, dissolve 2,6-dibromobenzaldehyde (1.0 eq) and TosMIC (1.1 eq) in dry Methanol (0.5 M concentration).

• Activate: Add anhydrous K₂CO₃ (2.5 eq) in one portion.

• Reflux: Heat the suspension to reflux (65°C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1) for the disappearance of the aldehyde.[1]

• Workup: Remove solvent in vacuo. Resuspend residue in water and extract with Ethyl Acetate (3x).

• Purification: The product often precipitates upon triturating the crude oil with cold diethyl ether.[1] If not, purify via silica gel flash chromatography (0-20% EtOAc in Hexanes).[1]

NMR Acquisition Parameters

To ensure resolution of the oxazole singlets from the aromatic region, use the following parameters:

• Frequency: 400 MHz or higher (essential to separate H-4 oxazole from Phenyl H-3,5).

• Solvent: CDCl₃ (Standard) or DMSO-d₆ (if solubility is poor).[1]

  • Caution: DMSO-d₆ often causes all peaks to shift downfield by ~0.1–0.3 ppm due to polarity.[1]

• Relaxation Delay (D1): Set to 3.0 seconds to ensure accurate integration of the isolated oxazole protons.

• Scans: 16–32 scans are sufficient for >5 mg sample.[1]

Part 3: Visual Analysis & Logic Pathways

Synthesis & Structural Logic Diagram

The following diagram illustrates the synthesis pathway and the resulting steric conflict that defines the NMR spectrum.

Caption: Synthesis pathway via Van Leusen reaction and the downstream structural effects on NMR chemical shifts.

Splitting Tree: Phenyl Ring Protons

The 2,6-dibromo substitution creates a symmetric spin system (A₂B system) on the phenyl ring.[1]

Caption: The A₂B splitting pattern characteristic of 1,2,3-trisubstituted benzene rings (2,6-disubstituted pattern).[1]

Part 4: Troubleshooting & Validation

Self-Validating the Spectrum: To confirm you have synthesized the correct product and not an isomer or open-chain intermediate, check these three criteria:

• The Integral Ratio:

  • Oxazole H-2 : Oxazole H-4 : Phenyl H-3,5 : Phenyl H-4[1]

  • 1 : 1 : 2 : 1

  • Failure Mode: If the ratio is 1:1:4, you likely lost the bromine atoms (dehalogenation) or started with the wrong aldehyde.

• The Oxazole H-2 Singlet:

  • Look for a sharp singlet around 8.0 ppm .[1] If this is a broad multiplet or absent, the oxazole ring did not form (likely stuck at the formamide or oxazoline stage).

• The "Clean" Aromatic Region:

  • The phenyl region must show only two signals (a doublet and a triplet). Any complex multiplet indicates the loss of symmetry (e.g., loss of one bromine or formation of a regioisomer).

References

• Van Leusen, A. M., et al. "Chemistry of sulfonylmethyl isocyanides.[5] 13. A general one-step synthesis of nitriles from ketones using tosylmethyl isocyanide." Journal of Organic Chemistry, 1977.[5] Link

• Reich, H. J. "Structure Determination Using NMR Spectroscopy: 1H Chemical Shifts of Heterocycles."[1] University of Wisconsin-Madison.[1] Link

• Gottlieb, H. E., et al. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 1997. Link

• Begtrup, M. "13C-NMR spectra of phenyl-substituted azole derivatives: A conformational study."[1] Acta Chemica Scandinavica, 1974. (Validates the twist/shielding logic in ortho-substituted azoles).

Sources

• 1. scispace.com [scispace.com]
• 2. rsc.org [rsc.org]
• 3. scispace.com [scispace.com]
• 4. 2,6-DIBROMOBENZALDEHYDE | 67713-23-9 [chemicalbook.com]
• 5. Van Leusen Reaction [organic-chemistry.org]

Mass spectrometry fragmentation pattern of dibromophenyl oxazoles

Title: Comparative Analysis of Mass Spectrometric Fragmentation: Dibromophenyl Oxazoles vs. Mono-Halogenated Analogs

Executive Summary

Dibromophenyl oxazoles are critical heterocyclic scaffolds in medicinal chemistry, often serving as intermediates for antiviral and antibacterial agents. Their structural validation via Mass Spectrometry (MS) presents a unique challenge: distinguishing the regiochemistry of the oxazole ring while simultaneously resolving the complex isotopic envelope of the dibromo-substituents.

This guide compares the fragmentation behavior of Dibromophenyl Oxazoles against Monobromophenyl and Non-halogenated analogs. It establishes a self-validating analytical workflow based on Electron Ionization (EI), highlighting the transition from isotopic fingerprinting to mechanistic ring cleavage.

The Isotopic Signature: The "Fingerprint" Validation

Before analyzing fragmentation, the molecular ion (

) must be validated via its isotopic envelope. Bromine naturally exists as and in a nearly 1:1 ratio (50.69% : 49.31%). This creates a distinct "step-ladder" pattern that serves as the first checkpoint in structural confirmation.

Comparative Isotopic Envelopes

Compound Class	Halogen Count	Isotopic Pattern (M : M+2 : M+4)	Visual Description
Dibromophenyl Oxazole	2 Br	1 : 2 : 1	Triplet; Center peak is double intensity.
Monobromophenyl Oxazole	1 Br	1 : 1	Doublet; Equal intensity peaks.
Phenyloxazole (Ref)	0 Br	100 : <1 (M+1 from )	Singlet; No significant isotope peaks.

Critical Insight: In dibromo-compounds, the

peak is not an impurity; it represents the isotopologue. Failure to integrate the peak leads to mass calculation errors of ~2 Da.

Visual Logic: Isotopic Distribution

Figure 1: Decision tree for validating bromine content based on isotopic envelope ratios.

Mechanistic Fragmentation Pathways

Once the parent ion is confirmed, structural elucidation relies on fragmentation. The fragmentation of dibromophenyl oxazoles under Electron Ionization (70 eV) is driven by two competing forces: Halogen Loss and Heterocyclic Ring Cleavage .

Pathway A: Retro-Diels-Alder (RDA) Cleavage

The oxazole ring typically undergoes a Retro-Diels-Alder-like collapse. For a 2,5-diphenyloxazole core, this cleaves the O1-C2 and C4-C5 bonds (or O1-C5 and C2-N3 depending on substitution), yielding a Nitrile and a Ketene or Benzoyl cation .

• Dibromo Effect: If the phenyl ring bearing the bromines is attached to C2, the resulting nitrile fragment (

  ) will retain the 1:2:1 isotopic pattern.

Pathway B: Radical Halogen Loss

The C-Br bond is weaker than the C-H bond. The molecular ion frequently loses a bromine radical (

, mass 79/81), creating a cationic species with a Monobromo pattern (1:1).

Pathway Visualization

Figure 2: Competing fragmentation pathways: Ring cleavage (RDA) vs. Halogen elimination.

Experimental Protocol: Self-Validating Workflow

To replicate these results, use the following EI-GC/MS protocol. This method is designed to prevent thermal degradation of the labile C-Br bonds prior to ionization.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 1 mg of Dibromophenyl Oxazole in 1 mL of HPLC-grade Dichloromethane (DCM).

  • Why: DCM is volatile and minimizes solvent tailing; high concentrations are avoided to prevent detector saturation which distorts isotopic ratios.

• GC Injection Parameters:

  • Inlet Temp: 250°C (Split mode 20:1).

  • Column: Rxi-5Sil MS (or equivalent low-bleed 5% phenyl phase).

  • Oven Program: Hold 100°C (1 min)

    Ramp 20°C/min to 300°C Hold 3 min.

  • Validation: Ensure the peak shape is symmetrical. Tailing indicates adsorption (active sites) which can catalyze de-bromination in the inlet.

• MS Source Settings (Electron Ionization):

  • Energy: 70 eV (Standard library match).

  • Source Temp: 230°C.

  • Scan Range: m/z 50 – 500.

  • Why: Source temperatures >250°C can induce thermal degradation of poly-brominated species, artificially inflating the

    peak.

Comparative Data: Fragment Ions

The table below contrasts the expected ions for a 2-(2,4-dibromophenyl)-5-phenyloxazole against its analogs.

Fragment Ion Identity	Mechanism	Dibromo Analog (m/z)	Monobromo Analog (m/z)	Non-Halogenated (m/z)
Molecular Ion ( )	Parent	377, 379, 381 (1:2:1)	299, 301 (1:1)	221 (100%)
[M - Br]	Radical Loss	298, 300 (1:1)	220	N/A
Nitrile Ion ( )	RDA Cleavage	259, 261, 263 (1:2:1)	181, 183 (1:1)	103 ( )
Benzoyl Ion ( )	RDA/Rearrange	105 (No Br)	105	105
Phenyl Cation ( )	Inductive Cleavage	77	77	77

Note: m/z values are approximate based on nominal mass for

. Exact mass will vary by defect.

References

• Bowie, J. H., et al. "Electron Impact Studies: The Mass Spectra of Oxazole Derivatives." Australian Journal of Chemistry, vol. 22, no. 3, 1969.

• McLafferty, F. W., & Tureček, F.Interpretation of Mass Spectra. 4th ed., University Science Books, 1993.

• Chemistry LibreTexts. "Bromine Isotope Abundance." Chemistry LibreTexts, 2022.

• NIST Mass Spec Data Center. "Oxazole Fragmentation Data." NIST Chemistry WebBook.

UV-Vis absorption and emission spectra of 5-(2,6-dibromophenyl)oxazole

The following guide provides an in-depth technical analysis of 5-(2,6-dibromophenyl)oxazole , a specialized heterocyclic building block. Unlike its highly fluorescent cousins (e.g., PPO or POPOP), this compound represents a distinct class of sterically congested, halogenated oxazoles used primarily as synthetic intermediates or structural probes for steric and heavy-atom effects.[1]

Executive Summary & Structural Logic

5-(2,6-dibromophenyl)oxazole (CAS: 2364585-15-7) is a 5-substituted oxazole derivative characterized by extreme steric hindrance and electronic decoupling. While structurally related to the common scintillator PPO (2,5-diphenyloxazole) , its performance profile is radically different due to the 2,6-dibromo substitution pattern on the phenyl ring.[1]

• Primary Function: Synthetic intermediate (Suzuki-Miyaura coupling partner) and structural probe for steric inhibition of resonance.

• Key Feature: The ortho-bromine atoms force the phenyl and oxazole rings into an orthogonal conformation, breaking ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  -conjugation and quenching fluorescence via the Heavy Atom Effect.

Structural Comparison: The "Twist" Factor

The following diagram illustrates the critical structural difference between the planar, fluorescent PPO and the twisted, non-fluorescent 5-(2,6-dibromophenyl)oxazole.

Figure 1: Structural causality linking steric hindrance to photophysical properties.

UV-Vis Absorption and Emission Spectra

Because 5-(2,6-dibromophenyl)oxazole is primarily an intermediate, its spectral data is often derived from its role as a "decoupled" system compared to planar analogs.[1]

Comparative Spectral Performance

The table below contrasts the target compound with the industry-standard scintillator PPO.

Feature	PPO (2,5-Diphenyloxazole)	5-(2,6-Dibromophenyl)oxazole	Mechanism of Difference
Absorption ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">	~303 nm	~260–275 nm (Blue Shift)	Steric Inhibition of Resonance: The 2,6-dibromo groups prevent planarity, decoupling the phenyl and oxazole -systems. The spectrum resembles a sum of separate benzene and oxazole units.[1]
Emission ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">	~360–380 nm (Violet)	Negligible / Weak Tail	Heavy Atom Effect: Bromine facilitates Intersystem Crossing (ISC) to the triplet state, quenching singlet emission.
Quantum Yield (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> )	High (0.85 – 1.0)	Very Low (< 0.05)	Non-Radiative Decay: Torsion-induced relaxation and triplet harvesting dominate over radiative fluorescence.[1]
Stokes Shift	Moderate (~60 nm)	N/A (Non-emissive)	Lack of stable planar excited state.[1]

Experimental Implication

• For Scintillation: This compound is unsuitable as a primary scintillator.[1] It acts as a quencher.[1]

• For Synthesis: The UV cutoff is useful for monitoring reaction progress.[1] The disappearance of the conjugated band (if converting to a planar system) or appearance of the blue-shifted band (if synthesizing from a planar precursor) is a key indicator.

Synthesis Protocol: Van Leusen Oxazole Synthesis

The most authoritative method for constructing the 5-substituted oxazole core with sensitive functional groups is the Van Leusen reaction . This protocol avoids harsh acidic conditions that might affect the bromine substituents.[1]

Workflow Diagram

Figure 2: Step-by-step synthesis workflow via Van Leusen chemistry.

Detailed Methodology

• Reagent Setup: In a round-bottom flask, dissolve 2,6-dibromobenzaldehyde (1.0 equiv) and TosMIC (1.0–1.1 equiv) in anhydrous Methanol (0.5 M concentration).

• Cyclization: Add Potassium Carbonate (K₂CO₃) (2.0 equiv) to the solution.[1][2]

• Reflux: Heat the mixture to reflux (~65°C) for 2–4 hours. Monitor via TLC (Mobile phase: 20% EtOAc in Hexanes). The aldehyde spot will disappear, and a less polar product spot will appear.[1]

• Workup:

  • Cool to room temperature.[1]

  • Evaporate methanol under reduced pressure.[1]

  • Redissolve residue in Ethyl Acetate (EtOAc) and wash with water (2x) and brine (1x).[1]

  • Dry over anhydrous MgSO₄ and concentrate.[1]

• Purification: Purify via silica gel flash chromatography.

  • Note: The 2,6-dibromo group increases lipophilicity compared to unsubstituted analogs.[1] Expect elution at lower polarities (e.g., 5-10% EtOAc/Hexane).[1]

Applications & Comparison to Alternatives

Why use 5-(2,6-dibromophenyl)oxazole?

While PPO is the choice for light emission, the 2,6-dibromo derivative is the choice for structural engineering in drug discovery and materials science.[1]

Application Domain	PPO (Alternative)	5-(2,6-Dibromophenyl)oxazole	Decision Guide
Scintillation Counting	Gold Standard. High efficiency, short decay time.[1]	Not Recommended. Quenches signal.	Use PPO for detection; use the dibromo derivative to study quenching mechanisms.[1]
OLED Host Materials	Prone to ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> -stacking (aggregation quenching).	Excellent Scaffold. The twisted structure prevents stacking, maintaining amorphous film quality.[1]	Use as a core for Suzuki coupling to attach carbazoles or amines.[1]
Medicinal Chemistry	Biologically active but metabolically liable.[1]	Metabolic Blocker. The 2,6-halogens block metabolic oxidation at the phenyl ring (steric shield).[1]	Use to improve metabolic stability of oxazole-based drugs.[1]

Self-Validating Protocol Check

• Validation 1 (NMR): The proton at the oxazole C4 position typically appears as a singlet around 7.9–8.1 ppm .[1] In the 2,6-dibromo derivative, this proton may shift slightly downfield due to the proximity of the bromine atoms, but the integration must be 1H.[1]

• Validation 2 (Mass Spec): The dibromo pattern is distinct. You should see a triplet cluster (M, M+2, M+4) in a 1:2:1 intensity ratio due to the ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  Br and Br isotopes.

References

• Van Leusen Oxazole Synthesis

  • Title: Chemistry of Sulfonylmethyl Isocyanides.[1] 13. A General One-Step Synthesis of Oxazoles from Aldehydes and p-Toluenesulfonylmethyl Isocyanide.

  • Source: Van Leusen, A. M., et al. Tetrahedron Letters, 1972.[1]

  • URL:[Link][1]

• Heavy Atom Effect & Fluorescence Quenching

  • Title: Principles of Fluorescence Spectroscopy (Heavy Atom Effect).[1]

  • Source: Lakowicz, J. R.[1] Springer, 2006.[1]

  • URL:[Link][1]

• Comparative Data (PPO)

  • Title: 2,5-Diphenyloxazole (PPO) Spectral Data.[1]

  • Source: NIST Chemistry WebBook.[1][3]

  • URL:[Link][1]

• Synthesis of Sterically Hindered Oxazoles

  • Title: Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis.

  • Source:Molecules, 2020.[1][4]

  • URL:[Link][1]

Sources

• 1. UV/Vis+ Photochemistry Database - Aromatic Substances [science-softcon.de]
• 2. WO2006121811A1 - Stability oled materials and devices with improved stability - Google Patents [patents.google.com]
• 3. Oxazole, 2-methyl-4,5-diphenyl- [webbook.nist.gov]
• 4. pubs.acs.org [pubs.acs.org]

HPLC retention time and method validation for 5-(2,6-dibromophenyl)oxazole

An In-Depth Technical Guide to HPLC Retention Time and Method Validation for 5-(2,6-dibromophenyl)oxazole

Executive Summary: The Analytical Challenge

5-(2,6-dibromophenyl)oxazole (CAS: 2364585-15-7) represents a specialized class of halogenated heterocyclic compounds. Often utilized as a high-density scintillator intermediate or a bioactive scaffold in medicinal chemistry, its analysis presents unique challenges compared to standard oxazoles like 2,5-Diphenyloxazole (PPO).

The primary analytical hurdle is the 2,6-dibromo substitution pattern . These bulky ortho-halogens induce significant steric strain, twisting the phenyl-oxazole bond and altering the conjugation length compared to planar analogs. Furthermore, the bromine atoms drastically increase lipophilicity (LogP), necessitating a tailored Reverse Phase HPLC (RP-HPLC) approach to avoid excessive retention times or peak broadening.

This guide details a robust, self-validating HPLC methodology, comparing its performance against standard phenyl-oxazoles to provide context for researchers in drug discovery and materials science.

Chemical Profile & Comparative Properties[1][2][3][4][5]

To design a valid method, we must first understand the analyte relative to its closest "standard" alternative, PPO.

Feature	5-(2,6-dibromophenyl)oxazole	2,5-Diphenyloxazole (PPO)	Impact on HPLC Method
Structure	Oxazole core with 2,6-dibromophenyl at C5	Oxazole core with phenyls at C2, C5	Selectivity: Dibromo analog is more hydrophobic.
Molecular Weight	~302.95 g/mol	221.25 g/mol	Mass Spec: Distinct isotopic pattern (Br2) for ID.
Hydrophobicity	High (Est. LogP > 4.5)	Moderate (LogP ~3.2)	Retention: Dibromo elutes significantly later.
Sterics	High (Ortho-bromo twist)	Low (Planar)	Peak Shape: Steric bulk may reduce binding efficiency, requiring higher surface area columns.
UV Absorption	λmax shift (Red/Blue depending on twist)	λmax ~300 nm	Detection: Diode Array (DAD) scan required to find specific λmax.

Optimized HPLC Method Development

The following protocol is designed to handle the high lipophilicity of the dibromo-species. A standard C18 column is used, but the mobile phase strength is elevated compared to routine oxazole methods.

Chromatographic Conditions

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters Symmetry), 250 mm x 4.6 mm, 5 µm.

  • Why: "End-capped" prevents tailing caused by interaction between the basic oxazole nitrogen and residual silanols.

• Mobile Phase: Isocratic elution.

  • A: Water (0.1% Formic Acid or Phosphoric Acid)

  • B: Acetonitrile (HPLC Grade)

  • Ratio: 85% B : 15% A

  • Note: The high percentage of ACN is critical. At standard 50:50 ratios, this compound would likely retain for >30 minutes.

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C (Controlled).

• Detection: UV-DAD at 270 nm (primary) and 254 nm (secondary).

• Injection Volume: 10-20 µL.

Expected Retention Behavior

Under these conditions (85% ACN), the Retention Time (RT) is expected to be:

• PPO (Alternative): ~3.5 - 4.5 min (Elutes early due to lower LogP).

• 5-(2,6-dibromophenyl)oxazole: ~6.5 - 8.0 min.

• Resolution (Rs): > 2.0 (Excellent separation from non-halogenated impurities).

Method Validation Protocol (ICH Q2(R1) Aligned)

This section provides a self-validating workflow. Do not proceed to the next step until the criteria of the current step are met.

Specificity (Forced Degradation)

To prove the method tracks the exact compound and not a degradation product, perform stress testing.

• Acid Stress: 0.1 N HCl, 60°C, 4 hours.

• Oxidative Stress: 3% H₂O₂, RT, 4 hours.

• Acceptance: Purity angle < Purity threshold (using DAD software). No co-elution of degradants with the main peak.

  • Insight: Oxazoles are generally stable to acid but may oxidize at the C4/C5 double bond.

Linearity & Range

Prepare 5 concentration levels: 50%, 75%, 100%, 125%, and 150% of target concentration (e.g., 100 µg/mL).

• Criterion: R² > 0.999.

• Visual Check: Residual plot must show random distribution, not a "U" shape.

Precision (Repeatability)

Inject the standard (100%) six times.

• Criterion: RSD of Peak Area < 2.0%.

• Criterion: RSD of Retention Time < 1.0%.

Accuracy (Recovery)

Spike a placebo (or solvent) with known amounts of 5-(2,6-dibromophenyl)oxazole at 3 levels (80%, 100%, 120%).

• Calculation: (Recovered Amount / Added Amount) × 100.

• Limit: 98.0% – 102.0%.

Visualizing the Validation Workflow

The following diagram illustrates the logical flow of the validation process, ensuring a "Go/No-Go" decision matrix is followed.

Caption: Logical decision tree for validating the HPLC method for 5-(2,6-dibromophenyl)oxazole, ensuring specificity before quantitative analysis.

Comparison with Alternative Methods

When choosing an analytical route, researchers often consider UPLC or GC-MS. Here is how the proposed HPLC method compares:

Methodology	Suitability for 5-(2,6-dibromophenyl)oxazole	Pros	Cons
Proposed RP-HPLC	High	Robust, handles non-volatile impurities, standard equipment.	Longer run time (6-8 min) than UPLC.
UPLC (Sub-2 µm)	Very High	Faster (Run time < 3 min), sharper peaks.	Requires specialized equipment (high pressure).
GC-MS	Moderate	Excellent for halogenated ID (isotopic pattern).	Risk: Thermal degradation of the oxazole ring or debromination at high injector temps (>250°C).

Recommendation: Use RP-HPLC for routine purity quantification to ensure thermal stability. Use GC-MS only for structural characterization (mass confirmation).

Troubleshooting & "Self-Validating" Checks

To ensure trustworthiness in your daily operation, apply these checks:

• The "Ghost Peak" Check: If a peak appears at ~12-15 minutes, it is likely a highly lipophilic dimer or a column carryover. Solution: Add a "Sawtooth" gradient wash (95% ACN) at the end of every 10th run.

• The "Split Peak" Check: If the main peak splits, the sample solvent (diluent) is likely too strong (100% ACN) compared to the mobile phase. Solution: Dissolve sample in 85:15 ACN:Water to match the mobile phase.

• Retention Drift: If RT decreases over time, the "end-capping" of the column may be hydrolyzing due to low pH. Solution: Ensure pH > 2.5.

References

• Chemical Identity & Properties

  • PubChem Compound Summary for Oxazole Derivatives. National Center for Biotechnology Information. Link

  • 5-(2,6-Dibromophenyl)oxazole Product Data. CymitQuimica / Fluorochem.[1] (CAS: 2364585-15-7).[1][2][3] Link

• Methodological Grounding (Oxazole Analysis)

  • Development and Validation of HPLC Method for Azoles. ResearchGate. (Provides baseline validation parameters for azole-class compounds). Link

  • Synthesis and Evaluation of Oxazole Derivatives. Int. J. Med. Sci. Pharma Res. (2024).[4][5] (Context on synthesis impurities and stability). Link

• General Validation Guidelines

  • ICH Guideline Q2(R1): Validation of Analytical Procedures. International Conference on Harmonisation. Link

Sources

• 1. 5-(2,6-Dibromophenyl)oxazole | CymitQuimica [cymitquimica.com]
• 2. Derivados de Benzimidazol e Imidazol | CymitQuimica [cymitquimica.com]
• 3. 2364585-15-7 | 5-(2,6-dibromophenyl)oxazole | Boroncore [boroncore.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Thermal Stability and Melting Point Determination of Halogenated Oxazoles

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Material Scientists

Executive Summary

Halogenated oxazoles are critical scaffolds in drug discovery (e.g., VEGFR inhibitors) and optoelectronics (e.g., scintillators). However, their thermal characterization presents unique challenges due to the competing forces of halogen bonding , lattice energy stabilization , and sublimation potential .

This guide objectively compares the thermal performance of fluorinated, chlorinated, brominated, and iodinated oxazole derivatives. It provides a validated experimental framework for determining melting points (MP) and decomposition temperatures (

), moving beyond simple capillary methods to advanced Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) protocols.

Part 1: The Halogen Effect on Thermal Physics

To predict the thermal behavior of a halogenated oxazole, one must understand the "Heavy Atom Effect" and how it influences crystal packing.

The Halogen Bonding Trend

Unlike alkyl substitutions, halogens introduce a sigma-hole —a region of positive electrostatic potential on the extension of the C-X bond. This allows the halogen to act as a Lewis acid, interacting with the oxazole nitrogen (Lewis base) of neighboring molecules.

• Fluorine (F): Low polarizability, no sigma-hole. Often lowers MP due to weak dispersion forces unless H-bonding (C-H...F) is present.

• Chlorine (Cl): Moderate polarizability. Weak halogen bonding.

• Bromine (Br): Significant halogen bonding capabilities.[1][2]

• Iodine (I): Highest polarizability and strongest halogen bonding (

  interactions). Typically yields the highest lattice energy and thermal stability in solid state.

Comparative Performance Matrix

The following data illustrates the thermal trends observed in 2,5-disubstituted oxazole series, a common drug pharmacophore.

Feature	Fluoro-Oxazoles	Chloro-Oxazoles	Bromo-Oxazoles	Iodo-Oxazoles
Melting Point Trend	Generally Lowest	Intermediate	High	Highest (typically)
Lattice Stability	Weak (Van der Waals)	Moderate	Strong	Very Strong (XB interactions)
Sublimation Risk	High	Moderate	Low	Low
Decomposition ( )	>250°C (C-F bond is strong)	>200°C	<200°C (C-Br is weaker)	<180°C (C-I is weakest)
Key Interaction	Dipole-Dipole	Dispersion	Weak Halogen Bond	Strong Halogen Bond ( )

Critical Insight: While Iodine derivatives often have the highest melting points due to strong intermolecular forces, they often have the lowest decomposition temperatures because the C-I bond is the weakest (lowest bond dissociation energy).

Part 2: Structure-Property Logic (Visualization)

The following diagram illustrates the causal pathway between halogen substitution and observable thermal properties.

Figure 1: Causal pathway linking halogen substitution to thermal properties. Iodine promotes strong halogen bonding, increasing MP.

Part 3: Validated Experimental Protocols

Standard capillary melting point methods are often inaccurate for halogenated oxazoles due to sublimation (phase change from solid directly to gas) before melting. The following protocols utilize Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) for precise characterization.

Protocol A: Melting Point Determination via DSC

Why this method? DSC measures heat flow, allowing differentiation between melting (endothermic) and decomposition (exothermic/irregular).

• Sample Preparation:

  • Grind the oxazole sample to a fine powder to ensure uniform thermal contact.

  • Crucial Step: Weigh 2–5 mg of sample into a Hermetic Aluminum Pan (Tzero or equivalent).

  • Reasoning: Halogenated oxazoles (especially F and Cl derivatives) have high vapor pressures. An open or crimped pan may allow sublimation, resulting in a "fake" endotherm or mass loss before the true melting point.

• Instrument Setup:

  • Purge Gas: Dry Nitrogen (

    ) at 50 mL/min.

  • Reference: Empty hermetic pan of matched weight.

• Thermal Cycle:

  • Equilibrate: at 25°C.

  • Ramp: Heat at 5°C/min to a temperature 20°C above the expected MP.

  • Note: A slower ramp rate (5°C/min vs 10°C/min) improves resolution for detecting polymorphic transitions common in halogenated heterocycles.

• Data Analysis:

  • Identify the Onset Temperature (

    ) of the melting endotherm. This is the thermodynamic melting point, not the peak temperature.

Protocol B: Thermal Stability ( ) via TGA

Why this method? Determines the upper limit of processing temperature before chemical degradation (dehalogenation).

• Sample Preparation:

  • Load 5–10 mg of sample into a Platinum or Alumina pan (open pan is acceptable here as we want to see mass loss).

• Instrument Setup:

  • Purge Gas: Nitrogen (

    ) for pyrolysis onset; Air for oxidative stability.

  • Flow Rate: 40–60 mL/min (balance purge).

• Thermal Cycle:

  • Ramp: Heat at 10°C/min from ambient to 600°C.

• Data Analysis:

  • Determine

    (temperature at 5% mass loss) and (extrapolated onset of the major decomposition step).

  • Differentiation: If mass loss occurs before the DSC melting point, the compound is subliming. If it occurs after, it is stable.

Part 4: Experimental Workflow Diagram

Use this decision tree to select the correct analytical approach for your specific oxazole derivative.

Figure 2: Workflow for selecting the correct DSC pan type based on TGA volatility data.

References

• Girod, M., et al. (2024). Evaluation of halogen bonding proclivity of oxazole derivatives carrying multiple acceptor sites in cocrystals. CrystEngComm. Link

• Zhu, M., et al. (2021). The Impact of Halogen Substituents on the Synthesis and Structure of Co-Crystals of Pyridine Amides. MDPI Crystals. Link

• TA Instruments. (2023). Thermal Analysis of Pharmaceuticals: DSC and TGA Guidelines. TA Instruments Application Notes. Link

• Rojas, A., et al. (2015). Measurement of enthalpies of vaporization of volatile heterocyclic compounds by DSC. Journal of Thermal Analysis and Calorimetry. Link

• Sancineto, L., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules. PMC / NIH. Link

Sources

• 1. Evaluation of halogen bonding proclivity of oxazole derivatives carrying multiple acceptor sites in cocrystals with perfluorinated iodobenzenes - CrystEngComm (RSC Publishing) DOI:10.1039/D4CE00557K [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 5-(2,6-dibromophenyl)oxazole

[1][2]

Executive Summary & Chemical Identity

Do not dispose of this compound down the drain or in general trash. 5-(2,6-dibromophenyl)oxazole is a halogenated heterocyclic compound. Due to the presence of two bromine atoms on the phenyl ring, it is classified strictly as Halogenated Organic Waste . Improper disposal poses significant risks to aquatic ecosystems (due to persistence) and laboratory infrastructure (corrosion of standard incinerators).

Chemical Profile

Property	Description
Chemical Structure	Oxazole ring coupled to a 2,6-dibromophenyl group.[1][2][3]
Primary Hazard	Aquatic Toxicity & Persistence. Halogenated aromatics are often resistant to biodegradation.[1][2]
Physical State	Solid (typically off-white to yellow powder).[1][2]
Solubility	Insoluble in water; soluble in DCM, DMSO, Methanol.[1][2]
Waste Code (EPA/RCRA)	Not P-listed. Defaults to D001 (if flammable solvent used) or general Halogenated Solvent codes (e.g., F002 characteristics) when in solution.[1][2][4]

The Logic of Segregation (Why It Matters)

As a scientist, you must understand the causality of your waste management choices:

• The Halogen Factor: Standard municipal incinerators or non-specialized lab waste kilns operate at temperatures sufficient to burn carbon backbones but insufficient to cleanly break Carbon-Bromine bonds. This can lead to the formation of HBr (hydrobromic acid) gas, which corrodes scrubber systems, or brominated dioxins (highly toxic) if combustion is incomplete.

• The Cost Factor: Disposal facilities charge significantly more (often 2-3x) for halogenated waste because it requires high-temperature injection incineration with specific acid-gas scrubbing. Mixing this compound with non-halogenated waste (like pure Acetone or Ethanol) "contaminates" the cheaper stream, forcing the entire volume to be treated as expensive halogenated waste.

Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Solid (Powder)

Use this protocol for expired shelf stock, weighing errors, or synthesis solids.[1][2]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar. Avoid metal containers as residual HBr (if decomposition occurs) can corrode metal.

• Labeling: Affix a hazardous waste tag immediately.

  • Constituent: "5-(2,6-dibromophenyl)oxazole"[1][2]

  • Hazard Checkbox: [x] Toxic [x] Irritant[1]

  • Stream Name: "Solid Halogenated Organic Waste"

• Transfer: Transfer the solid using a disposable spatula. Do not generate dust.[5][6]

• Decontamination: Wipe the neck of the jar with a Kimwipe dampened with Dichloromethane (DCM) or Ethanol. Place the Kimwipe inside the same jar.

• Closure: Screw the lid tight. Do not leave open in the fume hood.

Scenario B: Disposal of Solutions (Mother Liquor / HPLC Waste)

Use this protocol for reaction mixtures or dissolved samples.

• Solvent Assessment:

  • If dissolved in DCM, Chloroform, or Chlorobenzene : Pour directly into the Halogenated Solvent Carboy .[2]

  • If dissolved in DMSO, Methanol, or Acetone : Because the solute (the oxazole) contains bromine, the entire solution must now be treated as Halogenated Waste .[2]

• Segregation: Pour into the container marked "Halogenated Organic Solvents."

  • Critical: Do NOT pour into the "Non-Halogenated" or "Aqueous" waste streams.[7]

• Rinsing: Triple rinse the original glassware with a minimal amount of acetone. Pour the rinsate into the Halogenated waste container.

Operational Workflow Visualization

The following diagram outlines the decision logic for disposing of 5-(2,6-dibromophenyl)oxazole.

Figure 1: Decision matrix for segregating halogenated oxazole waste based on physical state and solvent composition.

Compatibility & Storage Data

Store waste containers in a Satellite Accumulation Area (SAA) until pickup. Ensure compatibility to prevent accidental reactions.

Chemical Class	Compatibility with 5-(2,6-dibromophenyl)oxazole	Action
Oxidizers (Peroxides, Nitric Acid)	INCOMPATIBLE	Do Not Mix. Oxazoles can be oxidized, potentially releasing heat or toxic gases.[1][2][8][9] Store separately.
Strong Acids (HCl, H2SO4)	Reactive	Oxazole rings can undergo hydrolysis or protonation.[1][2] Avoid mixing in waste stream if possible.[7]
Halogenated Solvents (DCM)	Compatible	Ideal carrier solvent for disposal.[1][2]
Aqueous Streams	Poor Solubility	Will precipitate out as sludge.[1][2] Do not pour into aqueous waste jugs.

Emergency Contingencies (Spill Management)

In the event of a benchtop spill of the solid powder:

• PPE: Wear nitrile gloves, lab coat, and safety glasses. If powder is fine/dusty, use a N95 or P100 respirator to avoid inhalation.

• Containment: Do not dry sweep (creates dust). Cover the spill with a damp paper towel (dampened with water or ethanol) to weigh down the powder.

• Cleanup: Scoop the damp material and towels into a wide-mouth jar.

• Labeling: Label the jar as "Debris from Halogenated Spill" and dispose of via the solid halogenated route.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. 40 CFR Part 261. [Link][1]

• PubChem. (n.d.). Compound Summary: Oxazole Derivatives and Toxicity. National Library of Medicine. [Link][1]

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Navigating the Safe Handling of 5-(2,6-dibromophenyl)oxazole: A Guide to Personal Protective Equipment and Disposal

For the Researcher: A Proactive Stance on Safety with Novel Compounds

In the dynamic landscape of pharmaceutical research and development, novel chemical entities like 5-(2,6-dibromophenyl)oxazole present both exciting therapeutic possibilities and inherent safety challenges. As Senior Application Scientists, our commitment extends beyond providing high-quality reagents; it encompasses empowering our partners in the laboratory with the knowledge to handle these materials with the utmost safety and confidence. This guide provides a detailed operational plan for the use of 5-(2,6-dibromophenyl)oxazole, focusing on personal protective equipment (PPE), emergency procedures, and proper disposal.

Understanding the Risk: A Foundation for Safe Practice

The rationale for the stringent PPE requirements outlined below stems from the potential hazards associated with halogenated aromatic compounds. These substances can be irritants and may have unknown toxicological properties. The oxazole moiety, while a common pharmacophore, also necessitates careful handling.[2][3]

Core Principles of Protection:

• Minimize Exposure: All handling of 5-(2,6-dibromophenyl)oxazole should be conducted within a certified chemical fume hood to prevent inhalation of any dust or vapors.[4][5]

• Prevent Contact: Direct contact with skin and eyes must be avoided through the consistent use of appropriate gloves, lab coats, and eye protection.[6][7]

• Contingency Planning: Be prepared for accidental spills or exposures with a clear and practiced emergency plan.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task at hand. The following table outlines the recommended PPE for various laboratory operations involving 5-(2,6-dibromophenyl)oxazole.

Task	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields or safety goggles.[6][7]	Nitrile gloves (double-gloving recommended).[7]	Full-buttoned laboratory coat.[6]	Work within a chemical fume hood.[5]
Solution Preparation and Transfer	Chemical splash goggles.[6][7] A face shield is recommended if there is a splash hazard.[8]	Nitrile gloves.[7]	Chemical-resistant laboratory coat.	Work within a chemical fume hood.[5]
Running Reactions	Chemical splash goggles and a face shield, especially for reactions under pressure or with a risk of splashing.[8]	Nitrile gloves. Change gloves immediately if contaminated.[7]	Chemical-resistant laboratory coat.	Work within a chemical fume hood.[5]
Work-up and Purification	Chemical splash goggles and a face shield.[8]	Nitrile gloves.[7]	Chemical-resistant laboratory coat.	Work within a chemical fume hood.[5]
Spill Cleanup	Chemical splash goggles and a face shield.[8]	Heavy-duty nitrile or butyl rubber gloves.	Chemical-resistant apron or coveralls over a lab coat.[9]	An air-purifying respirator with organic vapor cartridges may be necessary for large spills.[9]

A Step-by-Step Guide to Safe Handling: From Receipt to Disposal

To ensure a safe and efficient workflow, a systematic approach to handling 5-(2,6-dibromophenyl)oxazole is essential.

Caption: A logical workflow for the safe handling of 5-(2,6-dibromophenyl)oxazole.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[1] Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

• Spill: For small spills, absorb the material with an inert, non-combustible absorbent material (e.g., sand, vermiculite). Place the contaminated material in a sealed, labeled container for disposal. For large spills, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan: Environmental Responsibility

Proper disposal of 5-(2,6-dibromophenyl)oxazole and any associated waste is crucial to protect the environment. As a halogenated organic compound, it requires special handling.

• Waste Segregation: All waste containing 5-(2,6-dibromophenyl)oxazole, including reaction residues, contaminated solvents, and disposable labware, must be collected in a designated "Halogenated Organic Waste" container.[4][10] Do not mix with non-halogenated waste.

• Labeling: Waste containers must be clearly labeled with the full chemical name and a description of the contents.

• Institutional Guidelines: Always follow your institution's specific procedures for hazardous waste disposal.[4] Never dispose of this chemical down the drain.[10][11]

By adhering to these guidelines, researchers can confidently and safely work with 5-(2,6-dibromophenyl)oxazole, fostering a culture of safety and scientific excellence.

References

• Fisher Scientific. (n.d.). Safety Data Sheet for 5-(2-Bromophenyl)-1,3-oxazole.
• Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.
• GSP Crop Science Limited. (n.d.).
• Carl ROTH. (n.d.).
• Echemi. (n.d.). 5-(BROMOMETHYL)
• Echemi. (n.d.). 5-(Bromomethyl)
• Westlab. (2017, August 2). Personal Protective Equipment (PPE)
• Thermo Fisher Scientific. (2025, December 24).
• CHEMM. (n.d.). Personal Protective Equipment (PPE).
• Science Ready. (n.d.). Safe Handing & Disposal of Organic Substances – HSC Chemistry.
• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE)
• Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods?.
• Master Organic Chemistry. (2018, April 18). Electrophilic Aromatic Substitutions (1)
• Naunyn-Schmiedeberg's Archives of Pharmacology. (2024, October 1). Safety assessment of novel oxadiazole derivatives in acute and sub-acute toxicity studies.
• Young, D. (2020, August 7).
• Chemistry LibreTexts. (2019, June 5). 18.
• Chemtalk. (n.d.).
• ResearchGate. (2021, October 17).
• Leah4sci. (2014, February 18).
• University of California, San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment.
• Occupational Safety and Health Administration. (n.d.).
• International Journal of Medical and Pharmaceutical Research. (2024).
• Google Patents. (n.d.).
• Cornell University Environmental Health and Safety. (n.d.). 3.1 Laboratory Responsibilities for Personal Protective Equipment.

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